3,6,9,12-Tetraoxahexadecan-1-OL

• CAS: 1559-34-8

Core Science & Biosynthesis

3,6,9,12-Tetraoxahexadecan-1-OL physical properties

An In-depth Technical Guide to the Physical Properties of 3,6,9,12-Tetraoxahexadecan-1-ol

This technical guide provides a comprehensive overview of the core physical properties of 3,6,9,12-Tetraoxahexadecan-1-ol, a colorless liquid with applications in various scientific fields.[1][2] The information is tailored for researchers, scientists, and professionals in drug development, presenting quantitative data in a structured format, detailing experimental protocols for property determination, and offering a logical workflow for physical property analysis.

Chemical Identity

• IUPAC Name: 2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethanol[1]

• Synonyms: Tetraethylene glycol monobutyl ether[3][4]

• CAS Number: 1559-34-8[4][5]

• Molecular Formula: C₁₂H₂₆O₅[3][4][5]

• Molecular Structure:

[1]

Quantitative Physical Properties

The physical properties of 3,6,9,12-Tetraoxahexadecan-1-ol are summarized in the table below for ease of reference and comparison.

Property	Value	Conditions	Source(s)
Molecular Weight	250.33 g/mol	[1][4][6]
Boiling Point	334.6 °C	at 760 mmHg	[3][4]
304 °C	[1]
189-194 °C	at 0.17 Torr	[5]
Melting Point	-33 °C	[1]
Density	1.003 g/cm³	[3][4][5]
1.0 g/cm³	[1]
Refractive Index	1.442	[4]
Flash Point	156.2 °C	[3][4]
Vapor Pressure	8.87 x 10⁻⁶ mmHg	at 25 °C	[4]
Vapor Density	8.6	(air = 1)	[1][7]
Viscosity	13.9 mm²/s	at 20 °C	[1]
Solubility in Water	Miscible	[1][7]
LogP (Octanol/Water)	-0.26	[1]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical properties of liquid compounds like 3,6,9,12-Tetraoxahexadecan-1-ol.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. [8]Common methods include:

• Distillation Method: This technique is suitable when a sufficient volume of the liquid is available. [9][10] 1. Assemble a simple or fractional distillation apparatus. 2. Place the liquid sample in the distillation flask along with boiling chips or a magnetic stirrer to ensure smooth boiling. [10] 3. Heat the flask gradually. 4. The temperature of the vapor is monitored with a thermometer placed at the level of the side-arm leading to the condenser. [9] 5. The constant temperature observed during the collection of the distillate is recorded as the boiling point. [9]

• Micro-Boiling Point (Capillary) Method: This is used for small sample volumes. [8][10][11] 1. A small amount of the liquid is placed in a fusion tube or small test tube. 2. A capillary tube, sealed at one end, is inverted and placed into the liquid. [12] 3. The assembly is attached to a thermometer and heated in a suitable apparatus (e.g., Thiele tube or a melting point apparatus). [13] 4. As the temperature rises, a stream of bubbles will emerge from the capillary tube. [11] 5. Heating is stopped, and the liquid is allowed to cool. 6. The temperature at which the liquid just begins to enter the capillary tube is the boiling point. [8][11]

Melting Point Determination

For substances that are solid at room temperature, the melting point is a crucial indicator of purity. While 3,6,9,12-Tetraoxahexadecan-1-ol is a liquid, its freezing point (-33 °C) can be determined using similar principles with appropriate cooling apparatus. The general method for solids is:

• Capillary Method:

  • A small, powdered sample of the solid is packed into a capillary tube sealed at one end. [13][14][15] 2. The tube is placed in a heating block or oil bath apparatus (e.g., Mel-Temp or Thiele tube). [13][16] 3. The sample is heated slowly and steadily. [13][16] 4. The temperature range is recorded from the point when the first droplet of liquid appears to when the entire sample has melted into a clear liquid. [13]Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C. [13]

Density Measurement

Density is the mass per unit volume of a substance. [17]

• Mass Measurement: Weigh an empty, dry container (e.g., a graduated cylinder or pycnometer/density bottle) using an electronic balance. [18][19]2. Volume Measurement: Add a known, precise volume of the liquid to the container. Read the volume from the bottom of the meniscus at eye level to avoid parallax error. [18][19]3. Final Mass Measurement: Weigh the container with the liquid. [18]4. Calculation: Subtract the mass of the empty container to find the mass of the liquid. [19]Calculate the density using the formula: ρ = mass / volume. [18]For higher accuracy, repeat the measurement several times and average the results. [19]

Refractive Index Measurement

The refractive index is the ratio of the speed of light in a vacuum to its speed in the substance and is a characteristic property. [20]

• Abbe Refractometer: This is a common laboratory instrument for measuring the refractive index of liquids. [20] 1. A few drops of the liquid sample are placed on the surface of the lower prism. 2. The prisms are closed and locked. 3. Light is directed through the sample. 4. While looking through the eyepiece, the control knobs are adjusted until the boundary line between the light and dark regions is sharp and centered on the crosshairs. 5. The refractive index is read directly from the instrument's scale.

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific temperature. [21][22]

• Shake-Flask Method:

  • An excess amount of the solute (the substance being tested) is added to a known volume of the solvent (e.g., water) in a flask. [23] 2. The flask is sealed and agitated (shaken or stirred) at a constant, controlled temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. [23] 3. The mixture is then allowed to stand, and the undissolved solute settles.

  • A sample of the supernatant saturated solution is carefully removed, ensuring no solid particles are included.

  • The concentration of the solute in the solution is determined using a suitable analytical technique (e.g., spectroscopy, chromatography, or gravimetric analysis after solvent evaporation). This concentration represents the solubility.

Workflow and Data Visualization

The following diagrams illustrate the logical flow of processes in determining and utilizing the physical properties of a chemical compound.

Caption: General workflow for physical property determination.

Caption: Experimental workflow for density measurement.

References

• 1. 3,6,9,12-Tetraoxahexadecan-1-ol | C12H26O5 | CID 73791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. 3,6,9,12-Tetraoxahexadecan-1-ol, CAS No. 1559-34-8 - iChemical [ichemical.com]
• 4. 3,6,9,12-Tetraoxahexadecan-1-ol | 1559-34-8 [chemnet.com]
• 5. 3,6,9,12-tetraoxahexadecan-1-ol CAS#: 1559-34-8 [m.chemicalbook.com]
• 6. 3,6,9,12-Tetraoxahexadecan-1-ol (CAS 1559-34-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Page loading... [wap.guidechem.com]
• 8. Video: Boiling Points - Concept [jove.com]
• 9. vernier.com [vernier.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. byjus.com [byjus.com]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. westlab.com [westlab.com]
• 15. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 18. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Refractive index - Wikipedia [en.wikipedia.org]
• 21. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 22. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 23. lup.lub.lu.se [lup.lub.lu.se]

An In-depth Technical Guide to Tetraethylene Glycol Monobutyl Ether (CAS: 1559-34-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetraethylene glycol monobutyl ether, a versatile solvent and chemical intermediate. This document consolidates key physicochemical properties, safety data, and analytical methodologies to support its application in research and development.

Chemical Identity and Properties

Tetraethylene glycol monobutyl ether, identified by the CAS number 1559-34-8, is a colorless, viscous liquid.[1] It belongs to the family of ethylene (B1197577) glycol ethers and is characterized by its amphiphilic nature, possessing both hydrophilic and lipophilic properties.[1] This dual nature makes it an effective solvent for a wide range of polar and non-polar substances.[1]

Table 1: Physicochemical Properties of Tetraethylene Glycol Monobutyl Ether

Property	Value	Source
CAS Number	1559-34-8	[1]
Molecular Formula	C12H26O5	[1]
Molecular Weight	250.33 g/mol
Boiling Point	334.6 °C at 760 mmHg
Density	1.003 g/cm³
Flash Point	156.2 °C
Solubility	Miscible with water	[2]

Synonyms: 2-(2-(2-(2-Butoxyethoxy)ethoxy)ethoxy)ethanol, Butycenol 40, Butoxytetraglycol, 3,6,9,12-Tetraoxahexadecan-1-ol.[1]

Applications in Research and Industry

Due to its excellent solvency, high boiling point, and low volatility, tetraethylene glycol monobutyl ether is utilized in various sectors:

• Paints and Coatings: It serves as a solvent and coalescing agent, improving the formation and properties of paint films.[1]

• Cleaning Products: Its ability to dissolve both oils and water-soluble soils makes it a valuable component in industrial and household cleaners.[1]

• Inks and Dyes: It is used as a solvent to control viscosity and drying characteristics.

• Pharmaceuticals and Cosmetics: Its compatibility with a range of materials allows for its use in various formulations.[1]

• Chemical Synthesis: It can be used as a reaction solvent or an intermediate in the synthesis of other chemical compounds.

Synthesis and Purification

Industrial Manufacturing Process:

The industrial production of tetraethylene glycol monobutyl ether typically involves the ethoxylation of ethylene glycol monobutyl ether (EGBE).[3] The process can be summarized in the following steps:

• Reaction: Ethylene glycol monobutyl ether is reacted with ethylene oxide at elevated temperature and pressure to produce a mixture of polyethylene (B3416737) glycol monobutyl ethers, including the triethylene glycol derivative.[3]

• Further Ethoxylation: The resulting triethylene glycol monobutyl ether is then further reacted with ethylene oxide under controlled conditions to yield tetraethylene glycol monobutyl ether.[3]

• Purification: The final product is purified by distillation to separate it from unreacted starting materials and other glycol ether homologs.[3]

Laboratory-Scale Purification:

For research applications requiring high purity, fractional vacuum distillation is the most effective method for purifying commercially available tetraethylene glycol monobutyl ether. This technique is particularly useful for removing less volatile impurities and other ethylene glycol oligomers.[4]

Analytical Methodologies

The purity and concentration of tetraethylene glycol monobutyl ether can be determined using various chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful tool for the separation, identification, and quantification of tetraethylene glycol monobutyl ether and its potential impurities.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dilute the sample in a suitable solvent, such as methanol (B129727) or dichloromethane, to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Column: A capillary column with a mid-polar stationary phase (e.g., Rxi®-1301Sil MS) is suitable for resolving glycol ethers.[5][6]

  • Oven Program: A typical temperature program would start at a low temperature (e.g., 40°C), ramp up to a high temperature (e.g., 320°C), and hold to ensure elution of all components.[7][8]

  • Carrier Gas: Helium at a constant flow rate.[8]

  • Injection Mode: Split injection is commonly used.[8]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).[9]

  • Scan Range: A scan range of m/z 30-300 is typically sufficient to capture the characteristic fragment ions.[9]

Caption: Workflow for the analysis of tetraethylene glycol monobutyl ether by GC-MS.

High-Performance Liquid Chromatography (HPLC):

HPLC can also be employed for the analysis of tetraethylene glycol monobutyl ether, particularly for non-volatile impurities. Since the compound lacks a strong chromophore, derivatization is often necessary for UV detection.

Experimental Protocol: HPLC Analysis with UV Detection (Post-Derivatization)

• Derivatization: React the sample with a UV-active derivatizing agent, such as benzoyl chloride, to form UV-active esters.[8]

• Sample Preparation: Prepare solutions of the derivatized standard and sample in a suitable solvent like acetonitrile (B52724).[8]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.[10]

  • Mobile Phase: A gradient of water and acetonitrile is commonly employed.[8]

  • Flow Rate: A standard flow rate of 1.0 mL/min is often used.[8]

  • Detection: UV detection at a wavelength appropriate for the derivatizing agent (e.g., 237 nm for benzoyl esters).[8]

Toxicology and Safety

General Toxicity of Glycol Ethers:

The toxicity of glycol ethers is highly dependent on their structure, particularly the length of the ethylene glycol chain.[11][12] Shorter-chain ethylene glycol ethers, such as ethylene glycol monomethyl ether (EGME) and ethylene glycol monoethyl ether (EGEE), are known to cause reproductive and developmental toxicity.[11][12] This toxicity is mediated by their metabolism to alkoxyacetic acids.[11][12]

Toxicology of Higher Ethylene Glycol Ethers:

For higher-order ethylene glycol ethers like the tetraethylene glycol derivative, evidence suggests that the characteristic reproductive and developmental toxicity is significantly reduced.[11] This is likely due to a decreased rate of metabolism to the corresponding toxic alkoxyacetic acid as the ethylene glycol chain length increases.[11] While specific comprehensive toxicological studies on tetraethylene glycol monobutyl ether are limited, the data on structurally related higher boiling point glycol ethers suggest a lower toxicity profile compared to their shorter-chain counterparts.[11]

Safety Precautions:

• Handling: Wear appropriate personal protective equipment, including gloves and eye protection, to avoid skin and eye contact.[13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

• First Aid:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[13]

  • Skin Contact: Wash with soap and water.

  • Inhalation: Move to fresh air.

  • Ingestion: Do not induce vomiting. Seek medical attention.

Table 2: Safety and Hazard Information

Hazard	Description	Source
GHS Classification	Eye Irritation, Category 2
Hazard Statements	H319: Causes serious eye irritation.
Precautionary Statements	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Metabolic Considerations

While no specific signaling or metabolic pathways involving tetraethylene glycol monobutyl ether have been detailed in the available scientific literature, the general metabolic pathway for ethylene glycol ethers is understood. This involves oxidation by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to form the corresponding alkoxyacetic acid.

Caption: Generalized metabolic pathway for ethylene glycol ethers. Note: The toxic effects are most pronounced for shorter-chain glycol ethers.

It is important to note that the rate and extent of this metabolic conversion, and therefore the potential for toxicity, are believed to decrease with increasing ethylene glycol chain length. Further research is needed to fully elucidate the specific metabolic fate of tetraethylene glycol monobutyl ether in biological systems.

References

• 1. CN111574336A - Synthetic reaction process of ethylene glycol mono-tert-butyl ether - Google Patents [patents.google.com]
• 2. ICSC 0965 - TRIETHYLENE GLYCOL MONOBUTYL ETHER [inchem.org]
• 3. Production and manufacturing method and process flow of tetraethylene glycol monobutyl ether-Chemwin [en.888chem.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. nemi.gov [nemi.gov]
• 11. benchchem.com [benchchem.com]
• 12. TR 095 Vol I - The Toxicology of Glycol Ethers and its Relevance to Man (Fourth Edition) Volume I - ECETOC [ecetoc.org]
• 13. redox.com [redox.com]

An In-depth Technical Guide to 3,6,9,12-Tetraoxahexadecan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and analytical characterization of 3,6,9,12-Tetraoxahexadecan-1-ol. This document is intended to be a valuable resource for professionals in research and development who are working with or exploring the applications of this compound.

Core Molecular Data

3,6,9,12-Tetraoxahexadecan-1-ol, also known by its synonym tetraethylene glycol monobutyl ether, is a chemical compound with a range of applications in industrial and research settings.[1] Its fundamental molecular attributes are summarized in the table below.

Parameter	Value	Source(s)
Molecular Formula	C₁₂H₂₆O₅	[2][]
Molecular Weight	250.33 g/mol	[2]
Monoisotopic Mass	250.17802393 Da	[1]
CAS Number	1559-34-8
IUPAC Name	2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethanol	[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3,6,9,12-Tetraoxahexadecan-1-ol is presented below, offering insights into its behavior in various experimental conditions.

Property	Value	Source(s)
Appearance	Colorless Liquid	[4]
Boiling Point	304 °C	[1]
Melting Point	-33 °C	[1]
Density	1.0 g/cm³	[1]
Solubility in Water	Miscible	[1]
LogP	-0.26	[1]

Synthesis and Logical Workflow

The industrial synthesis of 3,6,9,12-Tetraoxahexadecan-1-ol typically involves the ethoxylation of ethylene (B1197577) glycol monobutyl ether. The process is a sequential reaction followed by purification to achieve the desired high-purity product.

References

• 1. Production and manufacturing method and process flow of tetraethylene glycol monobutyl ether-Chemwin [en.888chem.com]
• 2. chemscene.com [chemscene.com]
• 4. Page loading... [guidechem.com]

Spectroscopic Profile of Tetraethylene Glycol Monobutyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tetraethylene glycol monobutyl ether (CAS No. 1559-34-8). The information herein is intended to support the structural elucidation, characterization, and quality control of this compound in research and development settings. This document details available and predicted spectral data, outlines comprehensive experimental protocols for spectroscopic analysis, and presents a generalized workflow for chemical characterization.

Compound Information

Identifier	Value
IUPAC Name	2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethanol
Synonyms	Butoxytetraglycol, Tetraethylene glycol butyl ether
CAS Number	1559-34-8[1][2][3][4][5]
Molecular Formula	C₁₂H₂₆O₅[2][5]
Molecular Weight	250.33 g/mol [5]
Appearance	Colorless, viscous liquid[2]

Spectroscopic Data

The following sections present the mass spectrometry, infrared, and nuclear magnetic resonance spectral data for tetraethylene glycol monobutyl ether.

Mass Spectrometry

The electron ionization mass spectrum of tetraethylene glycol monobutyl ether is characterized by fragmentation of the polyether chain. The molecular ion peak is often weak or absent, with the spectrum being dominated by smaller fragments resulting from the cleavage of C-O and C-C bonds.

Table 2: Electron Ionization Mass Spectrometry (EI-MS) Data [6]

m/z	Relative Intensity (%)	Possible Fragment
45	100	[C₂H₅O]⁺
57	85	[C₄H₉]⁺
59	40	[C₂H₅O₂]⁺
73	25	[C₃H₅O₂]⁺
89	55	[C₄H₉O₂]⁺
103	20	[C₅H₁₁O₂]⁺
117	15	[C₆H₁₃O₂]⁺
133	30	[C₆H₁₃O₃]⁺
147	10	[C₇H₁₅O₃]⁺
161	5	[C₈H₁₇O₃]⁺
177	5	[C₈H₁₇O₄]⁺

Infrared (IR) Spectroscopy

Table 3: Predicted Infrared (IR) Spectral Data

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
3550 - 3200	Strong, Broad	O-H stretch (alcohol)
2950 - 2850	Strong	C-H stretch (alkane)
1470 - 1440	Medium	C-H bend (alkane)
1150 - 1085	Strong	C-O stretch (ether)
1080 - 1040	Strong	C-O stretch (primary alcohol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 4: Predicted ¹H NMR Spectral Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 0.92	Triplet	3H	-CH₃
~ 1.38	Sextet	2H	-CH₂-CH₃
~ 1.57	Quintet	2H	-O-CH₂-CH₂-
~ 2.50	Broad Singlet	1H	-OH
~ 3.45	Triplet	2H	-O-CH₂- (butyl)
~ 3.60 - 3.75	Multiplet	16H	-O-CH₂-CH₂-O-

Table 5: Predicted ¹³C NMR Spectral Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Assignment
~ 13.9	-CH₃
~ 19.3	-CH₂-CH₃
~ 31.7	-O-CH₂-CH₂- (butyl)
~ 61.7	HO-CH₂-
~ 70.0 - 71.0	-O-CH₂-CH₂-O- and -O-CH₂- (butyl)
~ 72.6	HO-CH₂-CH₂-

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic analysis of tetraethylene glycol monobutyl ether.

Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a 1 mg/mL stock solution of tetraethylene glycol monobutyl ether in a volatile solvent such as methanol (B129727) or dichloromethane. Further dilute this solution to a final concentration of 1-10 µg/mL.

• Instrumentation : Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions :

  • Column : A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injection Volume : 1 µL.

  • Injector Temperature : 250 °C.

  • Oven Program : Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI).

  • Electron Energy : 70 eV.

  • Source Temperature : 230 °C.

  • Scan Range : m/z 40-400.

Infrared (IR) Spectroscopy

• Sample Preparation : As a neat liquid, place one drop of tetraethylene glycol monobutyl ether directly onto the center of a clean, dry NaCl or KBr salt plate. Place a second salt plate on top and gently rotate to create a thin, uniform film between the plates. Ensure no air bubbles are trapped.

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Background Scan : Collect a background spectrum of the empty sample compartment.

  • Sample Scan : Place the prepared salt plate assembly in the sample holder and acquire the sample spectrum.

  • Parameters : Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • Data Processing : The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Accurately weigh 10-20 mg of tetraethylene glycol monobutyl ether into a clean, dry vial. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm). Gently swirl to ensure complete dissolution. Transfer the solution to a 5 mm NMR tube.

• Instrumentation : A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Data Acquisition :

  • Pulse Program : A standard single-pulse experiment.

  • Number of Scans : 16-64 scans for adequate signal-to-noise.

  • Spectral Width : ~12-15 ppm.

  • Relaxation Delay : 1-5 seconds.

• ¹³C NMR Data Acquisition :

  • Pulse Program : A proton-decoupled pulse sequence.

  • Number of Scans : 1024 or more scans may be necessary.

  • Spectral Width : ~200-220 ppm.

  • Relaxation Delay : 2-5 seconds.

• Data Processing : Apply a Fourier transform to the acquired free induction decay (FID). Phase the spectrum and calibrate the chemical shift scale to the TMS signal at 0.00 ppm. Integrate the signals for ¹H NMR.

Workflow Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound such as tetraethylene glycol monobutyl ether.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 3. 3,6,9,12-Tetraoxahexadecan-1-ol (CAS 1559-34-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. CAS # 1559-34-8, Tetraethylene glycol monobutyl ether, 2-(2-(2-(2-Butoxyethoxy)ethoxy)ethoxy)ethanol, Butysenol 40 - chemBlink [chemblink.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. 3,6,9,12-Tetraoxahexadecan-1-ol [webbook.nist.gov]

An In-depth Technical Guide to the Solubility of 3,6,9,12-Tetraoxahexadecan-1-ol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6,9,12-Tetraoxahexadecan-1-ol, also known as tetraethylene glycol monobutyl ether, is a high-boiling point, low-volatility solvent with a unique combination of ether and alcohol functionalities. Its chemical structure, featuring a polar hydroxyl group and a nonpolar butyl group bridged by a flexible polyether chain, imparts amphiphilic properties, making it a versatile solvent for a wide range of substances. This technical guide provides a comprehensive overview of the solubility of 3,6,9,12-Tetraoxahexadecan-1-ol in various organic solvents, presents detailed experimental protocols for solubility determination, and visualizes the experimental workflow. This information is critical for its application in diverse fields, including drug development, where it can be used as a solubilizing agent for poorly soluble active pharmaceutical ingredients (APIs), a reaction solvent, or an excipient in formulations.

Data Presentation: Solubility of 3,6,9,12-Tetraoxahexadecan-1-ol

Solvent Class	Solvent	CAS Number	Temperature (°C)	Solubility	Citation
Water	Water	7732-18-5	20	992 g/L (Miscible)	[1]
Alcohols	Ethanol	64-17-5	Ambient	Miscible
Methanol	67-56-1	Ambient	Soluble
Ethers	Diethyl Ether	60-29-7	Ambient	Miscible
Amides	Dimethylformamide (DMF)	68-12-2	Ambient	Soluble	[2][3]
Hydrocarbons	Mineral Oil	8012-95-1	Ambient	Soluble
General	Most Organic Solvents	-	Ambient	Soluble

Note: "Miscible" indicates that the two substances are soluble in each other in all proportions. "Soluble" indicates a significant degree of solubility, though the exact quantitative value is not specified in the cited literature. The lack of extensive quantitative data highlights an area for further experimental investigation.

Experimental Protocols: Determination of Solubility

A precise understanding of solubility requires robust experimental methods. The following protocols provide detailed methodologies for the quantitative determination of the solubility of 3,6,9,12-Tetraoxahexadecan-1-ol in organic solvents.

Protocol 1: Shake-Flask Method for Equilibrium Solubility Determination

This method is a standard and widely accepted technique for determining the equilibrium solubility of a solute in a solvent.

Objective: To determine the saturation solubility of 3,6,9,12-Tetraoxahexadecan-1-ol in a target organic solvent at a specific temperature.

Materials:

• 3,6,9,12-Tetraoxahexadecan-1-ol (high purity)

• Target organic solvent (analytical grade)

• Scintillation vials with polytetrafluoroethylene (PTFE)-lined caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Pipettes and syringes

• Syringe filters (0.45 µm, compatible with the solvent)

• Volumetric flasks

• Gas chromatograph with a flame ionization detector (GC-FID) or a calibrated refractometer.

Methodology:

• Preparation of Supersaturated Solutions:

  • Add a known volume of the target organic solvent to several scintillation vials.

  • Add an excess amount of 3,6,9,12-Tetraoxahexadecan-1-ol to each vial to ensure that a saturated solution is formed and an excess of the solute remains.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the vials for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The system is at equilibrium when the concentration of the solute in the solvent no longer changes over time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow for the complete separation of the excess solute from the saturated solution.

  • Carefully withdraw an aliquot of the clear supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately filter the aliquot through a 0.45 µm syringe filter into a pre-weighed volumetric flask. This step is crucial to remove any undissolved microparticles.

  • Record the exact weight of the collected filtrate.

  • Dilute the filtrate with a known volume of the same solvent if necessary to bring the concentration within the analytical range of the chosen quantification method.

• Quantification:

  • Gas Chromatography (GC-FID):

    • Prepare a series of calibration standards of 3,6,9,12-Tetraoxahexadecan-1-ol in the target solvent of known concentrations.

    • Analyze the calibration standards and the prepared sample by GC-FID.

    • Construct a calibration curve by plotting the peak area against the concentration of the standards.

    • Determine the concentration of 3,6,9,12-Tetraoxahexadecan-1-ol in the sample from the calibration curve.

  • Refractive Index:

    • Prepare a series of calibration standards of 3,6,9,12-Tetraoxahexadecan-1-ol in the target solvent of known concentrations.

    • Measure the refractive index of the calibration standards and the sample using a calibrated refractometer.

    • Construct a calibration curve by plotting the refractive index against the concentration of the standards.

    • Determine the concentration of 3,6,9,12-Tetraoxahexadecan-1-ol in the sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the solubility in g/L or mol/L based on the determined concentration and the volume of the collected filtrate.

Mandatory Visualization

The following diagrams illustrate the key experimental workflow for determining the solubility of 3,6,9,12-Tetraoxahexadecan-1-ol.

Caption: Workflow for solubility determination.

Conclusion

3,6,9,12-Tetraoxahexadecan-1-ol is a highly versatile solvent with broad miscibility in both aqueous and organic systems. While qualitative data confirms its excellent solvency, this guide highlights the need for more extensive quantitative solubility data in a wider array of organic solvents to fully leverage its potential in research and drug development. The provided experimental protocols offer a robust framework for generating this critical data, enabling scientists to make informed decisions in formulation development, reaction optimization, and other applications where precise solubility is paramount.

References

• 1. echemi.com [echemi.com]
• 2. Tetraethylene Glycol Monobutyl Ether CAS: 1559-34-8 Oilfield/Coatings/Plastics from China manufacturer - Tichem [tichemsolv.com]
• 3. Tetraethylene Glycol Monobutyl Ether 25L/1L CAS: 1559-34-8 - Butoxytetraglycol and 3 6 9 12-Tetraoxahexadecan-1-Ol [titanchem.en.made-in-china.com]

Thermal Stability of Tetraethylene Glycol Monobutyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal stability of tetraethylene glycol monobutyl ether. Due to a lack of specific publicly available data for this compound, this guide synthesizes information from related glycol ethers and outlines the standard methodologies for assessing thermal stability.

Introduction to Thermal Stability of Glycol Ethers

Tetraethylene glycol monobutyl ether, a member of the glycol ether family, is utilized in various industrial and pharmaceutical applications for its solvent and surfactant properties.[1] Understanding the thermal stability of this compound is critical for ensuring its safe handling, storage, and application, particularly in processes involving elevated temperatures. Thermal decomposition can lead to the generation of hazardous byproducts and compromise product integrity.[2][3] Glycol ethers, in general, are known to be thermally stable at typical operating temperatures but can undergo oxidative degradation at higher temperatures.[4]

Quantitative Data on Thermal Properties

Parameter	Description	Typical Value (for related compounds)	Analytical Method
Decomposition Temperature (Td)	The temperature at which the chemical begins to decompose. Often defined as the temperature at which a certain percentage of mass loss occurs (e.g., Td5% for 5% mass loss).	Data not available for tetraethylene glycol monobutyl ether.[2][5][6]	Thermogravimetric Analysis (TGA)
Autoignition Temperature (AIT)	The lowest temperature at which a substance will spontaneously ignite in a normal atmosphere without an external ignition source.[1][4]	230 °C (for Ethylene Glycol Monobutyl Ether)[4]	ASTM E659
Flash Point	The lowest temperature at which a liquid can form an ignitable mixture in air near the surface of the liquid.	144.0 °C (closed cup) (for Triethylene Glycol Monobutyl Ether)[7]	Closed-Cup Flash Point Tester
Hazardous Decomposition Products	Chemical compounds released during thermal decomposition.	Carbon oxides (CO, CO2), aldehydes, ketones, and other organic acids.[2][4]	TGA coupled with Mass Spectrometry (TGA-MS) or Fourier-Transform Infrared Spectroscopy (TGA-FTIR)

Experimental Protocols for Determining Thermal Stability

To assess the thermal stability of tetraethylene glycol monobutyl ether, standardized experimental protocols are employed. The primary techniques are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8][9] This method is used to determine the decomposition temperature and to quantify mass loss due to volatilization or degradation.

Methodology:

• Instrument Setup: A thermogravimetric analyzer is purged with an inert gas (e.g., nitrogen) or a reactive gas (e.g., air) to simulate different atmospheric conditions.

• Sample Preparation: A small, precisely weighed sample (typically 5-10 mg) of tetraethylene glycol monobutyl ether is placed in a sample pan (e.g., alumina (B75360) or platinum).

• Heating Program: The sample is heated at a constant rate, typically 10-20 °C/min, over a specified temperature range (e.g., from ambient to 600 °C).

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperatures at which specific percentages of mass loss occur.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[10] It is used to detect thermal events such as melting, crystallization, and decomposition, which are associated with endothermic or exothermic heat flow.

Methodology:

• Instrument Setup: A differential scanning calorimeter is calibrated using standard materials with known melting points and enthalpies.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of tetraethylene glycol monobutyl ether is hermetically sealed in a sample pan (e.g., aluminum). An empty sealed pan is used as a reference.

• Heating Program: The sample and reference are subjected to a controlled temperature program, similar to TGA, with a constant heating rate.

• Data Acquisition: The instrument records the differential heat flow between the sample and the reference.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify exothermic peaks that may indicate decomposition.

Thermal Decomposition Pathway

The thermal degradation of glycol ethers in the presence of oxygen typically proceeds through a free-radical chain reaction. The process involves the formation of peroxides, which then decompose to form various smaller, often hazardous, molecules.

References

• 1. petrolube.com [petrolube.com]
• 2. recochem.com [recochem.com]
• 3. Triethylene glycol monobutyl ether | C10H22O4 | CID 8923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. koehlerinstrument.com [koehlerinstrument.com]
• 5. product.lottechem.com [product.lottechem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. conservationphysics.org [conservationphysics.org]
• 8. mt.com [mt.com]
• 9. Thermal Analysis Techniques | Polymers | EAG Laboratories [eag.com]
• 10. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]

An In-depth Technical Guide on the Safety and Handling of 3,6,9,12-Tetraoxahexadecan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures for 3,6,9,12-Tetraoxahexadecan-1-ol (CAS No. 1559-34-8), a colorless liquid belonging to the glycol ethers (E series) chemical class.[1] Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe handling. The following table summarizes the key physicochemical data for 3,6,9,12-Tetraoxahexadecan-1-ol.

Property	Value	Source
Molecular Formula	C₁₂H₂₆O₅	[1][2][3]
Molecular Weight	250.33 g/mol	[1][3][4]
Appearance	Colorless liquid	[1][2]
Boiling Point	334.6 °C at 760 mmHg	[3]
189-194 °C at 0.17 Torr	[5]
Density	1.003 g/cm³	[3][5]
Flash Point	156.2 °C	[3]
Vapor Pressure	Relative vapor density (air = 1): 8.6	[2]
Octanol/Water Partition Coefficient (logP)	0.3	[1]

Toxicological Data and Hazard Identification

The available toxicological data for 3,6,9,12-Tetraoxahexadecan-1-ol is limited. No specific data on toxicity, persistence and degradability, bioaccumulative potential, or mobility in soil is currently available.[6] However, based on existing information, the substance presents the following hazards:

• GHS Hazard Classification: Eye Irritant, Category 2.[1] The hazard statement associated with this classification is H319 (Causes serious eye irritation).[6]

• Primary Hazards:

  • Irritating to the eyes.[1][2]

  • Mildly irritating to the skin.[1][2]

  • Ingestion may cause vomiting, which could lead to aspiration pneumonitis.[1][2]

• General Toxicity Profile of Similar Glycol Ethers: While specific data for this compound is lacking, similar high boiling ethylene (B1197577) glycol ethers have demonstrated low acute toxicity via oral, dermal, and inhalation exposure. However, sub-chronic oral studies in rats have indicated potential for histopathological liver changes and testicular toxicity at high doses.[1]

Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to handling 3,6,9,12-Tetraoxahexadecan-1-ol is essential to minimize exposure and ensure a safe working environment. The following workflow outlines the key stages of handling, from preparation to disposal.

Safe handling workflow for 3,6,9,12-Tetraoxahexadecan-1-ol.

3.1. Precautionary Statements and Personal Protective Equipment (PPE)

The following precautionary statements and PPE are mandatory when handling this chemical:

Precautionary Statement	Description
P264	Wash hands thoroughly after handling.[6]
P280	Wear protective gloves, protective clothing, eye protection, and face protection.[6]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]
P337+P313	If eye irritation persists: Get medical advice/attention.[6]

Recommended PPE:

• Eye/Face Protection: Wear safety spectacles or chemical safety goggles.[2]

• Hand Protection: Wear protective gloves.[2]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.

Experimental Protocols

Currently, there are no specific, publicly available, detailed experimental protocols for the use of 3,6,9,12-Tetraoxahexadecan-1-ol in research or drug development. Users should develop their own protocols based on the intended application, incorporating the safety and handling information provided in this guide.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route	First Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[6]
Skin Contact	Take off contaminated clothing and shoes immediately. Wash off with soap and plenty of water. Consult a physician.[6]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. Continue rinsing eyes during transport to the hospital.[6]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[6]

Accidental Release Measures

In case of a spill, follow these procedures:

• Ventilation: Ensure the area is well-ventilated.[1][2]

• Containment: Collect the leaking liquid in sealable containers.[1][2]

• Cleanup: Wash away the spilled liquid with plenty of water.[1][2]

Storage

Store the chemical in a well-ventilated place and keep the container tightly closed.[7]

Fire-Fighting Measures

• Extinguishing Media: Use water spray, dry powder, alcohol-resistant foam, or carbon dioxide.[1]

• Precautions: Do not use open flames in the vicinity of the chemical.[2]

This guide is intended to provide a summary of the available safety and handling information for 3,6,9,12-Tetraoxahexadecan-1-ol. It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and a comprehensive risk assessment prior to use. Researchers, scientists, and drug development professionals are encouraged to consult the original sources and their institution's safety guidelines.

References

• 1. 3,6,9,12-Tetraoxahexadecan-1-ol | C12H26O5 | CID 73791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 3,6,9,12-Tetraoxahexadecan-1-ol, CAS No. 1559-34-8 - iChemical [ichemical.com]
• 4. 3,6,9,12-Tetraoxahexadecan-1-ol (CAS 1559-34-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 3,6,9,12-tetraoxahexadecan-1-ol CAS#: 1559-34-8 [m.chemicalbook.com]
• 6. nextsds.com [nextsds.com]
• 7. buyat.ppg.com [buyat.ppg.com]

tetraethylene glycol monobutyl ether material safety data sheet

An In-depth Technical Guide to the Material Safety Data Sheet for Tetraethylene glycol monobutyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for tetraethylene glycol monobutyl ether (CAS No. 1559-34-8). The information is compiled and presented to meet the specific needs of researchers, scientists, and professionals in drug development, with a focus on clear data presentation, detailed experimental context, and visual representations of key safety protocols.

Chemical Identification and Physical Properties

Tetraethylene glycol monobutyl ether is a colorless liquid used as a solvent and surfactant in various industrial applications.[1] It is characterized by both hydrophilic and lipophilic properties, enabling it to dissolve a range of polar and non-polar substances.[1]

Table 1: Physical and Chemical Properties of Tetraethylene Glycol Monobutyl Ether

Property	Value	Source
Molecular Formula	C12H26O5	[1][2]
Molecular Weight	250.33 g/mol	[1][2]
CAS Number	1559-34-8	[2]
Appearance	Colorless liquid	[3]
Density	1.003 g/cm³ at 20°C	[2][4]
Boiling Point	334.6°C at 760 mmHg	[2][4]
Melting Point	-33°C	[4]
Flash Point	156.2°C	[2][4]
Vapor Pressure	8.87 x 10⁻⁶ mmHg at 25°C	[2][4]
Solubility in Water	Miscible	[4]
logP (Octanol-Water Partition Coefficient)	0.84520	[2]
Refractive Index	1.442	[2]
Kinematic Viscosity	13.9 mm²/s at 20°C	[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), tetraethylene glycol monobutyl ether is classified as causing serious eye irritation (Category 2).[4]

Table 2: GHS Classification

Hazard Class	Category	Hazard Statement
Eye Irritation	2	H319: Causes serious eye irritation

Signal Word: Warning[4]

Hazard Pictogram:

Toxicological Data

Toxicological data is crucial for assessing the potential health effects of a substance. The following table summarizes the available acute toxicity data for tetraethylene glycol monobutyl ether.

Table 3: Acute Toxicity Data

Route of Exposure	Species	Test	Value	Source
Oral	Rat	LD50	5,175 mg/kg

No data was available for inhalation or dermal acute toxicity in the reviewed documents.

Summary of Toxicological Effects:

• Eye Irritation: Causes serious eye irritation.[4]

• Skin Irritation: The substance is considered to be a mild skin irritant.[3] Prolonged exposure may lead to temporary discomfort.[5]

• Ingestion: Ingestion may cause abdominal discomfort, nausea, and vomiting.[6] It may also lead to aspiration pneumonitis if vomiting occurs.[3][4]

• Central Nervous System: May produce central nervous system depression depending on the concentration and duration of exposure.[6]

• Other: High doses in sub-chronic oral studies on rats have shown histopathological liver changes and testicular toxicity for similar glycol ethers.[3]

Experimental Protocols

While detailed experimental protocols are not typically included in standard safety data sheets, the following outlines the general methodologies used to obtain the cited toxicological data.

Acute Oral Toxicity (LD50):

• Principle: The acute oral toxicity test provides information on the potential health hazards that may arise from a single, short-term oral exposure to a substance. The LD50 (Lethal Dose 50) is the statistically estimated dose of a chemical that is expected to cause death in 50% of a test animal population.

• Methodology (General):

  • A group of laboratory animals (in this case, rats) is administered a single dose of the test substance by gavage.

  • Several dose levels are typically tested, with a control group receiving the vehicle only.

  • The animals are observed for a specified period (e.g., 14 days) for signs of toxicity and mortality.

  • The LD50 value is then calculated using appropriate statistical methods.

Eye Irritation:

• Principle: This test evaluates the potential of a substance to cause irritation or damage to the eye.

• Methodology (General):

  • A small amount of the test substance is instilled into one eye of a test animal (historically, rabbits were used). The other eye serves as a control.

  • The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of irritation, such as redness, swelling, and discharge.

  • The severity of the irritation is scored according to a standardized system.

Handling, Storage, and Emergency Procedures

Proper handling and storage are essential to minimize exposure and ensure safety. The following diagrams illustrate the recommended procedures.

Caption: Workflow for Safe Handling of Tetraethylene Glycol Monobutyl Ether.

Caption: Key Storage Conditions for Tetraethylene Glycol Monobutyl Ether.

Caption: Decision Tree for First Aid Procedures.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing exposure.

Engineering Controls:

• Handle in a well-ventilated place.[4]

• Ensure eyewash stations and safety showers are readily available.[7]

Personal Protective Equipment:

• Eye/Face Protection: Wear safety glasses with side shields or goggles.[4][8]

• Skin Protection: Wear protective gloves (e.g., nitrile or neoprene).[9][10]

• Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.[4]

Caption: Hierarchy of Controls for Personal Protection.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

• Suitable Extinguishing Media: Use water fog or fine spray, foam, carbon dioxide, or dry chemical extinguishers.[9]

• Unsuitable Extinguishing Media: Do not use a forced water stream as it may spread the fire.[9]

• Specific Hazards: Combustible liquid.[4] Containers may build up pressure if exposed to heat.[6]

Accidental Release:

• Personal Precautions: Wear specified protective equipment.[6]

• Environmental Precautions: Do not allow the substance to enter drains, sewers, or waterways.[6]

• Containment and Cleanup: Soak up the material with an absorbent and place it in a chemical waste container.[6]

Stability and Reactivity

• Reactivity: Reacts with strong oxidants.[4]

• Chemical Stability: Stable under normal conditions.[11]

• Conditions to Avoid: Avoid heat sources and prolonged exposure to air and light, as peroxides may form.[9][11]

• Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.[9][10]

• Hazardous Decomposition Products: Carbon monoxide and other oxides of carbon upon combustion.[9][11]

References

• 1. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 2. tetraetylene glycol monobutyl ether | CAS#:1559-34-8 | Chemsrc [chemsrc.com]
• 3. Tetraethylene glycol butyl ether - Hazardous Agents | Haz-Map [haz-map.com]
• 4. echemi.com [echemi.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. dsusd-keenan.safeschoolssds.com [dsusd-keenan.safeschoolssds.com]
• 7. product.lottechem.com [product.lottechem.com]
• 8. carlroth.com [carlroth.com]
• 9. www1.mscdirect.com [www1.mscdirect.com]
• 10. easternct.edu [easternct.edu]
• 11. ark-chem.co.jp [ark-chem.co.jp]

synonyms for 3,6,9,12-Tetraoxahexadecan-1-OL

An In-Depth Technical Guide to 3,6,9,12-Tetraoxahexadecan-1-ol and its Applications in Drug Development

This guide provides a comprehensive overview of 3,6,9,12-Tetraoxahexadecan-1-ol, a tetraethylene glycol derivative, for researchers, scientists, and professionals in drug development. It covers the compound's fundamental properties, synonyms for identification, its significant role as a linker in bioconjugation, and its application in advanced therapeutic modalities such as Proteolysis Targeting Chimeras (PROTACs).

Compound Identification and Synonyms

3,6,9,12-Tetraoxahexadecan-1-ol is a chemical compound with a variety of synonyms used across different databases and suppliers. Accurate identification is crucial for sourcing and regulatory purposes.

Systematic Name: 2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethanol[1][2]

CAS Number: 1559-34-8

Common Synonyms:

• Tetraethylene glycol monobutyl ether[1][2]

• Butyltetraglycol[1]

• Butoxytetraethylene glycol[1]

• Tetraethylene glycol butyl ether[3]

• Butycenol 40[3]

• Butysenol 40[3]

• UNII-3GZ8B1U6WY[1]

Physicochemical Properties

The following table summarizes the key quantitative data for 3,6,9,12-Tetraoxahexadecan-1-ol. These properties are essential for its application as a solvent, surfactant, and in the formulation of more complex molecules.[3]

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₆O₅	[1]
Molecular Weight	250.33 g/mol	[1]
Appearance	Colorless Liquid	[]
Melting Point	-33 °C	[1][]
Boiling Point	334.6 °C at 760 mmHg	[]
Density	1.003 g/cm³	[]
Water Solubility	Miscible	[1][]
LogP (Octanol/Water)	-0.26	[1]
Vapor Pressure	0.015 Pa at 25°C	[5]

Role in Drug Development: The PEG Linker

While 3,6,9,12-Tetraoxahexadecan-1-ol itself is primarily a solvent, its core structure—tetraethylene glycol—is fundamental to its role in drug development. As a polyethylene (B3416737) glycol (PEG) derivative, it serves as a hydrophilic and flexible linker.[6] PEGylation, the process of attaching PEG chains to molecules, is a widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutics by:

• Increasing Solubility: The hydrophilic nature of the PEG chain enhances the aqueous solubility of hydrophobic drugs.[6][7]

• Prolonging Circulation Half-Life: The increased size of the PEGylated molecule reduces its clearance by the kidneys.[6]

• Reducing Immunogenicity: The PEG chain can shield the therapeutic molecule from the immune system.[6][7]

• Enhancing Stability: PEG can protect the attached molecule from enzymatic degradation.[6][7]

Experimental Protocols: Application in Bioconjugation

The true utility of 3,6,9,12-Tetraoxahexadecan-1-ol in drug development is realized when it is functionalized with reactive groups to act as a linker. Below are detailed, representative protocols for conjugating functionalized tetraethylene glycol (PEG4) linkers to proteins.

Protocol 1: Amine-Reactive PEGylation using a PEG4-NHS Ester

This protocol describes the conjugation of a tetraethylene glycol linker activated with an N-hydroxysuccinimide (NHS) ester to primary amines (e.g., lysine (B10760008) residues) on a protein.[8]

Materials:

• Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-8.0)

• PEG4-NHS Ester (functionalized derivative of 3,6,9,12-Tetraoxahexadecan-1-ol)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching Buffer (e.g., 1 M Tris-HCl or Glycine, pH 8.0)

• Purification system (e.g., size-exclusion chromatography or dialysis)[8]

Methodology:

• Protein Preparation: Ensure the protein is dissolved in a buffer free of primary amines, as these will compete with the reaction.

• PEG4-NHS Ester Preparation: Immediately before use, dissolve the PEG4-NHS ester in a small volume of anhydrous DMF or DMSO to create a concentrated stock solution. NHS esters are susceptible to hydrolysis and should be prepared fresh.[8]

• Conjugation Reaction: Slowly add a 5 to 20-fold molar excess of the dissolved PEG4-NHS ester to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Gently mix the reaction and incubate at room temperature for 30-60 minutes or at 4°C overnight.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM. Incubate for an additional 15-30 minutes to ensure any unreacted PEG4-NHS ester is hydrolyzed.[6]

• Purification: Remove excess PEG linker and unreacted reagents using size-exclusion chromatography or dialysis to obtain the purified PEGylated protein.

• Characterization: Analyze the final conjugate using techniques like SDS-PAGE, HPLC, or mass spectrometry to confirm successful conjugation and determine the degree of PEGylation.[7]

Protocol 2: Thiol-Reactive PEGylation using a PEG4-Maleimide

This protocol provides a more site-specific conjugation method by targeting free cysteine residues on a protein with a maleimide-functionalized tetraethylene glycol linker.[8]

Materials:

• Protein with at least one free cysteine residue (in a buffer like PBS, pH 6.5-7.5)

• Reducing agent (if cysteines are in disulfide bonds, e.g., TCEP)

• PEG4-Maleimide

• Quenching solution (e.g., free cysteine or β-mercaptoethanol)

• Purification system

Methodology:

• Protein Preparation: If necessary, reduce disulfide bonds by treating the protein with a reducing agent like TCEP. It is critical to remove the reducing agent before adding the PEG4-Maleimide.

• PEG4-Maleimide Preparation: Dissolve the PEG4-Maleimide in the reaction buffer immediately prior to use.

• Conjugation Reaction: Add a 10 to 50-fold molar excess of the PEG4-Maleimide to the protein solution.[1]

• Incubation: Incubate the mixture at room temperature for 1-2 hours or at 4°C overnight.

• Quenching: Quench the reaction by adding a free thiol (e.g., cysteine) to react with any excess PEG4-Maleimide.[8]

• Purification: Purify the conjugate to remove unreacted materials.

• Characterization: Characterize the purified conjugate to assess the degree and site of PEGylation.

Application in PROTACs: A Signaling Pathway Workflow

A key application for PEG linkers like derivatives of 3,6,9,12-Tetraoxahexadecan-1-ol is in the construction of PROTACs. A PROTAC is a heterobifunctional molecule with a ligand for a target Protein of Interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting them.[9] The PROTAC's function is not to inhibit but to induce the degradation of the target protein via the cell's own ubiquitin-proteasome system.[9]

The diagram below illustrates the catalytic mechanism of action for a PROTAC, a process in which the PEG linker plays a crucial role by providing the necessary length and flexibility to facilitate the formation of a key ternary complex.

Caption: Workflow of PROTAC-mediated protein degradation.

This workflow demonstrates how the PROTAC catalytically brings the target protein and the E3 ligase together, leading to the target's ubiquitination and subsequent destruction by the proteasome. The linker's properties are critical for the stability and efficiency of the ternary complex formation.[10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. 3,6,9,12-Tetraoxahexadecan-1-ol | C12H26O5 | CID 73791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 5. 3,6,9,12-tetraoxahexadecan-1-ol CAS#: 1559-34-8 [m.chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. precisepeg.com [precisepeg.com]
• 8. benchchem.com [benchchem.com]
• 9. scienceopen.com [scienceopen.com]
• 10. PROTACs– a game-changing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural basis of PROTAC cooperative recognition for selective protein degradation - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Sourcing and Quality Control of High-Purity Tetraethylene Glycol Monobutyl Ether for Scientific Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial sources for high-purity tetraethylene glycol monobutyl ether (TEGMBE), its key quality attributes, and detailed methodologies for its analysis and purification. This document is intended to assist researchers, scientists, and professionals in drug development in sourcing and utilizing high-purity TEGMBE for their specific applications.

Commercial Sources and Purity Grades

High-purity tetraethylene glycol monobutyl ether (CAS No. 1559-34-8) is available from a variety of chemical suppliers who specialize in materials for research, pharmaceutical, and industrial applications. While many suppliers offer technical grade TEGMBE, sourcing high-purity grades, often exceeding 99%, requires careful supplier selection.

Key suppliers who indicate the availability of high-purity TEGMBE, often accompanied by a Certificate of Analysis (CoA), include:

• Simson Pharma Limited: A manufacturer and exporter of specialty chemicals, including TEGMBE, who states that their products are accompanied by a Certificate of Analysis.[1]

• CymitQuimica: A supplier of a wide range of chemicals for laboratory use, listing tetraethylene glycol monobutyl ether in their catalog.

• Connection Chemical, LP: A distributor of various chemicals, including tetraethylene glycol and its derivatives, for diverse industrial and pharmaceutical applications.

It is crucial for researchers to request a batch-specific Certificate of Analysis from the supplier to verify the purity and impurity profile before purchase. The CoA will provide critical quantitative data for quality assessment.

Quantitative Data Summary

The following tables summarize the typical physical and chemical properties of high-purity tetraethylene glycol monobutyl ether, compiled from various technical data sheets and safety data sheets.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	1559-34-8
Molecular Formula	C12H26O5
Molecular Weight	250.33 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	334.6 °C at 760 mmHg
Melting Point	-33 °C
Flash Point	156.2 °C (closed cup)
Density	1.003 g/cm³ at 20 °C
Viscosity	13.9 mm²/s at 20 °C
Solubility	Miscible in water

Table 2: Representative Certificate of Analysis Specifications for High-Purity TEGMBE

Parameter	Specification	Analytical Method
Purity (Assay)	≥ 99.0%	Gas Chromatography (GC)
Water Content	≤ 0.1%	Karl Fischer Titration
Acidity (as Acetic Acid)	≤ 0.01%	Titration
Refractive Index (at 20°C)	1.444 - 1.446	Refractometry
Identity	Conforms to structure	IR Spectroscopy, NMR Spectroscopy

Experimental Protocols

Detailed methodologies for the quality control and purification of tetraethylene glycol monobutyl ether are crucial for ensuring its suitability for sensitive applications.

Protocol 1: Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the determination of the purity of TEGMBE and the identification of related impurities.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: Rxi®-1301Sil MS (30 m x 0.25 mm x 0.25 µm) or equivalent cyanopropylphenyl-based column.

2. Reagents:

• High-purity helium (carrier gas).

• Tetraethylene glycol monobutyl ether sample.

• Suitable solvent for dilution (e.g., dichloromethane, methanol).

3. GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 35-450 amu.

4. Sample Preparation:

• Prepare a 1% (v/v) solution of the TEGMBE sample in the chosen solvent.

• Inject 1 µL of the prepared sample into the GC-MS.

5. Data Analysis:

• Identify the TEGMBE peak based on its retention time and mass spectrum.

• Identify any impurity peaks by comparing their mass spectra to a library of known compounds.

• Calculate the purity of the sample using the area normalization method, where the peak area of TEGMBE is expressed as a percentage of the total peak area.

Protocol 2: Laboratory-Scale Purification by Vacuum Distillation

This protocol describes a method for the purification of commercially available TEGMBE to a higher purity by removing less volatile impurities.

1. Equipment:

• Round-bottom flask.

• Fractionating column (e.g., Vigreux column).

• Distillation head with a thermometer.

• Condenser.

• Receiving flask.

• Vacuum pump with a vacuum gauge.

• Heating mantle with a magnetic stirrer.

2. Procedure:

• Setup: Assemble the vacuum distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Charge the round-bottom flask with the commercial-grade TEGMBE to no more than two-thirds of its volume. Add a magnetic stir bar.

• Applying Vacuum: Gradually apply vacuum to the system. A pressure of 1-5 mmHg is typically sufficient to lower the boiling point significantly.

• Heating: Begin heating the flask gently with the heating mantle while stirring.

• Fraction Collection:

  • Collect the initial fraction (forerun), which may contain more volatile impurities, in a separate receiving flask.

  • As the temperature at the distillation head stabilizes, collect the main fraction of purified TEGMBE in a clean receiving flask. The boiling point will depend on the applied pressure.

• Completion: Stop the distillation before the distilling flask goes to dryness to avoid the concentration of potentially unstable residues.

• Storage: Store the purified TEGMBE in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption and oxidation.

Visualizations

The following diagrams illustrate key workflows and concepts related to sourcing and quality control of high-purity tetraethylene glycol monobutyl ether.

References

• 1. Tetraethylene Glycol Monobutyl Ether | CAS No- 1559-34-8 | Simson Pharma Limited [simsonpharma.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3,6,9,12-Tetraoxahexadecan-1-ol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,6,9,12-Tetraoxahexadecan-1-ol, a tetraethylene glycol monobutyl ether, in organic synthesis. This versatile bifunctional molecule serves as a valuable building block and linker, particularly in the fields of bioconjugation and drug development, including the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).

Introduction to 3,6,9,12-Tetraoxahexadecan-1-ol

3,6,9,12-Tetraoxahexadecan-1-ol is a hydrophilic linker that possesses a terminal hydroxyl group amenable to various chemical modifications and a lipophilic butyl ether terminus. Its polyethylene (B3416737) glycol (PEG) backbone imparts favorable solubility characteristics to conjugates, which can be crucial for improving the pharmacokinetic properties of drug candidates. The defined length of the tetraethylene glycol unit allows for precise spatial control when linking two molecular entities.

Physicochemical Properties

A summary of the key physicochemical properties of 3,6,9,12-Tetraoxahexadecan-1-ol is provided in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₆O₅	[1][]
Molecular Weight	250.33 g/mol	[]
Appearance	Colorless Liquid	[1]
Boiling Point	334.6 °C at 760 mmHg	[]
Density	1.003 g/cm³	[]
Solubility	Miscible in water	[]
CAS Number	1559-34-8	[1]

Key Applications in Organic Synthesis

The primary utility of 3,6,9,12-Tetraoxahexadecan-1-ol in organic synthesis lies in its role as a flexible and hydrophilic linker. The terminal hydroxyl group can be readily functionalized to introduce a variety of reactive moieties, enabling its conjugation to other molecules.

Functionalization of the Hydroxyl Group

The initial step in utilizing 3,6,9,12-Tetraoxahexadecan-1-ol as a linker is the activation of its terminal hydroxyl group. Common strategies include tosylation and mesylation, which convert the alcohol into a good leaving group for subsequent nucleophilic substitution reactions.

Caption: General workflow for the synthesis of a PROTAC.

Application in Antibody-Drug Conjugate (ADC) Synthesis

ADCs are targeted cancer therapies that consist of a monoclonal antibody conjugated to a potent cytotoxic payload via a chemical linker. [3]The linker's stability in circulation and its ability to release the payload at the target site are crucial for the ADC's efficacy and safety. [4]The hydrophilic nature of 3,6,9,12-Tetraoxahexadecan-1-ol can help to mitigate the aggregation often associated with hydrophobic drug-linker complexes in ADCs. [5]

Experimental Protocols

The following are representative protocols for the functionalization of 3,6,9,12-Tetraoxahexadecan-1-ol and its subsequent use in conjugation reactions. These protocols are based on established methods for similar compounds and should be optimized for specific applications.

Protocol 1: Tosylation of 3,6,9,12-Tetraoxahexadecan-1-ol

This protocol describes the conversion of the terminal hydroxyl group to a tosylate, a good leaving group for subsequent nucleophilic substitution.

Materials:

• 3,6,9,12-Tetraoxahexadecan-1-ol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (B92270)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (2.0 eq.) to the solution.

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq.) in anhydrous DCM to the reaction mixture.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired tosylated product.

Quantitative Data (Representative):

Reactant	Molar Eq.	Purity	Expected Yield
3,6,9,12-Tetraoxahexadecan-1-ol	1.0	>95%	-
p-Toluenesulfonyl chloride	1.2	>98%	-
Pyridine	2.0	Anhydrous	-
Product	-	>95% (after purification)	70-90%

Protocol 2: Azidation of Tosylated 3,6,9,12-Tetraoxahexadecan-1-ol

This protocol describes the conversion of the tosylated linker to an azide-terminated linker, which can be used in "click chemistry" reactions.

Materials:

• Tosylated 3,6,9,12-Tetraoxahexadecan-1-ol

• Sodium azide (B81097) (NaN₃)

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the tosylated 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq.) in anhydrous DMF in a round-bottom flask.

• Add sodium azide (1.5 eq.) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into deionized water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be used in the next step without further purification or purified by column chromatography if necessary.

Quantitative Data (Representative):

Reactant	Molar Eq.	Purity	Expected Yield
Tosylated Linker	1.0	>95%	-
Sodium Azide	1.5	>99%	-
Product	-	>90% (crude)	>90%

Protocol 3: Alkylation of an Amine with Tosylated 3,6,9,12-Tetraoxahexadecan-1-ol

This protocol describes the conjugation of the tosylated linker to an amine-containing molecule.

Materials:

• Tosylated 3,6,9,12-Tetraoxahexadecan-1-ol

• Amine-containing molecule

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amine-containing molecule (1.0 eq.) in anhydrous DMF in a round-bottom flask.

• Add DIPEA (2.0 eq.) to the solution.

• Add a solution of the tosylated 3,6,9,12-Tetraoxahexadecan-1-ol (1.2 eq.) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours. The reaction may be gently heated (e.g., to 50 °C) to increase the rate.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with deionized water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or preparative HPLC.

Quantitative Data (Representative):

Reactant	Molar Eq.	Purity	Expected Yield
Tosylated Linker	1.2	>95%	-
Amine Molecule	1.0	>95%	-
DIPEA	2.0	>99%	-
Product	-	>95% (after purification)	50-80%

Conclusion

3,6,9,12-Tetraoxahexadecan-1-ol is a valuable and versatile building block for the synthesis of complex organic molecules, particularly in the realm of drug development. Its hydrophilic PEG spacer and readily functionalizable hydroxyl group make it an attractive linker for constructing PROTACs and ADCs with potentially improved physicochemical and pharmacokinetic properties. The provided protocols offer a foundation for researchers to incorporate this linker into their synthetic strategies, enabling the development of novel therapeutics and chemical probes.

References

• 1. guidechem.com [guidechem.com]
• 3. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. purepeg.com [purepeg.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetraethylene Glycol Monobutyl Ether as a High-Boiling Point Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol monobutyl ether (CAS No. 1559-34-8) is a high-boiling point, colorless, and viscous liquid belonging to the glycol ether family.[1] Its chemical structure, featuring both a hydrophilic polyoxyethylene chain and a lipophilic butyl group, imparts excellent solvency for a wide range of polar and non-polar substances.[1] These properties, combined with its high boiling point and low volatility, make it a valuable solvent for chemical reactions requiring elevated temperatures, such as in the synthesis of pharmaceutical intermediates and advanced materials.[1][2] This document provides detailed application notes and protocols for its use in research and development settings.

Physicochemical Properties

The physical and chemical properties of tetraethylene glycol monobutyl ether are summarized below. Its high boiling point and flash point are particularly noteworthy for high-temperature applications.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆O₅	[3]
Molecular Weight	250.33 g/mol	[3]
Boiling Point	334.6°C at 760 mmHg	[3][4]
Density	1.003 g/cm³	[3][4]
Flash Point	156.2°C	[3][4]
Melting Point	-33°C	[4]
Viscosity	13.9 mm²/s at 20°C	[4]
Vapor Pressure	8.87E-06 mmHg at 25°C	[3][4]
Solubility in Water	Miscible	[4]

Key Applications as a High-Boiling Point Solvent

Tetraethylene glycol monobutyl ether's primary utility stems from its ability to serve as a reaction medium at temperatures significantly above the boiling point of common solvents like water or toluene.[5] This characteristic is advantageous for:

• Organic Synthesis: Facilitating reactions with high activation energies, improving reaction rates, and influencing product selectivity. Its stability at elevated temperatures is crucial for prolonged reaction times.[2]

• Nanoparticle Synthesis: Acting as a solvent, and in some cases as a reducing and capping agent, in the synthesis of metal and metal oxide nanoparticles.[6][7] The high temperature allows for the formation of highly crystalline structures.[6][8]

• Pharmaceutical Intermediates: Serving as a solvent in specific synthetic pathways for pharmaceutical intermediates where controlled high temperatures are necessary.[2]

Application Note 1: Use in High-Temperature Organic Synthesis

High-boiling point solvents like tetraethylene glycol monobutyl ether are essential for organic reactions that require significant thermal energy to proceed efficiently.[5]

General Protocol for a High-Temperature Organic Reaction

This protocol outlines a general procedure for conducting a chemical synthesis at elevated temperatures using tetraethylene glycol monobutyl ether as the solvent.

Materials:

• Reactant A

• Reactant B

• Tetraethylene glycol monobutyl ether (reaction grade)

• Inert gas (Nitrogen or Argon)

• Appropriate workup solvents (e.g., ethyl acetate, water)

• Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a temperature controller and magnetic stirrer

• Inert gas supply line

• Thermometer or thermocouple

• Standard laboratory glassware for workup

Procedure:

• Setup: Assemble the reaction apparatus (flask, condenser, stirrer) in a fume hood. Ensure all glassware is dry.

• Inert Atmosphere: Purge the system with an inert gas, such as nitrogen or argon, to remove air and moisture, especially if reactants are sensitive.

• Charging Reactants: Add tetraethylene glycol monobutyl ether to the reaction flask, followed by the reactants (e.g., Reactant A, Reactant B) while stirring.

• Heating: Begin heating the mixture to the target reaction temperature using the heating mantle. For reactions near the solvent's boiling point, a reflux condenser is necessary to prevent solvent loss.[5]

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS, LC-MS).

• Cooling: Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature.

• Workup and Purification: Proceed with the post-reaction workup to isolate the product from the high-boiling point solvent (see Protocol 4.2).

Caption: Workflow for a high-temperature organic synthesis.

Protocol: Post-Reaction Workup for High-Boiling Point Solvents

Removing high-boiling point solvents can be challenging due to their low vapor pressure.[9][10] Standard rotary evaporation is often ineffective. A common and effective method is liquid-liquid extraction.[9]

Procedure:

• Quenching: If necessary, carefully quench the reaction mixture by slowly adding it to a beaker of water or an appropriate quenching solution.

• Transfer: Transfer the diluted reaction mixture to a separatory funnel.

• Extraction: Add an immiscible organic solvent in which the desired product is highly soluble (e.g., ethyl acetate, dichloromethane).[9]

• Mixing: Gently shake or swirl the separatory funnel to mix the layers, venting frequently to release any pressure. Avoid vigorous shaking that can cause emulsions.

• Separation: Allow the layers to separate. Drain the organic layer.

• Repeat Extraction: Repeat the extraction process on the aqueous layer 2-3 times with fresh organic solvent to maximize product recovery.

• Combine & Wash: Combine all organic extracts. Wash the combined organic layer with water and/or brine to remove any remaining tetraethylene glycol monobutyl ether and other water-soluble impurities.

• Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the volatile extraction solvent via rotary evaporation to yield the crude product.

• Purification: Purify the crude product using techniques like flash chromatography or crystallization.

References

• 1. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. tetraetylene glycol monobutyl ether | CAS#:1559-34-8 | Chemsrc [chemsrc.com]
• 4. echemi.com [echemi.com]
• 5. thecalculatedchemist.com [thecalculatedchemist.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. biotage.com [biotage.com]
• 10. quora.com [quora.com]

Application Notes and Protocols for Tetraethylene Glycol Monobutyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol monobutyl ether (TGBE), with the chemical formula C₁₂H₂₆O₅, is a high-boiling, colorless, and viscous liquid.[1][2] As a member of the glycol ether family, it possesses both hydrophilic and lipophilic properties, rendering it an effective solvent for a wide range of polar and non-polar substances.[2] This amphiphilicity, combined with its low volatility and ability to enhance the solubility of other compounds, makes TGBE a valuable excipient in various pharmaceutical formulations.[2] Its applications span from use as a solvent in drug synthesis to a component in advanced drug delivery systems, including nanoparticle formulations and transdermal patches. Furthermore, its low toxicity and biodegradability are advantageous characteristics for pharmaceutical development.[2]

These application notes provide a comprehensive overview of the experimental uses of tetraethylene glycol monobutyl ether in a research and drug development context. Detailed protocols for key applications are provided, along with tables summarizing its physicochemical properties and relevant quantitative data for formulation development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of tetraethylene glycol monobutyl ether is essential for its effective application in pharmaceutical research. The following table summarizes key properties of this compound.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆O₅	[1][2]
Molecular Weight	250.33 g/mol	[1]
CAS Number	1559-34-8	[2]
Appearance	Colorless, viscous liquid	[2]
Density	1.003 - 1.0104 g/cm³ at 20°C	[1][3]
Boiling Point	334.6°C at 760 mmHg; 189-194°C at 0.17 Torr	[1][3]
Flash Point	156.2°C	[1]
Vapor Pressure	8.87 x 10⁻⁶ mmHg at 25°C	[1]
Refractive Index	1.442	[1]
LogP	0.84520	[1]

Applications in Drug Development

Tetraethylene glycol monobutyl ether serves multiple functions in the pharmaceutical sciences, primarily as a solvent, and a component of drug delivery systems.

As a Solvent and Solubilizing Agent

In Nanoparticle-Based Drug Delivery

Glycol ethers, including derivatives of tetraethylene glycol, are extensively used in the synthesis of nanoparticles for drug delivery. They can act as a solvent, reducing agent, and stabilizing (capping) agent in the formation of metallic and metal oxide nanoparticles. The resulting nanoparticles often exhibit enhanced stability and biocompatibility. While the following protocol specifies the use of a closely related analog, tetraethylene glycol monomethyl ether, the principles and methodology are broadly applicable to TGBE.

As a Penetration Enhancer in Transdermal Drug Delivery

Glycol ethers are known to act as chemical penetration enhancers, facilitating the transport of drugs across the stratum corneum, the primary barrier of the skin. The proposed mechanisms for this enhancement include the disruption of the highly ordered lipid structure of the stratum corneum and an increase in the partitioning of the drug into the skin.

Experimental Protocols

Protocol 1: Determination of API Solubility using the Shake-Flask Method

This protocol outlines a standard procedure to determine the equilibrium solubility of an active pharmaceutical ingredient (API) in tetraethylene glycol monobutyl ether.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Tetraethylene glycol monobutyl ether (TGBE)

• Glass vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer for analysis

Procedure:

• Add an excess amount of the API powder to a known volume of TGBE in a glass vial.

• Securely cap the vial and place it in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

• Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• After incubation, visually confirm the presence of undissolved solid API at the bottom of the vial.

• Centrifuge the vials at a high speed to separate the undissolved solid from the saturated solution.

• Carefully collect an aliquot of the clear supernatant.

• Dilute the aliquot with a suitable solvent to a concentration within the analytical range of your quantification method.

• Determine the concentration of the dissolved API using a validated HPLC or UV-Vis spectrophotometry method.

• Calculate the solubility of the API in TGBE (e.g., in mg/mL).

Protocol 2: Synthesis of Gold Nanoparticles (AuNPs) using a Glycol Ether-Mediated Method

This protocol describes the synthesis of gold nanoparticles where a tetraethylene glycol ether serves as the solvent, reducing agent, and capping agent. This method can be adapted for use with tetraethylene glycol monobutyl ether.

Materials:

• Gold (III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraethylene glycol monobutyl ether (TGBE)

• Deionized water

• Ethanol

• Three-neck round-bottom flask

• Condenser

• Heating mantle with magnetic stirring

• Centrifuge

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, add 20 mL of TGBE.

• Heating: Heat the TGBE to 120°C with vigorous stirring.

• Precursor Injection: Prepare a 10 mM aqueous solution of HAuCl₄·3H₂O. Rapidly inject 1 mL of this solution into the hot TGBE.

• Reaction: The color of the solution will change from yellow to ruby red, indicating the formation of gold nanoparticles. Maintain the reaction at 120°C for 30-60 minutes to ensure the completion of the reaction and stabilization of the nanoparticles.

• Cooling: Allow the solution to cool to room temperature.

• Purification: Transfer the nanoparticle solution to centrifuge tubes. Centrifuge at high speed (e.g., 12,000 rpm) for 20 minutes. Discard the supernatant and resuspend the nanoparticle pellet in ethanol. Repeat the centrifugation and resuspension steps twice more with deionized water to remove excess TGBE and unreacted precursors.

• Storage: Resuspend the final purified AuNP pellet in deionized water or a suitable buffer and store at 4°C.

Visualizations

Experimental Workflow for Nanoparticle Synthesis

Caption: Workflow for the synthesis of gold nanoparticles using TGBE.

Proposed Mechanism of TGBE as a Transdermal Penetration Enhancer

Caption: Mechanism of TGBE as a transdermal penetration enhancer.

References

• 1. tetraetylene glycol monobutyl ether | CAS#:1559-34-8 | Chemsrc [chemsrc.com]
• 2. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]

Application Notes and Protocols for Nanoparticle Synthesis Using 3,6,9,12-Tetraoxahexadecan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6,9,12-Tetraoxahexadecan-1-ol, also known as tetraethylene glycol monobutyl ether, is a versatile high-boiling point solvent with applications in various chemical syntheses. In the burgeoning field of nanotechnology, it serves as a multifunctional agent in the "polyol" synthesis of nanoparticles. This method offers a facile and effective route to produce stable and well-defined nanoparticles for a range of applications, including drug delivery, bioimaging, and catalysis.

In the polyol process, 3,6,9,12-Tetraoxahexadecan-1-ol can act as:

• A high-boiling point solvent: Its high boiling point allows for the necessary high temperatures for the nucleation and growth of crystalline nanoparticles.

• A reducing agent: The terminal hydroxyl group can be oxidized at elevated temperatures, leading to the reduction of metal precursors to their zero-valent state.

• A capping agent: The ether linkages and the terminal hydroxyl group can coordinate with the surface of newly formed nanoparticles, providing a stabilizing layer that prevents aggregation and enhances colloidal stability. The presence of the ethylene (B1197577) glycol units also imparts hydrophilicity and biocompatibility, which is crucial for biomedical applications.[1]

These application notes provide detailed protocols for the synthesis of gold (Au), silver (Ag), and iron oxide (Fe₃O₄) nanoparticles using 3,6,9,12-Tetraoxahexadecan-1-ol, based on established methodologies for similar tetraethylene glycol ethers.

Data Presentation

The following tables summarize quantitative data from studies on nanoparticle synthesis using closely related ethylene glycol ethers. This data can serve as a starting point for optimizing the synthesis using 3,6,9,12-Tetraoxahexadecan-1-ol.

Table 1: Synthesis of Iron Oxide Nanoparticles using Triethylene Glycol Monobutyl Ether (TREGBE) vs. 1-Hexadecene. [2]

Solvent	Oleic Acid (mmol)	Average Crystal Size (nm)	Saturation Magnetization (Ms) (emu/g)
1-Hexadecene	2	9.1 ± 2.1	53.6
TREGBE	2	8.2 ± 0.7	58.0
TREGBE	4	9.5 ± 0.8	62.1
TREGBE	6	10.3 ± 0.9	65.4

Table 2: Influence of Polyol Hydrocarbon Chain Length on Silver Nanocrystal Synthesis. [3]

Polyol	Hydrocarbon Chain Length	Reducing Power	Resulting Nanoparticle Morphology
Ethylene Glycol (EG)	Shorter	Stronger	Uniform single-crystal seeds
Diethylene Glycol (DEG)	Longer	Weaker	Uniform single-crystal seeds, slower growth
Triethylene Glycol (TEG)	Even Longer	Weaker	Twinned particles with irregular shapes
Tetraethylene Glycol (TTEG)	Longest	Weakest	Twinned particles with irregular shapes

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs)

This protocol describes the synthesis of gold nanoparticles where 3,6,9,12-Tetraoxahexadecan-1-ol acts as the solvent and reducing agent.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Ethanol (B145695) (for washing)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Syringe

• Centrifuge

Procedure:

• In a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, add 20 mL of 3,6,9,12-Tetraoxahexadecan-1-ol.

• Heat the solvent to 120°C with vigorous stirring.

• Rapidly inject a solution of HAuCl₄·3H₂O (e.g., 1 mL of a 10 mM aqueous solution) into the hot solvent.

• The color of the solution will change from yellow to ruby red, indicating the formation of gold nanoparticles.

• Maintain the reaction temperature at 120°C for 30-60 minutes to ensure the completion of the reaction and stabilization of the nanoparticles.

• Allow the solution to cool to room temperature.

• Purify the resulting AuNPs by adding ethanol to precipitate the nanoparticles, followed by repeated centrifugation (e.g., 12,000 rpm for 20 minutes) and resuspension in deionized water to remove excess solvent and unreacted precursors.

• Store the purified gold nanoparticle suspension at 4°C.

Protocol 2: Synthesis of Silver Nanoparticles (AgNPs)

This protocol outlines the synthesis of silver nanoparticles using 3,6,9,12-Tetraoxahexadecan-1-ol as the solvent and reducing agent, with an optional stabilizer.

Materials:

• Silver nitrate (B79036) (AgNO₃)

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Polyvinylpyrrolidone (PVP) (optional, as an additional stabilizer)

• Acetone (B3395972) (for precipitation)

• Ethanol (for washing)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Syringe

• Centrifuge

Procedure:

• (Optional) Dissolve a specific amount of PVP (e.g., 0.1 g) in 20 mL of 3,6,9,12-Tetraoxahexadecan-1-ol in a three-neck flask with stirring.

• Heat the solution to 160°C under a nitrogen atmosphere.

• Separately, prepare a solution of AgNO₃ in a small amount of 3,6,9,12-Tetraoxahexadecan-1-ol.

• Inject the AgNO₃ solution into the hot solvent (or solvent/PVP mixture). The solution will turn yellow, then brown, indicating the formation of silver nanoparticles.

• Maintain the reaction at 160°C for 1-2 hours.

• After cooling, purify the AgNPs by adding acetone to precipitate the particles, followed by centrifugation and washing with ethanol.

Protocol 3: Synthesis of Iron Oxide Nanoparticles (Fe₃O₄)

This protocol describes a solvothermal method for synthesizing superparamagnetic iron oxide nanoparticles.

Materials:

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Ethanol

• Teflon-lined stainless-steel autoclave

Equipment:

• Beaker

• Sonicator

• Oven

• Centrifuge

Procedure:

• In a beaker, dissolve 1 mmol of Fe(acac)₃ in 20 mL of 3,6,9,12-Tetraoxahexadecan-1-ol. Use sonication to ensure the precursor is fully dissolved.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to 200°C in an oven for 12 hours.

• After the reaction, allow the autoclave to cool to room temperature naturally.

• The resulting black precipitate of Fe₃O₄ nanoparticles can be collected by centrifugation.

• Wash the nanoparticles multiple times with ethanol to remove any unreacted precursors and excess solvent.

• Dry the purified nanoparticles under vacuum.

Mandatory Visualizations

Caption: General experimental workflow for nanoparticle synthesis.

Caption: Simplified cellular uptake pathway of nanoparticles.

Concluding Remarks

The use of 3,6,9,12-Tetraoxahexadecan-1-ol in the polyol synthesis of nanoparticles presents a promising avenue for the facile production of stable and biocompatible nanomaterials. The protocols provided herein, adapted from methodologies for similar ethylene glycol ethers, offer a solid foundation for researchers to develop and optimize their nanoparticle synthesis. Further investigation into the specific effects of the butyl ether group on nanoparticle characteristics and their subsequent interactions with biological systems will be crucial for advancing their application in the biomedical field. Nanoparticles coated with tetraethylene glycol have been shown to have long in vivo plasma half-lives and are resistant to protein adsorption, making them suitable candidates for drug delivery applications.[4][5] The cellular uptake of such nanoparticles is a key factor in their therapeutic efficacy and is an active area of research.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Ag Nanocubes 18–32 nm in Edge Length: The Effects of Polyol on Reduction Kinetics, Size Control, and Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A tetraethylene glycol coat gives gold nanoparticles long in vivo half-lives with minimal increase in size - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A tetraethylene glycol coat gives gold nanoparticles long in vivo half-lives with minimal increase in size - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Interplay of Size and Surface Functionality on the Cellular Uptake of Sub-10 nm Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetraethylene Glycol Monobutyl Ether in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol monobutyl ether (TGBE), a member of the glycol ether family, is a solvent with potential applications in the formulation of drug delivery systems. Its amphiphilic nature, stemming from the butyl ether group and the hydrophilic ethylene (B1197577) glycol chain, allows it to interact with a variety of substances. While extensive research on TGBE as a primary component in drug delivery vehicles is limited, its properties suggest potential utility, particularly as a solvent or co-solvent in the synthesis of nanocarriers. These application notes provide an overview of the known uses and potential applications of TGBE in drug delivery, with extrapolated data and protocols from closely related and more thoroughly studied tetraethylene glycol (TEG) derivatives to illustrate possible formulation strategies.

Disclaimer: The information provided for drug delivery systems other than nanoparticle synthesis is largely based on studies of related compounds like tetraethylene glycol (TEG) and its monomethyl ether (m-TEG), due to the limited availability of data specifically for tetraethylene glycol monobutyl ether. Researchers should use this information as a guideline and conduct their own optimization studies.

Physicochemical Properties of Tetraethylene Glycol Monobutyl Ether

A thorough understanding of the physicochemical properties of TGBE is essential for its consideration in drug delivery formulations.

Property	Value	Reference
Molecular Formula	C12H26O5	[1]
Molecular Weight	250.33 g/mol	[2]
Appearance	Colorless, viscous liquid	[1]
Boiling Point	334.6°C at 760 mmHg	[2]
Flash Point	156.2°C	[2]
Density	1.003 g/cm³	[2]
Solubility	Soluble in water	[3]
Vapor Pressure	8.87E-06 mmHg at 25°C	[2]

Direct Applications of Tetraethylene Glycol Monobutyl Ether in Formulation

Research directly implicating tetraethylene glycol monobutyl ether in drug delivery is sparse. However, existing literature points to its utility as a specialized solvent.

Nanoparticle Synthesis

TGBE can be employed as a high-boiling-point solvent in the synthesis of nanoparticles, such as superparamagnetic iron oxide nanoparticles, via thermal decomposition methods. Its ability to dissolve precursors and control reaction temperature is advantageous in these processes.

Potential Applications and Extrapolations from Related Glycol Ethers

The following sections detail potential applications of TGBE in various drug delivery systems, with protocols and quantitative data extrapolated from studies on tetraethylene glycol (TEG) and its more commonly studied derivatives.

Application Note 1: Nanoparticles

Overview

PEGylated nanoparticles, which have a surface coating of polyethylene (B3416737) glycol (PEG) or its derivatives, are known to exhibit a "stealth effect," leading to prolonged circulation times in the bloodstream. This is achieved by reducing clearance by the reticuloendothelial system (RES). While TGBE itself is a short-chain glycol ether, its structural similarity to PEG suggests that polymers or lipids functionalized with TGBE could potentially confer similar stealth properties to nanoparticles.

Quantitative Data: Representative PEG-Based Nanoparticle Formulations

The following table summarizes typical characteristics of drug-loaded nanoparticles formulated with PEG derivatives. These values can serve as a benchmark for the development of TGBE-based systems.

Drug	Polymer/Lipid Matrix	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Doxorubicin	PLGA-PEG	100 - 200	-10 to -25	> 70	5 - 15	General Literature
Paclitaxel	Albumin-bound (PEGylated)	~130	-15 to -30	> 90	~10	General Literature
siRNA	Lipid-PEG	80 - 150	-5 to +10	> 90	1 - 5	General Literature

Experimental Protocol: Preparation of Drug-Loaded Nanoparticles using a Glycol Ether Solvent

This protocol describes a general method for preparing polymer-based nanoparticles where TGBE could potentially be used as a solvent.

Materials:

• Biodegradable polymer (e.g., PLGA)

• Drug of interest

• Tetraethylene glycol monobutyl ether (as a potential solvent)

• Surfactant (e.g., Poloxamer 188)

• Deionized water

• Dialysis membrane (MWCO 10-14 kDa)

Procedure:

• Organic Phase Preparation: Dissolve the polymer and the drug in tetraethylene glycol monobutyl ether.

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant.

• Emulsification: Add the organic phase dropwise to the aqueous phase under continuous stirring to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow for the evaporation of the organic solvent.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Purification: Wash the nanoparticle pellet with deionized water multiple times to remove excess surfactant and unencapsulated drug.

• Lyophilization: Resuspend the purified nanoparticles in deionized water and lyophilize for long-term storage.

Characterization:

• Particle Size and Zeta Potential: Determined by Dynamic Light Scattering (DLS).

• Encapsulation Efficiency and Drug Loading: Quantified using UV-Vis spectroscopy or HPLC after dissolving a known amount of nanoparticles in a suitable solvent.

Diagram: Nanoparticle Synthesis Workflow

Caption: Workflow for nanoparticle synthesis using a solvent-emulsion-evaporation method.

Application Note 2: Micelles

Overview

Amphiphilic block copolymers containing a hydrophilic block, such as a TEG derivative, can self-assemble into micelles in an aqueous environment. The hydrophobic core can encapsulate poorly water-soluble drugs, while the hydrophilic corona provides stability and can prolong circulation time.

Experimental Protocol: Preparation of Drug-Loaded Micelles

This protocol is adapted from methods using PEG-based block copolymers.

Materials:

• Amphiphilic block copolymer (e.g., a hypothetical TGBE-PLA)

• Hydrophobic drug

• Organic solvent (e.g., acetone, acetonitrile)

• Deionized water

• Dialysis membrane

Procedure:

• Dissolve the block copolymer and the hydrophobic drug in a water-miscible organic solvent.

• Add this solution dropwise to deionized water while stirring.

• The micelles will self-assemble as the organic solvent diffuses into the aqueous phase.

• Continue stirring to allow for the complete evaporation of the organic solvent.

• Purify the micellar solution by dialysis against deionized water to remove the free drug and residual solvent.

• The drug-loaded micelle solution can be used directly or lyophilized.

Application Note 3: Liposomes

Overview

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs. Surface modification of liposomes with hydrophilic polymers, a process known as PEGylation, is a common strategy to improve their stability and circulation time. TGBE-conjugated lipids could potentially be incorporated into liposomal formulations to achieve a similar effect.

Quantitative Data: Representative PEGylated Liposomal Formulations

Drug	Lipid Composition	Size (nm)	Encapsulation Efficiency (%)	Reference
Doxorubicin	HSPC/CHOL/DSPE-PEG	80-100	>95%	General Literature
Amphotericin B	Soy PC/CHOL/DSPE-PEG	60-80	>90%	General Literature

Experimental Protocol: Preparation of TGBE-Modified Liposomes

This protocol describes the thin-film hydration method for liposome (B1194612) preparation.

Materials:

• Phospholipids (e.g., DSPC, DPPC)

• Cholesterol

• TGBE-conjugated lipid (hypothetical)

• Drug to be encapsulated

• Organic solvent (e.g., chloroform, methanol)

• Aqueous buffer (e.g., PBS)

Procedure:

• Dissolve the lipids, cholesterol, and TGBE-conjugated lipid in an organic solvent in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Hydrate the lipid film with an aqueous buffer containing the drug by gentle rotation above the lipid transition temperature.

• To obtain unilamellar vesicles of a specific size, the resulting liposome suspension can be sonicated or extruded through polycarbonate membranes with defined pore sizes.

• Remove unencapsulated drug by dialysis or size exclusion chromatography.

Application Note 4: Hydrogels

Overview

Hydrogels are three-dimensional polymer networks that can absorb large amounts of water and are widely used for controlled drug release. TEG-based hydrogels, often formed from precursors like tetraethylene glycol diacrylate (TEGDA), can be designed to be biodegradable and biocompatible. While TGBE itself is not a crosslinker, it could potentially be incorporated into the hydrogel network as a modifying agent or used as a solvent during fabrication.

Experimental Protocol: In Vitro Drug Release from a Hydrogel

This protocol outlines a typical method to study the release of a drug from a hydrogel matrix.

Materials:

• Drug-loaded hydrogel

• Release medium (e.g., Phosphate Buffered Saline, pH 7.4)

• Shaking incubator

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Place a known amount of the drug-loaded hydrogel into a known volume of release medium.

• Incubate at 37°C with gentle agitation.

• At predetermined time points, withdraw an aliquot of the release medium.

• Replace the withdrawn volume with fresh, pre-warmed release medium to maintain sink conditions.

• Analyze the drug concentration in the collected aliquots.

• Calculate the cumulative percentage of drug released over time.

Diagram: Drug Release from a Hydrogel Matrix

Caption: Schematic of drug diffusion from a hydrogel matrix into the surrounding medium.

Safety and Toxicology

Safety data for tetraethylene glycol monobutyl ether indicates that it can cause serious eye irritation and may be mildly irritating to the skin.[4][5] Accidental ingestion may be harmful.[3] While comprehensive toxicological data in the context of drug delivery is not available, these initial findings suggest that careful evaluation of its biocompatibility and toxicity is necessary before its inclusion in pharmaceutical formulations. Ethylene glycol monobutyl ether, a related compound, is considered the most toxic of the glycol ethers used as solvents, which underscores the need for caution.[6]

Conclusion

Tetraethylene glycol monobutyl ether is a solvent with some documented use in the synthesis of nanoparticles. While its direct application as a primary component in drug delivery systems is not well-established, its physicochemical properties are similar to other more studied TEG derivatives. The provided application notes and protocols, extrapolated from related compounds, offer a starting point for researchers interested in exploring the potential of TGBE in drug delivery. Significant further research is required to establish its efficacy, safety, and suitability for various drug delivery platforms.

References

• 1. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 2. tetraetylene glycol monobutyl ether | CAS#:1559-34-8 | Chemsrc [chemsrc.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. echemi.com [echemi.com]
• 5. product.lottechem.com [product.lottechem.com]
• 6. data.ntsb.gov [data.ntsb.gov]

Application of Tetraethylene Glycol Monobutyl Ether as a Phase Transfer Catalyst

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol monobutyl ether is a member of the polyethylene (B3416737) glycol (PEG) ether family, which are effective phase transfer catalysts (PTCs) in a variety of organic reactions.[1] These acyclic polyethers function in a manner analogous to crown ethers by complexing alkali metal cations, such as K⁺ and Na⁺.[1] This complexation facilitates the transfer of an anionic reagent from a solid or aqueous phase into an organic phase, where it can react with an organic substrate.[1] The use of tetraethylene glycol monobutyl ether and its analogues as PTCs offers several advantages, including low cost, low toxicity, and good thermal stability compared to other catalysts like quaternary ammonium (B1175870) salts or crown ethers.[1] This catalytic action can lead to significantly enhanced reaction rates, improved product yields, and often allows for milder reaction conditions.[1]

While specific quantitative data and detailed protocols for tetraethylene glycol monobutyl ether are not extensively available in peer-reviewed literature, its structural and functional similarity to other well-studied PEG ethers, such as tetraethylene glycol monomethyl ether and tetraethylene glycol monoethyl ether, allows for the development of robust experimental procedures.[1] These application notes provide detailed protocols for the use of tetraethylene glycol monobutyl ether as a phase transfer catalyst in two fundamental organic transformations: the Williamson ether synthesis and the oxidation of an alcohol.

Mechanism of Action

Tetraethylene glycol monobutyl ether functions by encapsulating a metal cation within its flexible polyether chain. The oxygen atoms of the ether coordinate with the cation, creating a lipophilic exterior. This complex, along with its counter-anion, becomes soluble in the organic phase. Once in the organic medium, the "naked" anion is highly reactive and readily participates in the desired chemical reaction. After the reaction, the catalyst can return to the initial phase to continue the catalytic cycle.[1]

Mechanism of Phase Transfer Catalysis.

Applications in Organic Synthesis

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for preparing ethers via an SN2 reaction between an alkoxide and a primary alkyl halide. Phase transfer catalysis is particularly effective for this reaction as it facilitates the in situ generation of the alkoxide from a solid or aqueous base, which is then transferred to the organic phase to react with the alkyl halide.[1]

Illustrative Quantitative Data for Williamson Ether Synthesis

The following table summarizes representative data for the synthesis of benzyl (B1604629) phenyl ether from phenol (B47542) and benzyl chloride, comparing different catalysts and conditions. While this data was generated using tetraethylene glycol monoethyl ether, similar results can be anticipated with the monobutyl ether derivative.

Entry	Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
1	None	-	80	24	<5
2	Tetraethylene Glycol Monoethyl Ether	10	80	6	85
3	Tetrabutylammonium Bromide (TBAB)	10	80	4	92
4	18-Crown-6	5	80	4	95
Reaction Conditions: Phenol (1.0 eq), Benzyl Chloride (1.05 eq), KOH (1.5 eq), Toluene (B28343).

Experimental Protocol: Synthesis of Benzyl Phenyl Ether

This protocol describes a general procedure for the synthesis of benzyl phenyl ether from phenol and benzyl chloride using tetraethylene glycol monobutyl ether as the phase transfer catalyst.

Materials:

• Phenol

• Benzyl chloride

• Potassium hydroxide (B78521) (KOH), solid

• Tetraethylene glycol monobutyl ether

• Toluene

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Magnetic stirrer and hotplate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine phenol (1.0 equivalent), solid potassium hydroxide (1.5 equivalents), toluene (sufficient to dissolve the phenol), and tetraethylene glycol monobutyl ether (0.1 equivalents).

• Initial Stirring: Stir the mixture vigorously at room temperature for 15 minutes to facilitate the formation of potassium phenoxide.[1]

• Addition of Alkylating Agent: Add benzyl chloride (1.05 equivalents) dropwise to the reaction mixture at room temperature.[1]

• Reaction: Heat the reaction mixture to 80°C and maintain vigorous stirring.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add deionized water and transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[1]

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Williamson Ether Synthesis Workflow.

Oxidation of Alcohols

Phase transfer catalysis is also highly effective for oxidation reactions where the oxidant, such as potassium permanganate (B83412) (KMnO₄), is an inorganic salt soluble in water but not in the organic solvent containing the substrate. Tetraethylene glycol monobutyl ether can transfer the permanganate ion into the organic phase, enabling the oxidation of a wide range of organic compounds, such as alcohols, under mild conditions.[1]

Illustrative Quantitative Data for Oxidation of Benzyl Alcohol

The following table provides representative data for the oxidation of benzyl alcohol to benzaldehyde (B42025). This data is based on reactions using analogous phase transfer catalysts and conditions.

Entry	Catalyst	Catalyst Loading (mol%)	Oxidant	Reaction Time (h)	Yield (%)
1	None	-	KMnO₄	24	<10
2	Tetraethylene Glycol Monomethyl Ether	10	KMnO₄	4	88
3	Aliquat 336	5	KMnO₄	2	95
Reaction Conditions: Benzyl Alcohol (1.0 eq), Dichloromethane (B109758), Room Temperature.

Experimental Protocol: Oxidation of Benzyl Alcohol to Benzaldehyde

This protocol outlines a general procedure for the oxidation of benzyl alcohol to benzaldehyde using tetraethylene glycol monobutyl ether as the phase transfer catalyst.

Materials:

• Benzyl alcohol

• Potassium permanganate (KMnO₄), finely powdered

• Tetraethylene glycol monobutyl ether

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Celite or silica gel

• Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

• Magnetic stirrer

Procedure:

• Reaction Setup: To a round-bottom flask, add a solution of benzyl alcohol (1.0 equivalent) in dichloromethane (50 mL). Add tetraethylene glycol monobutyl ether (0.1 equivalents) to this solution.[1]

• Addition of Oxidant: While stirring vigorously at room temperature, add finely powdered potassium permanganate (1.2 equivalents) in small portions over 30 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature at or near room temperature.[1]

• Reaction: Continue to stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC until the starting material is consumed (typically 2-6 hours).

• Quenching and Filtration: Upon completion, filter the reaction mixture through a pad of Celite or silica gel to remove manganese dioxide and any unreacted potassium permanganate. Wash the filter cake with dichloromethane.

• Work-up: Combine the filtrates and wash with water and then with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude benzaldehyde.[1]

• Purification: The product is often of high purity but can be further purified by distillation if necessary.[1]

Oxidation of Benzyl Alcohol Workflow.

Conclusion

Tetraethylene glycol monobutyl ether serves as a practical and efficient phase transfer catalyst for a range of organic reactions, including nucleophilic substitutions and oxidations. Its advantages of low cost, minimal toxicity, and thermal stability make it an attractive alternative to traditional PTCs like quaternary ammonium salts and crown ethers.[1] While its catalytic activity may sometimes be lower, requiring slightly longer reaction times or higher catalyst loading, its favorable environmental and safety profile makes it a valuable tool for researchers and professionals in drug development and chemical synthesis.[1] The provided protocols, based on closely related analogues, offer a solid foundation for the application of tetraethylene glycol monobutyl ether in the laboratory.

References

• 1. benchchem.com [benchchem.com]

Synthesis of Functionalized Derivatives from 3,6,9,12-Tetraoxahexadecan-1-ol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various functionalized derivatives of 3,6,9,12-Tetraoxahexadecan-1-ol. This versatile tetraethylene glycol derivative serves as a valuable building block in biomedical research and drug development, offering a hydrophilic and biocompatible spacer that can be readily modified to incorporate a range of functional groups. The protocols outlined below describe the conversion of the terminal hydroxyl group into a carboxylic acid, a reactive mesylate for subsequent nucleophilic substitution, an amine, and a thiol.

These functionalized derivatives are critical intermediates for a variety of applications, including bioconjugation, drug delivery systems, nanoparticle surface modification, and the development of novel therapeutic agents. The ability to introduce specific functionalities allows for the covalent attachment of drugs, targeting ligands, proteins, and other biomolecules, thereby enhancing their solubility, stability, and pharmacokinetic profiles.

I. Synthesis of 2-(2-(2-(2-butoxyethoxy)ethoxy)ethoxy)acetic acid

The oxidation of the terminal alcohol of 3,6,9,12-Tetraoxahexadecan-1-ol to a carboxylic acid provides a key intermediate for conjugation to amine-containing molecules via amide bond formation. Two common methods for this transformation are TEMPO-mediated oxidation and Jones oxidation.

Protocol 1: TEMPO-Mediated Oxidation

This method utilizes a nitroxyl (B88944) radical catalyst (TEMPO) in the presence of a stoichiometric oxidant, offering mild reaction conditions and high selectivity for the primary alcohol.

Experimental Protocol:

• Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq) in a biphasic solvent system of dichloromethane (B109758) (DCM) and a saturated aqueous sodium bicarbonate solution.

• Add a catalytic amount of TEMPO (0.01 eq) and potassium bromide (0.1 eq).

• Cool the vigorously stirred mixture to 0 °C in an ice bath.

• Slowly add an aqueous solution of sodium hypochlorite (B82951) (NaOCl, 1.5 eq) dropwise, maintaining the temperature at 0 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a small amount of ethanol (B145695).

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purify the product by column chromatography on silica (B1680970) gel.

Protocol 2: Jones Oxidation

This protocol employs a strong oxidizing agent prepared from chromium trioxide and sulfuric acid. While effective, it requires careful handling due to the corrosive and toxic nature of the reagent.[1][2][3]

Experimental Protocol:

• Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in concentrated sulfuric acid, then diluting with water.

• Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq) in acetone (B3395972) and cool the solution to 0 °C in an ice bath.

• Slowly add the Jones reagent dropwise to the alcohol solution, maintaining the temperature at 0 °C. A color change from orange to green indicates the progress of the oxidation.

• After the addition is complete, allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by adding isopropyl alcohol until the orange color disappears completely.

• Neutralize the mixture with sodium bicarbonate.

• Filter the mixture to remove chromium salts and concentrate the filtrate.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate to obtain the carboxylic acid.

Parameter	TEMPO-Mediated Oxidation	Jones Oxidation
Reagents	TEMPO, KBr, NaOCl	CrO₃, H₂SO₄, Acetone
Typical Yield	High	High
Reaction Conditions	Mild (0 °C to RT)	Acidic, Exothermic
Advantages	High selectivity, mild conditions	Inexpensive reagent
Disadvantages	Cost of TEMPO	Use of toxic Cr(VI)

II. Synthesis of 3,6,9,12-Tetraoxahexadecan-1-yl methanesulfonate (B1217627)

The conversion of the terminal hydroxyl group to a mesylate creates an excellent leaving group, facilitating subsequent nucleophilic substitution reactions to introduce a variety of functionalities, such as azides, amines, and thiols.

Protocol 3: Mesylation of 3,6,9,12-Tetraoxahexadecan-1-ol

Experimental Protocol:

• Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (B128534) (1.5 eq) to the solution and cool to 0 °C.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to proceed at 0 °C for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction with cold water.

• Separate the organic layer, and wash successively with cold 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude mesylate.

• The product is often used in the next step without further purification.

Parameter	Mesylation
Reagents	Methanesulfonyl chloride, Triethylamine
Typical Yield	>95% (often used crude)
Reaction Conditions	Anhydrous, 0 °C
Advantages	High yield, creates a good leaving group
Disadvantages	Moisture sensitive reagents

III. Synthesis of 1-Amino-3,6,9,12-tetraoxahexadecane

The introduction of a primary amine group allows for conjugation to carboxylic acids, activated esters, and other electrophilic species. A common and efficient method involves the conversion of the alcohol to an azide (B81097), followed by reduction.

Protocol 4: Azide Formation and Reduction

This two-step protocol first involves the conversion of the mesylate to an azide, followed by reduction to the primary amine.

Experimental Protocol:

Step 1: Azide Synthesis

• Dissolve the crude 3,6,9,12-Tetraoxahexadecan-1-yl methanesulfonate (1.0 eq) in dimethylformamide (DMF).

• Add sodium azide (NaN₃, 3.0 eq) to the solution.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the azide derivative.

Step 2: Reduction to Amine

• Dissolve the azide derivative (1.0 eq) in a mixture of ethanol and water.

• Add ammonium (B1175870) chloride (NH₄Cl, 4.0 eq) and zinc powder (Zn, 5.0 eq).

• Stir the mixture vigorously at room temperature or gentle reflux for 4-8 hours.[4][5][6][7]

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through celite to remove excess zinc.

• Basify the filtrate with aqueous ammonia (B1221849) and extract with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to obtain the amino-functionalized product.

Parameter	Azide Formation	Azide Reduction (Zn/NH₄Cl)
Reagents	Sodium azide, DMF	Zinc powder, Ammonium chloride
Typical Yield	High (>90%)	High (>90%)[4][5]
Reaction Conditions	80-100 °C	Room temperature to reflux[4][5]
Advantages	Robust reaction	Mild and efficient reduction
Disadvantages	Use of potentially explosive azide	Heterogeneous reaction

IV. Synthesis of 3,6,9,12-Tetraoxahexadecane-1-thiol

Thiol-functionalized derivatives are valuable for their ability to participate in thiol-ene "click" chemistry, form disulfide bonds, and react with maleimides, making them useful for bioconjugation and material science applications. An environmentally friendly approach utilizes enzyme catalysis.

Protocol 5: Enzyme-Catalyzed Thiol Functionalization

This protocol utilizes Candida antarctica Lipase B (CALB) to catalyze the transesterification of a thiol-containing ester with the alcohol.[8][9]

Experimental Protocol:

• Dry 3,6,9,12-Tetraoxahexadecan-1-ol (1.0 eq) under vacuum.

• In a reaction vessel, combine the dried alcohol with 3-mercaptopropionic acid methyl ester (1.5 eq) and immobilized CALB.

• Heat the mixture to 50-60 °C under reduced pressure with stirring.

• Monitor the reaction by ¹H NMR spectroscopy for the appearance of new signals corresponding to the thiol derivative.

• Upon completion, dilute the reaction mixture with a small amount of an organic solvent (e.g., THF).

• Filter to remove the immobilized enzyme.

• Concentrate the filtrate under reduced pressure to obtain the thiol-functionalized product.

Parameter	Enzyme-Catalyzed Thiolation
Reagents	3-Mercaptopropionic acid methyl ester, Immobilized CALB
Typical Yield	High (>90%)[8]
Reaction Conditions	50-60 °C, reduced pressure
Advantages	"Green" chemistry, mild conditions, high selectivity
Disadvantages	Cost of enzyme, requires anhydrous conditions

V. Visualization of Synthesis Workflows

The following diagrams illustrate the logical flow of the synthetic pathways described above.

Caption: Overall synthetic pathways from the starting alcohol.

Caption: Stepwise workflow for the synthesis of the amine derivative.

Caption: Alternative methods for the oxidation to a carboxylic acid.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Jones oxidation - Wikipedia [en.wikipedia.org]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Reduction of Azides to Amines or Amides With Zinc and Ammonium Chloride as Reducing Agent - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. The reduction of azides to amines w zinc/amoniumCl , Hive Novel Discourse [chemistry.mdma.ch]
• 6. [PDF] REDUCTION OF AZIDES TO AMINES OR AMIDES WITH ZINC AND AMMONIUM CHLORIDE AS REDUCING AGENT | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetraethylene Glycol Monobutyl Ether as a Surfactant in Microemulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol monobutyl ether (CAS 1559-34-8) is a nonionic surfactant with a unique combination of hydrophilic and lipophilic properties, making it a valuable component in the formulation of microemulsions.[1] Its chemical structure, featuring a tetraethylene glycol chain and a butyl ether group, allows it to effectively reduce interfacial tension between oil and water phases, leading to the spontaneous formation of thermodynamically stable, transparent, and isotropic microemulsion systems.[1] These systems are of significant interest in drug development for their potential to enhance the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). This document provides detailed application notes and protocols for the use of tetraethylene glycol monobutyl ether in the formulation and characterization of microemulsions for pharmaceutical applications.

Physicochemical Properties of Tetraethylene Glycol Monobutyl Ether

A thorough understanding of the physicochemical properties of tetraethylene glycol monobutyl ether is essential for successful microemulsion formulation.

Property	Value
CAS Number	1559-34-8
Molecular Formula	C12H26O5
Molecular Weight	250.33 g/mol [2][3]
Appearance	Colorless, viscous liquid[1]
Boiling Point	189-194 °C @ 0.17 Torr[2]
Density	~1.0104 g/cm³ at 20 °C[2]
Solubility	Possesses both hydrophilic and lipophilic properties, enabling it to dissolve in both polar and non-polar substances.[1]
Synonyms	2-(2-(2-(2-Butoxyethoxy)ethoxy)ethoxy)ethanol, Butycenol 40[1][2]

Application in Microemulsion-Based Drug Delivery

Microemulsions are versatile drug delivery systems that can be formulated as oil-in-water (O/W), water-in-oil (W/O), or bicontinuous structures. Tetraethylene glycol monobutyl ether can function as a primary surfactant or, more commonly, as a co-surfactant to enhance the flexibility of the interfacial film and expand the microemulsion region in a phase diagram. Its properties are particularly beneficial for:

• Enhanced Solubilization of Poorly Soluble Drugs: The oil phase of the microemulsion can serve as a reservoir for lipophilic drugs, while the overall system can be aqueous-based for ease of administration.

• Improved Bioavailability: The small droplet size of microemulsions (typically in the range of 10-100 nm) provides a large interfacial area for drug absorption.

• Topical and Transdermal Delivery: Microemulsions can enhance the permeation of drugs through the skin by acting as a penetration enhancer.

• Parenteral Formulations: The small droplet size of O/W microemulsions makes them suitable for intravenous administration, as they are less likely to cause embolism.

Experimental Protocols

Protocol 1: Construction of a Pseudo-Ternary Phase Diagram

The construction of a pseudo-ternary phase diagram is a critical first step to identify the concentration ranges of the oil, surfactant/co-surfactant mixture (Sₘᵢₓ), and aqueous phase that result in a stable microemulsion. The water titration method is a widely used technique for this purpose.

Materials:

• Oil Phase (e.g., Isopropyl myristate, Oleic acid)

• Surfactant (e.g., Tween 80, Polysorbate 20)

• Co-surfactant: Tetraethylene glycol monobutyl ether

• Aqueous Phase (e.g., Deionized water, Phosphate-buffered saline)

• Glass vials (10 mL)

• Magnetic stirrer and stir bars

• Burette

• Vortex mixer

Procedure:

• Preparation of the Surfactant/Co-surfactant Mixture (Sₘᵢₓ):

  • Prepare mixtures of the primary surfactant and tetraethylene glycol monobutyl ether (co-surfactant) at various weight ratios (e.g., 1:1, 2:1, 3:1, 1:2).

  • Ensure the mixtures are homogenous by vortexing.

• Titration:

  • For each Sₘᵢₓ ratio, prepare a series of mixtures with the chosen oil phase at different weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9 of oil to Sₘᵢₓ).

  • Place each oil/Sₘᵢₓ mixture in a glass vial with a magnetic stir bar and begin stirring.

  • Slowly titrate the aqueous phase dropwise into the oil/Sₘᵢₓ mixture using a burette.

  • Continuously observe the mixture for changes in appearance. The endpoint of the titration is the point at which the mixture changes from turbid to a clear and transparent single phase (the microemulsion).

  • Record the mass of the aqueous phase added to reach the clear point.

• Plotting the Phase Diagram:

  • Calculate the weight percentage of the oil, Sₘᵢₓ, and aqueous phase for each clear formulation.

  • Plot these compositions on a ternary phase diagram.

  • The area on the diagram where clear and stable formulations are observed represents the microemulsion region.

Fig. 1: Workflow for constructing a pseudo-ternary phase diagram.

Protocol 2: Formulation of a Microemulsion for Drug Loading

Once the microemulsion region has been identified, a specific formulation can be selected for drug loading.

Materials:

• Selected oil, surfactant, tetraethylene glycol monobutyl ether, and aqueous phase.

• Active Pharmaceutical Ingredient (API).

• Magnetic stirrer and stir bars.

• Analytical balance.

Procedure:

• From the phase diagram, select a composition within the stable microemulsion region.

• Accurately weigh the required amounts of the oil phase, primary surfactant, and tetraethylene glycol monobutyl ether.

• If the API is lipophilic, dissolve it in the oil phase. If it is hydrophilic, dissolve it in the aqueous phase. Gentle heating or sonication may be used to aid dissolution.

• Combine the oil phase (with or without dissolved API), surfactant, and co-surfactant. Mix until a homogenous solution is formed.

• Add the aqueous phase (with or without dissolved API) dropwise to the oil-surfactant mixture while stirring continuously until a clear and transparent microemulsion is formed.

Fig. 2: General workflow for drug loading into a microemulsion.

Protocol 3: Physicochemical Characterization of Microemulsions

Characterization is essential to ensure the quality, stability, and performance of the microemulsion formulation.

1. Droplet Size and Polydispersity Index (PDI) Analysis:

• Technique: Dynamic Light Scattering (DLS).

• Procedure:

  • Dilute the microemulsion sample with the aqueous phase used in the formulation to an appropriate concentration to avoid multiple scattering effects.

  • Place the diluted sample in a cuvette and measure the particle size and PDI using a DLS instrument.

  • Perform measurements in triplicate at a constant temperature (e.g., 25 °C).

2. Zeta Potential Measurement:

• Technique: Electrophoretic Light Scattering (ELS).

• Procedure:

  • Dilute the microemulsion sample as described for DLS analysis.

  • Inject the sample into the specific cell for zeta potential measurement.

  • The instrument will apply an electric field and measure the electrophoretic mobility of the droplets to calculate the zeta potential. This provides an indication of the surface charge and stability of the microemulsion.

3. pH and Conductivity Measurement:

• Procedure:

  • Use a calibrated pH meter and conductivity meter to directly measure the pH and electrical conductivity of the undiluted microemulsion.

  • Conductivity measurements can help determine the type of microemulsion (O/W, W/O, or bicontinuous).

4. Drug Content and Encapsulation Efficiency:

• Procedure:

  • To determine the total drug content, dissolve a known amount of the microemulsion in a suitable solvent that dissolves all components and quantify the drug concentration using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

  • To determine the encapsulation efficiency, separate the free, unencapsulated drug from the drug-loaded microemulsion droplets using a technique like ultracentrifugation or dialysis.

  • Quantify the amount of free drug in the supernatant or dialysate.

  • Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

Data Presentation: Illustrative Examples

Table 1: Exemplary Formulations of a Microemulsion System

Formulation Code	Oil Phase (Isopropyl Myristate, % w/w)	Sₘᵢₓ (Tween 80:TEGMBE*, % w/w)	Aqueous Phase (% w/w)
F1	10	40 (1:1)	50
F2	10	50 (2:1)	40
F3	15	45 (1:1)	40
F4	15	55 (2:1)	30

*TEGMBE: Tetraethylene glycol monobutyl ether

Table 2: Physicochemical Characterization of Illustrative Microemulsion Formulations

Formulation Code	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)
F1	85.2 ± 2.1	0.15 ± 0.02	-15.3 ± 1.2	1.5
F2	70.5 ± 1.8	0.12 ± 0.01	-18.9 ± 1.5	1.8
F3	98.7 ± 3.5	0.21 ± 0.03	-12.1 ± 0.9	2.1
F4	82.1 ± 2.9	0.18 ± 0.02	-20.5 ± 1.8	2.5

Data are presented as mean ± standard deviation (n=3) and are for illustrative purposes only.

Signaling Pathways and Logical Relationships

The primary role of microemulsions in drug delivery is to enhance the transport of a drug to its site of action. This does not typically involve direct interaction with signaling pathways but rather facilitates the drug's ability to reach and interact with its target.

Fig. 3: Logical relationship of microemulsion-mediated drug delivery.

Conclusion

Tetraethylene glycol monobutyl ether is a promising surfactant/co-surfactant for the formulation of microemulsions in drug delivery applications. Its ability to form stable, nanosized droplets can significantly improve the solubility and bioavailability of challenging APIs. The protocols outlined in this document provide a framework for the systematic development and characterization of such advanced drug delivery systems. Researchers and formulation scientists are encouraged to adapt these methodologies to their specific drug candidates and target applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Probe into a novel surfactant-free microemulsion system of ethylene glycol monobutyl ether + water + diesel for crude oil removal and recovery from oily sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Surface Modification Using 3,6,9,12-Tetraoxahexadecan-1-OL

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6,9,12-Tetraoxahexadecan-1-ol, a tetraethylene glycol monobutyl ether, is an oligo(ethylene glycol) (OEG) derivative that serves as a versatile building block for modifying material surfaces. Its inherent properties, such as hydrophilicity and biocompatibility, make it an excellent candidate for applications in drug delivery, biomedical devices, and biosensing. The primary advantage of using OEG-based molecules for surface modification is the creation of "non-fouling" surfaces that resist non-specific protein adsorption. This "stealth" property is crucial for enhancing the in vivo circulation time of nanoparticle-based drug carriers and improving the biocompatibility of medical implants.

This document provides detailed application notes and protocols for the surface modification of materials using 3,6,9,12-Tetraoxahexadecan-1-ol. As this molecule lacks a direct anchoring group for robust covalent attachment to common substrates like gold or silicon oxide, a two-step strategy is presented:

• Functionalization: Introduction of a reactive anchor group (thiol or silane) to the terminal hydroxyl of 3,6,9,12-Tetraoxahexadecan-1-ol.

• Surface Modification: Covalent attachment of the functionalized molecule to the desired substrate to form a self-assembled monolayer (SAM).

Key Applications

• Reduction of Non-Specific Protein Adsorption: Creating biocompatible surfaces on medical implants and devices to minimize foreign body response.

• Prolonging Nanoparticle Circulation Time: Modifying the surface of drug delivery nanoparticles to prevent opsonization and clearance by the reticuloendothelial system.[1]

• Improving Biosensor Performance: Minimizing non-specific binding to biosensor surfaces to enhance signal-to-noise ratio and sensitivity.

• Controlled Cell Adhesion: Engineering surfaces that can either prevent or promote specific cell adhesion for tissue engineering applications.

Data Presentation: Expected Surface Properties

The following table summarizes the expected quantitative data from the surface modification of gold and silicon oxide substrates with functionalized 3,6,9,12-Tetraoxahexadecan-1-ol, based on literature values for similar oligo(ethylene glycol) modifications.

Property	Unmodified Substrate	Modified Substrate	Characterization Technique
Water Contact Angle (Gold)	~90°	20° - 40°	Contact Angle Goniometry
Water Contact Angle (SiO₂)	<10° (hydrophilic)	30° - 50°	Contact Angle Goniometry
Ellipsometric Thickness (Gold)	0 nm	1.5 - 2.5 nm	Ellipsometry
Ellipsometric Thickness (SiO₂)	0 nm	1.5 - 2.5 nm	Ellipsometry
Fibrinogen Adsorption	>200 ng/cm²	<5 ng/cm²	Surface Plasmon Resonance (SPR)
Lysozyme Adsorption	>150 ng/cm²	<5 ng/cm²	Quartz Crystal Microbalance (QCM)

Experimental Protocols

Part 1: Functionalization of 3,6,9,12-Tetraoxahexadecan-1-ol

To covalently attach 3,6,9,12-Tetraoxahexadecan-1-ol to a substrate, its terminal hydroxyl group must first be converted into a reactive anchor group. Below are protocols for introducing a thiol group (for gold surfaces) or a silane (B1218182) group (for oxide surfaces).

Protocol 1.1: Synthesis of Thiol-Terminated Tetraethylene Glycol Monobutyl Ether

This protocol describes a two-step process involving tosylation of the hydroxyl group followed by substitution with a thiol.

Materials:

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Toluene (B28343) (anhydrous)

• Pyridine (B92270) (anhydrous)

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydrosulfide (B80085) (NaSH)

• N,N-Dimethylformamide (DMF, anhydrous)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flasks, condensers, separatory funnels)

• Magnetic stirrer and hotplate

Procedure:

• Tosylation: a. Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1 equivalent) in anhydrous toluene in a round-bottom flask under a nitrogen atmosphere. b. Cool the solution to 0°C using an ice bath and add anhydrous pyridine (1.2 equivalents). c. Slowly add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise, ensuring the temperature remains below 5°C. d. Allow the reaction to warm to room temperature and stir for 12-16 hours. e. Quench the reaction by adding water. f. Extract the product with dichloromethane. g. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. h. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the tosylated product.

• Thiolation: a. Dissolve the tosylated intermediate (1 equivalent) in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere. b. Add sodium hydrosulfide (1.5 equivalents) and stir the mixture at 60°C for 4-6 hours. c. Cool the reaction mixture to room temperature and pour it into water. d. Extract the product with diethyl ether. e. Wash the organic layer with brine. f. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. g. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate (B1210297) gradient) to yield the thiol-terminated tetraethylene glycol monobutyl ether.

Protocol 1.2: Synthesis of Silane-Terminated Tetraethylene Glycol Monobutyl Ether

This protocol describes the reaction of the terminal hydroxyl group with an isocyanatosilane to form a urethane (B1682113) linkage.

Materials:

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Toluene (anhydrous)

• 3-Isocyanatopropyltriethoxysilane (B1197299)

• Dibutyltin (B87310) dilaurate (catalyst)

• Rotary evaporator

• Standard glassware for organic synthesis

• Magnetic stirrer

Procedure:

• Dissolve 3,6,9,12-Tetraoxahexadecan-1-ol (1 equivalent) in anhydrous toluene in a round-bottom flask under a nitrogen atmosphere.

• Add 3-isocyanatopropyltriethoxysilane (1.05 equivalents) to the solution.

• Add a catalytic amount of dibutyltin dilaurate (e.g., 1-2 drops).

• Stir the reaction mixture at 60°C for 12-16 hours.

• Monitor the reaction by FT-IR spectroscopy for the disappearance of the isocyanate peak (~2270 cm⁻¹).

• Once the reaction is complete, remove the toluene under reduced pressure using a rotary evaporator to obtain the silane-terminated product. Store under anhydrous conditions.

Part 2: Surface Modification Protocols

Protocol 2.1: Formation of a Self-Assembled Monolayer (SAM) on Gold Surfaces

This protocol is for use with the thiol-terminated product from Protocol 1.1.

Materials:

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• Thiol-terminated tetraethylene glycol monobutyl ether

• Ethanol (B145695) (absolute)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood and wear appropriate personal protective equipment.

• Nitrogen gas stream

• Beakers and petri dishes

Procedure:

• Substrate Cleaning: a. Immerse the gold-coated substrates in piranha solution for 5-10 minutes. b. Rinse the substrates thoroughly with deionized water and then with absolute ethanol. c. Dry the substrates under a gentle stream of nitrogen gas.

• SAM Formation: a. Prepare a 1 mM solution of the thiol-terminated tetraethylene glycol monobutyl ether in absolute ethanol. b. Immerse the cleaned, dry gold substrates in the thiol solution in a petri dish. c. Seal the petri dish and leave it undisturbed for 18-24 hours at room temperature to allow for the formation of a well-ordered monolayer.

• Rinsing and Drying: a. Remove the substrates from the thiol solution. b. Rinse the surfaces thoroughly with absolute ethanol to remove any non-covalently bound molecules. c. Dry the modified substrates under a gentle stream of nitrogen gas. d. Store the modified substrates in a clean, dry environment.

Protocol 2.2: Formation of a Silane Layer on Silicon Oxide Surfaces

This protocol is for use with the silane-terminated product from Protocol 1.2.

Materials:

• Silicon wafers or glass slides

• Silane-terminated tetraethylene glycol monobutyl ether

• Toluene (anhydrous)

• Piranha solution or RCA-1 clean (NH₄OH:H₂O₂:H₂O at 1:1:5 ratio)

• Oven

• Nitrogen gas stream

Procedure:

• Substrate Cleaning and Activation: a. Clean the silicon or glass substrates by immersing them in piranha solution for 15 minutes or by heating in RCA-1 solution at 75°C for 15 minutes. This step removes organic contaminants and generates surface hydroxyl groups. b. Rinse the substrates thoroughly with deionized water. c. Dry the substrates in an oven at 120°C for at least 1 hour and then cool to room temperature.

• Silanization: a. Prepare a 1% (v/v) solution of the silane-terminated tetraethylene glycol monobutyl ether in anhydrous toluene. b. Immerse the cleaned, dry substrates in the silane solution. c. Allow the reaction to proceed for 2-4 hours at room temperature under a nitrogen atmosphere.

• Rinsing and Curing: a. Remove the substrates from the silane solution. b. Rinse the surfaces sequentially with toluene and then ethanol to remove excess silane. c. Dry the substrates under a gentle stream of nitrogen gas. d. Cure the silane layer by baking the substrates in an oven at 110°C for 30-60 minutes. This promotes the formation of covalent siloxane bonds. e. Store the modified substrates in a desiccator.

Visualizations

Caption: Overall workflow for surface modification.

Caption: Mechanism of bio-inertness.

References

• 1. Frontiers | Recent advances in surface decoration of nanoparticles in drug delivery [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for Reaction Mixtures Containing Tetraethylene Glycol Monobutyl Ether

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective removal of tetraethylene glycol monobutyl ether (TEGBE), a high-boiling point solvent, from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of tetraethylene glycol monobutyl ether (TEGBE) that influence its removal?

A1: The most critical property of TEGBE is its high boiling point, which is approximately 334.6°C at atmospheric pressure.[1] This makes standard distillation challenging as many organic molecules may decompose at such high temperatures.[2][3] Its boiling point is significantly reduced under vacuum; for instance, it boils between 189-194°C at 0.17 Torr.[4][5] TEGBE is also a polar molecule and is miscible with water and many organic solvents, which is a key consideration for liquid-liquid extraction and chromatography.[6][7]

Q2: Which methods are most effective for removing TEGBE from a reaction mixture?

A2: The three primary methods for removing TEGBE are:

• Vacuum Distillation: Ideal for separating TEGBE from non-volatile or significantly less volatile compounds.[2][3]

• Liquid-Liquid Extraction: Useful for separating a desired compound from TEGBE based on differential solubility between two immiscible liquid phases.[8][9]

• Preparative Chromatography: A high-resolution technique for separating compounds with similar polarities and boiling points.[10][11]

Q3: My desired product is heat-sensitive. Can I still use distillation to remove TEGBE?

A3: Yes, but it is crucial to use vacuum distillation. By reducing the pressure, you can lower the boiling point of TEGBE to a temperature that will not cause thermal degradation of your product.[2][3][4]

Q4: Is it possible for TEGBE to form an azeotrope with my compound of interest?

Troubleshooting Guides

Vacuum Distillation

Problem	Possible Cause(s)	Solution(s)
Product is discolored (yellowish or brown).	Thermal degradation of your product or TEGBE.	Lower the distillation temperature by using a higher vacuum (lower pressure). Ensure the system is free of leaks and purged with an inert gas (e.g., nitrogen or argon) before heating.[2]
Unable to achieve or maintain a stable vacuum.	Leaks in the apparatus (joints, seals, tubing). Inefficient vacuum pump.	Check all ground glass joints and seals for proper sealing; apply a thin layer of high-vacuum grease if necessary. Inspect all tubing for cracks or loose connections. Verify the performance of your vacuum pump and check the oil level and quality.[2][12]
Sudden, violent boiling of the mixture ("bumping").	Superheating of the liquid without a nucleation point for smooth boiling.	Use a magnetic stir bar or boiling chips to ensure smooth boiling. Ensure even heating by using a heating mantle with a stirrer.[2]
Low recovery of the purified product.	Significant hold-up in the distillation column. Inefficient condensation of the product vapor.	For small-scale purifications, use a smaller distillation setup to minimize surface area. Ensure the condenser is properly cooled and has a sufficient surface area to condense the vapor of your product efficiently.

Liquid-Liquid Extraction

Problem	Possible Cause(s)	Solution(s)
Formation of an emulsion (a stable layer between the two phases).	The presence of surfactants or high concentrations of polar compounds. Vigorous shaking.	Gently swirl or invert the separatory funnel instead of shaking vigorously. Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[8] Filtration through a pad of Celite can also be effective.[1]
Poor separation of layers.	The densities of the two phases are too similar.	Add a solvent with a different density to one of the phases to increase the density difference. For example, adding a small amount of a denser, immiscible solvent like chloroform (B151607) or carbon tetrachloride to the organic phase can help.
Low yield of the desired product in the organic phase.	The product has significant solubility in the aqueous phase. TEGBE acting as a phase-transfer agent.	Perform multiple extractions with fresh organic solvent to maximize recovery. If the product is acidic or basic, adjust the pH of the aqueous layer to neutralize the product and decrease its water solubility. Washing the combined organic layers with water or brine can help remove residual TEGBE.[9]
The desired product is extracted along with TEGBE.	The product and TEGBE have similar polarities and solubilities.	This indicates that liquid-liquid extraction may not be the ideal method. Consider preparative chromatography for better separation.

Preparative Chromatography

Problem	Possible Cause(s)	Solution(s)
The compound of interest does not move from the origin (Rf = 0).	The compound is too polar and is strongly adsorbed to the stationary phase (e.g., silica (B1680970) gel). The mobile phase is not polar enough.	Increase the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate (B1210297) mixture, increase the percentage of ethyl acetate. For very polar compounds, a mobile phase containing methanol (B129727) or even a small amount of acetic acid or ammonia (B1221849) may be necessary.[10]
Poor separation between the desired compound and TEGBE.	The polarities of your compound and TEGBE are very similar.	Optimize the mobile phase composition by trying different solvent systems. Consider using a different stationary phase (e.g., alumina, or a bonded phase like diol or cyano).[13] A shallower solvent gradient during elution can also improve resolution.
Tailing or broad peaks.	The sample is overloaded on the column. The compound is interacting too strongly with the stationary phase.	Reduce the amount of sample loaded onto the column. Add a small amount of a modifier to the mobile phase (e.g., a few drops of triethylamine (B128534) for basic compounds or acetic acid for acidic compounds) to improve peak shape.[10]
The desired product is unstable on the stationary phase.	The compound is degrading on the acidic silica gel.	Switch to a less acidic stationary phase like neutral or basic alumina, or use deactivated silica gel.[10]

Data Presentation

Physical Properties of Tetraethylene Glycol Monobutyl Ether (TEGBE)

Property	Value
Molecular Formula	C₁₂H₂₆O₅
Molecular Weight	250.33 g/mol [14]
Boiling Point (atm)	334.6°C[1]
Boiling Point (vacuum)	189-194°C @ 0.17 Torr[4][5]
Density	1.0104 g/cm³ @ 20°C[4][5]
Vapor Pressure	8.87 x 10⁻⁶ mmHg @ 25°C
Solubility in Water	Miscible
General Solubility	Miscible with many polar organic solvents.[6][7]

Experimental Protocols

Protocol 1: Removal of TEGBE by Vacuum Distillation

This protocol is suitable for separating a thermally stable, non-volatile (or significantly less volatile) product from TEGBE.

Materials:

• Round-bottom flask

• Short-path distillation head with a condenser and vacuum adapter

• Receiving flask

• Heating mantle with a magnetic stirrer

• Magnetic stir bar or boiling chips

• Thermometer and adapter

• Vacuum pump, tubing, and cold trap

• High-vacuum grease

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all glassware is clean and dry. Lightly grease all ground-glass joints to ensure a good seal.

• Sample Preparation: Charge the round-bottom flask with the reaction mixture containing your product and TEGBE. Do not fill the flask more than two-thirds full. Add a magnetic stir bar or boiling chips.

• System Evacuation: Begin stirring. Connect the apparatus to the vacuum pump via a cold trap (cooled with dry ice/acetone or liquid nitrogen). Slowly and carefully apply the vacuum.

• Heating and Distillation: Once a stable vacuum is achieved, begin to gently heat the distillation flask with the heating mantle.

• Fraction Collection: Monitor the temperature at the distillation head. Collect any initial low-boiling fractions in a separate receiving flask. As the temperature rises and stabilizes at the boiling point of TEGBE at the applied pressure, switch to a clean receiving flask to collect the TEGBE.

• Completion: Stop the distillation when all the TEGBE has been removed, leaving your non-volatile product in the distillation flask. Do not distill to dryness.

• Shutdown: Remove the heating mantle and allow the apparatus to cool completely to room temperature before slowly venting the system to atmospheric pressure.

Protocol 2: Removal of TEGBE by Liquid-Liquid Extraction

This protocol is suitable for separating a product that has a significantly different solubility in a pair of immiscible solvents compared to TEGBE.

Materials:

• Separatory funnel

• Reaction mixture containing the product and TEGBE

• Extraction solvent (immiscible with the reaction solvent, and in which the product is highly soluble)

• Washing solution (e.g., water, brine)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

• Beakers or flasks for collecting layers

Procedure:

• Solvent Selection: Choose an appropriate extraction solvent. The desired product should be highly soluble in the extraction solvent, while TEGBE should be less soluble. The extraction solvent should be immiscible with the initial reaction solvent (if not TEGBE itself) or the aqueous phase.

• Extraction: Transfer the reaction mixture to a separatory funnel. Add the extraction solvent.

• Mixing: Stopper the funnel and gently invert it several times to mix the layers. Vent the funnel frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.[8]

• Separation: Allow the layers to separate completely.

• Draining: Drain the lower layer into a clean flask. Pour the upper layer out through the top of the funnel into another flask to avoid contamination.

• Repeat: Repeat the extraction process with fresh extraction solvent on the layer containing the product to maximize recovery.

• Washing: Combine the organic layers containing the product and wash them with water or brine to remove residual TEGBE.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent using a rotary evaporator to isolate the purified product.

Protocol 3: Removal of TEGBE by Preparative Column Chromatography

This protocol is suitable for separating a product from TEGBE when they have similar boiling points or solubilities, but different polarities.

Materials:

• Chromatography column

• Stationary phase (e.g., silica gel or alumina)

• Mobile phase (a solvent or mixture of solvents)

• Reaction mixture

• Collection tubes or flasks

• Sand

• Cotton or glass wool

Procedure:

• Column Packing: Pack the chromatography column with the chosen stationary phase as a slurry in the initial mobile phase.

• Sample Loading: Dissolve the crude reaction mixture in a minimum amount of the mobile phase or a less polar solvent. Carefully load the sample onto the top of the column.

• Elution: Begin eluting the column with the mobile phase. If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions using a suitable technique (e.g., thin-layer chromatography, TLC) to determine which fractions contain the desired product and which contain TEGBE.

• Combining and Evaporation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator.

Visualization

Decision Workflow for TEGBE Removal

Caption: A decision-making workflow for selecting the appropriate method to remove TEGBE.

References

• 1. columbia.edu [columbia.edu]
• 2. benchchem.com [benchchem.com]
• 3. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 4. Purification [chem.rochester.edu]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. Glycol Ethers Properties & Examples, Organic Solvents [merckmillipore.com]
• 7. One moment, please... [tpiohio.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 12. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 13. Investigating the effect of polarity of stationary and mobile phases on retention of cannabinoids in normal phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Strategies to Enable and Simplify HPLC Polar Compound Separation | Separation Science [sepscience.com]

avoiding side reactions with tetraethylene glycol monobutyl ether

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid common side reactions when working with tetraethylene glycol monobutyl ether.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to be aware of when using tetraethylene glycol monobutyl ether?

A1: The two main side reactions of concern are peroxide formation and oxidation of the terminal alcohol group. Ethers like tetraethylene glycol monobutyl ether can react with atmospheric oxygen to form explosive peroxides, a process accelerated by light and heat. The terminal hydroxyl group can also be oxidized to form aldehydes and carboxylic acids, especially in the presence of oxidizing agents or at elevated temperatures.

Q2: How can I tell if my tetraethylene glycol monobutyl ether has degraded?

A2: Visual inspection can sometimes reveal signs of degradation. The presence of crystalline solids or a viscous liquid in the container may indicate peroxide formation. A yellowish or brownish discoloration can be a sign of oxidation byproducts. For peroxide detection, it is crucial to use dedicated analytical tests, as dangerous levels can be present without any visible signs.

Q3: What are the ideal storage conditions to minimize side reactions?

A3: To minimize side reactions, store tetraethylene glycol monobutyl ether in a cool, dry, and dark place, away from heat and light. The container should be tightly sealed to minimize contact with air. Storing under an inert atmosphere, such as nitrogen or argon, is also a highly effective preventative measure.

Q4: Are there any chemical inhibitors I can add to prevent peroxide formation?

A4: Yes, manufacturers often add inhibitors like butylated hydroxytoluene (BHT) to scavenge oxygen and prevent peroxide formation. If you are using an uninhibited grade or have distilled the ether (which removes the inhibitor), you can add BHT at a concentration of 50-100 ppm. However, ensure that the inhibitor will not interfere with your downstream applications.

Q5: What substances are incompatible with tetraethylene glycol monobutyl ether?

A5: Tetraethylene glycol monobutyl ether is incompatible with strong oxidizing agents, strong acids, and strong bases. Contact with strong oxidizing agents can lead to vigorous and potentially explosive reactions. Strong acids can cause cleavage of the ether linkages, especially at elevated temperatures.

Troubleshooting Guides

Issue 1: Suspected Peroxide Formation

Symptoms:

• Positive result on a peroxide test strip.

• Formation of crystalline solids or a viscous liquid in the container.

• The container has been open for an extended period or stored improperly.

Troubleshooting Steps:

Step	Action	Rationale
1	Do NOT move or open the container if crystals are visible.	Peroxide crystals can be shock-sensitive and may detonate upon friction from opening the cap.
2	Test for peroxides.	Use a peroxide test strip or the potassium iodide (KI) test to confirm the presence and estimate the concentration of peroxides.
3	If peroxides are present at >100 ppm, do not attempt to purify.	High concentrations of peroxides are extremely dangerous. The material should be disposed of as hazardous waste.
4	For low levels of peroxides (<100 ppm), consider purification.	See the "Experimental Protocols" section for a method to remove peroxides.

Issue 2: Undesired Oxidation of the Terminal Alcohol

Symptoms:

• The reaction mixture develops a yellow or brown color.

• Unexpected peaks corresponding to aldehydes or carboxylic acids in analytical data (e.g., GC-MS, HPLC).

• A decrease in the pH of the solution, indicating the formation of acidic byproducts.

Troubleshooting Steps:

Step	Action	Rationale
1	Review reaction conditions.	High temperatures, the presence of metal catalysts, and exposure to air can promote oxidation.
2	Use an inert atmosphere.	Conducting the reaction under nitrogen or argon will minimize contact with oxygen.
3	Consider using a lower reaction temperature.	If permissible for your reaction, lowering the temperature can reduce the rate of oxidation.
4	Purify the material.	If oxidation has occurred, the byproducts can be removed through purification techniques such as distillation or chromatography.

Data Presentation

Table 1: Common Peroxide Forming Chemicals and Recommended Storage Times

Chemical Class	Examples	Recommended Disposal Time After Opening
Severe Peroxide Hazard	Isopropyl ether, divinyl acetylene	3 months
Concentration Hazard	Diethyl ether, tetrahydrofuran, glycol ethers	12 months
Polymerization Hazard	Styrene, vinyl chloride, acrylic acid	12 months

Experimental Protocols

Protocol 1: Detection of Peroxides using the Potassium Iodide (KI) Test

Objective: To qualitatively detect the presence of peroxides in tetraethylene glycol monobutyl ether.

Materials:

• Sample of tetraethylene glycol monobutyl ether

• 10% aqueous potassium iodide (KI) solution

• Glacial acetic acid

• Test tube with a stopper

Procedure:

• Add 1 mL of the tetraethylene glycol monobutyl ether sample to a clean test tube.

• Add 1 mL of glacial acetic acid.

• Add 1 mL of 10% aqueous potassium iodide solution.

• Stopper the test tube and shake for 1 minute.

• Observe the color of the solution.

Interpretation of Results:

• Colorless or pale yellow: Peroxides are not present or are at very low levels.

• Yellow to brown: Peroxides are present. The intensity of the color is proportional to the concentration of peroxides.

Protocol 2: Removal of Peroxides

Objective: To remove low levels of peroxides from tetraethylene glycol monobutyl ether.

Materials:

• Peroxide-containing tetraethylene glycol monobutyl ether (<100 ppm)

• Activated alumina (B75360) or a column packed with a reducing agent (e.g., Dowex® 1)

• Separatory funnel

• 5% aqueous solution of ferrous sulfate (B86663)

Procedure:

• Method A: Column Chromatography: Pass the ether through a column of activated alumina. This is effective for removing low levels of peroxides.

• Method B: Chemical Reduction:

  • In a separatory funnel, wash the ether with an equal volume of 5% aqueous ferrous sulfate solution.

  • Shake well, allowing the layers to separate.

  • Discard the aqueous layer.

  • Repeat the washing two more times.

  • Wash the ether with water to remove any remaining ferrous sulfate.

  • Dry the ether over a suitable drying agent (e.g., anhydrous magnesium sulfate).

  • Filter to remove the drying agent.

• After purification, re-test for the presence of peroxides to confirm their removal.

• Add an inhibitor such as BHT (50-100 ppm) if the ether is to be stored.

Mandatory Visualization

Caption: Free-radical chain mechanism of peroxide formation in ethers.

Technical Support Center: Work-up Procedures for Reactions in Tetraethylene Glycol Monobutyl Ether

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for handling reaction work-ups in tetraethylene glycol monobutyl ether.

Troubleshooting Guide

Q: How can I remove tetraethylene glycol monobutyl ether from my reaction mixture if my product is thermally sensitive?

A: When dealing with thermally sensitive products, high-temperature vacuum distillation is not suitable. The recommended methods are liquid-liquid extraction or column chromatography. The choice depends on the polarity difference between your product and the solvent.

• Liquid-Liquid Extraction: This is effective if your product has low polarity and is soluble in common organic solvents (e.g., ethyl acetate, diethyl ether, dichloromethane) while tetraethylene glycol monobutyl ether is highly polar and water-soluble.[1]

• Column Chromatography: If extraction is ineffective, column chromatography can separate the product from the high-boiling solvent. This method is particularly suitable for small-scale reactions or when high purity is required.

Q: I am attempting a liquid-liquid extraction, but a persistent emulsion has formed. What are the steps to resolve this?

A: Emulsion formation is a common issue when partitioning between aqueous and organic phases, especially when residual high-boiling polar solvents are present.

Troubleshooting Steps for Emulsions:

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own.

• Gentle Swirling: Gently swirl the funnel instead of vigorous shaking.[2]

• Add Brine: Introduce a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help break the emulsion by decreasing the solubility of organic components in the aqueous phase.[2][3]

• Filtration: As a last resort, filter the entire mixture through a pad of a filter aid like Celite.[2][3]

Frequently Asked Questions (FAQs)

Q: What are the primary methods for removing tetraethylene glycol monobutyl ether post-reaction?

A: The three main techniques for removing tetraethylene glycol monobutyl ether are chosen based on the properties of the desired product.[3]

• Vacuum Distillation: This is the most effective method for non-volatile, thermally stable products. The high boiling point of the solvent allows it to be separated from products with lower boiling points.[3][4][5]

• Liquid-Liquid Extraction: This is ideal for products with significantly different polarity from the solvent. Typically, the product is extracted into a less polar organic solvent, leaving the highly polar tetraethylene glycol monobutyl ether in the aqueous phase.[3]

• Column Chromatography: This method is used for small-scale purification or when extraction and distillation are not feasible, offering high-purity separation.[3]

Q: What key physical properties of tetraethylene glycol monobutyl ether are important for work-up procedures?

A: Understanding the physical properties is crucial for planning an effective separation strategy. Its high boiling point, water solubility, and density are key parameters.

Property	Value	Citation
Molecular Formula	C₁₂H₂₆O₅
Molecular Weight	250.33 g/mol
Boiling Point	334.6 °C at 760 mmHg
189-194 °C at 0.17 Torr	[6]
Density	1.0104 g/cm³ at 20 °C	[6]
Water Solubility	Soluble	[4]
Flash Point	156.2 °C

Q: Is tetraethylene glycol monobutyl ether a peroxide-former and what precautions are necessary?

A: Yes. Like many ethers, tetraethylene glycol monobutyl ether can form explosive peroxides upon exposure to air and light, especially with prolonged storage.[7][8][9] Peroxides are less volatile than the ether itself and can become dangerously concentrated during distillation.[9]

Safety Precautions:

• Date Containers: Always date containers upon receipt and upon opening.[8]

• Test for Peroxides: Before any distillation or concentration step, test the solvent for the presence of peroxides. This should be done at least every 6-12 months for opened containers.[7][10]

• Storage: Store in a cool, dark place, preferably in an opaque container and under an inert atmosphere (e.g., nitrogen or argon).

• Inhibitors: Use solvents that contain inhibitors like BHT when possible, provided they do not interfere with the reaction.

• Do Not Open: If solid crystals are visible in the container or around the cap, do not attempt to open it. These crystals could be explosive peroxides.[7]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction This protocol is designed to separate a non-polar to moderately polar organic product from the highly polar tetraethylene glycol monobutyl ether solvent.

• Quenching: Cool the reaction vessel in an ice bath and quench the reaction with an appropriate aqueous solution (e.g., water, dilute acid, or base).

• Transfer: Transfer the entire mixture to a separatory funnel.

• Dilution: Dilute the mixture with deionized water to ensure all the tetraethylene glycol monobutyl ether is partitioned into the aqueous phase.

• Extraction: Add an immiscible organic solvent in which your product is highly soluble (e.g., ethyl acetate, dichloromethane).

• Mixing: Stopper the funnel and invert it gently several times, venting frequently to release any pressure. Avoid vigorous shaking to prevent emulsion formation.[2]

• Separation: Allow the layers to separate. The organic layer will typically be on top unless a dense solvent like dichloromethane (B109758) is used. If unsure, add a few drops of water to see which layer they join.[2]

• Collection: Drain the lower aqueous layer.

• Repeat: Repeat the extraction of the aqueous layer with fresh organic solvent two more times to maximize product recovery.

• Washing: Combine the organic extracts and wash them with brine to remove residual water and solvent.

• Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

Protocol 2: Removal of Solvent by Vacuum Distillation This method is for thermally stable products that are significantly less volatile than tetraethylene glycol monobutyl ether.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware joints are properly greased and sealed. Use a cold trap between the apparatus and the vacuum pump.

• Transfer: Place the reaction mixture into the distillation flask with a magnetic stir bar for even heating.

• Vacuum Application: Slowly apply vacuum to the system. Initial bubbling may occur as volatile components are removed.

• Heating: Gently heat the distillation flask using a heating mantle.

• Distillation: Collect the tetraethylene glycol monobutyl ether in the receiving flask. Monitor the temperature and pressure to ensure a clean separation.

• Completion: Once the distillation is complete, turn off the heat and allow the system to cool completely before slowly reintroducing air.

Protocol 3: Qualitative Test for Peroxides

• Obtain Test Strip: Use a commercially available peroxide test strip.

• Sample: Dip the test strip into a small sample of the tetraethylene glycol monobutyl ether for one second.

• Observe: Shake off excess liquid. After the time specified by the manufacturer (typically 5-15 seconds), compare the color of the test pad to the color scale provided.[10]

• Action: Any indication of peroxide presence (e.g., a blue color) means the solvent is unsafe for distillation or concentration and should be properly disposed of.[10]

Visualized Workflows

Caption: Decision workflow for selecting a work-up method.

Caption: Troubleshooting workflow for emulsion formation.

References

• 1. CAS 1559-34-8: Tetraethylene glycol monobutyl ether [cymitquimica.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Triethylene glycol momobutyl ether - epchems.com [epchems.com]
• 5. Production and manufacturing method and process flow of tetraethylene glycol monobutyl ether-Chemwin [en.888chem.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. ehs.tcu.edu [ehs.tcu.edu]
• 8. utep.edu [utep.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ehs.yale.edu [ehs.yale.edu]

Technical Support Center: Managing Viscosity of Tetraethylene Glycol Monobutyl Ether

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the viscosity of tetraethylene glycol monobutyl ether (TEGMBE) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is tetraethylene glycol monobutyl ether and why is its viscosity a concern in experiments?

A1: Tetraethylene glycol monobutyl ether (TEGMBE) is a colorless, viscous liquid commonly used as a solvent and surfactant in various industrial and pharmaceutical applications.[1][2] Its high viscosity can present challenges in laboratory settings, affecting accurate pipetting, mixing, and flow through tubing, which can lead to experimental errors and instrument malfunctions.

Q2: What is the typical viscosity of tetraethylene glycol monobutyl ether?

A2: A safety data sheet for a product containing tetraethylene glycol butyl ether reported a kinematic viscosity of 13.9 mm²/s at 20°C. It is important to note that the viscosity of TEGMBE is significantly influenced by temperature.

Q3: How does temperature affect the viscosity of TEGMBE?

A3: The viscosity of TEGMBE, like most liquids, is inversely proportional to temperature. Increasing the temperature will decrease its viscosity, making it easier to handle and pipette accurately. Conversely, a decrease in temperature will lead to a significant increase in viscosity.

Q4: What are the primary methods to reduce the viscosity of TEGMBE for experimental use?

A4: The two primary methods for reducing the viscosity of TEGMBE are:

• Heating: Gently warming the TEGMBE solution can effectively lower its viscosity.

• Dilution: Diluting TEGMBE with a compatible, lower-viscosity solvent is another common approach.

Q5: What solvents are compatible with tetraethylene glycol monobutyl ether for dilution?

A5: TEGMBE is miscible with water and many organic solvents. The choice of solvent will depend on the specific requirements of your experiment. For aqueous systems, purified water is a common diluent. For other applications, alcohols, such as ethanol, can be used.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with viscous TEGMBE solutions.

Problem: My TEGMBE solution is too thick to pipette accurately.

• Solution 1: Increase Temperature

  • Gently warm the solution in a temperature-controlled water bath or on a hot plate with magnetic stirring.

  • Ensure the temperature is uniform throughout the solution before pipetting.

  • Allow the solution to cool to the desired experimental temperature if necessary, monitoring for any changes in solubility or stability.

• Solution 2: Dilute the Solution

  • If your experimental protocol allows, dilute the TEGMBE with a compatible low-viscosity solvent.

  • Gradually add the solvent while stirring to ensure homogeneity.

  • Recalculate the concentration of your active ingredients after dilution.

• Solution 3: Use Appropriate Pipetting Techniques

  • Use positive-displacement pipettes or wide-bore pipette tips designed for viscous liquids.

  • Employ a slow and controlled aspiration and dispensing speed.

  • Consider reverse pipetting to improve accuracy.

Problem: I am observing inconsistent results in my experiments involving TEGMBE.

• Potential Cause: Inaccurate liquid handling due to high viscosity.

  • Solution: Implement the viscosity reduction techniques mentioned above (heating or dilution) and use appropriate pipetting methods. Ensure all experimental staff are trained in these techniques.

• Potential Cause: Temperature fluctuations affecting viscosity.

  • Solution: Maintain a consistent temperature for your TEGMBE solutions throughout the experiment using temperature-controlled equipment.

Problem: My pumping system is struggling to handle the TEGMBE solution.

• Solution 1: Check Tubing and Connections

  • Ensure the tubing material is compatible with TEGMBE and has an appropriate inner diameter.

  • Minimize the length of the tubing and the number of connections to reduce resistance.

• Solution 2: Adjust Pump Settings

  • Use a pump designed for viscous fluids, such as a peristaltic or piston pump.

  • Optimize the pump speed to a slower rate to reduce pressure buildup.

• Solution 3: Modify the Formulation

  • If possible, adjust the formulation by heating or diluting the TEGMBE solution to lower its viscosity.

Quantitative Data

Table 1: Dynamic Viscosity of Aqueous Triethylene Glycol Monobutyl Ether Solutions at Various Temperatures

Mole Fraction of Triethylene Glycol Monobutyl Ether	Temperature (K)	Dynamic Viscosity (mPa·s)
0.0000	293.15	1.002
0.0522	293.15	2.585
0.1147	293.15	4.631
0.2503	293.15	7.332
0.5011	293.15	8.845
1.0000	293.15	6.338
0.0000	313.15	0.656
0.0522	313.15	1.542
0.1147	313.15	2.623
0.2503	313.15	3.918
0.5011	313.15	4.498
1.0000	313.15	3.208
0.0000	333.15	0.469
0.0522	333.15	1.021
0.1147	333.15	1.669
0.2503	333.15	2.394
0.5011	333.15	2.684
1.0000	333.15	1.887

Note: This data is for triethylene glycol monobutyl ether and is intended to be illustrative of the behavior of glycol ethers.

Experimental Protocols

Protocol 1: Viscosity Measurement using a Rotational Viscometer

This protocol outlines the steps for measuring the dynamic viscosity of a TEGMBE solution.

Materials:

• Tetraethylene glycol monobutyl ether solution

• Rotational viscometer with appropriate spindle

• Temperature-controlled sample holder or water bath

• Beaker or sample cup

• Calibrated thermometer

Procedure:

• Instrument Setup: Turn on the viscometer and the temperature control unit. Allow the instrument to stabilize to the desired temperature.

• Sample Preparation: Place the TEGMBE solution in the sample cup, ensuring there are no air bubbles.

• Temperature Equilibration: Place the sample cup in the temperature-controlled holder and allow the sample to reach the target temperature. Verify the temperature with a calibrated thermometer.

• Spindle Selection and Immersion: Select the appropriate spindle for the expected viscosity range. Gently lower the spindle into the center of the sample to the immersion mark.

• Measurement: Start the viscometer at a specified rotational speed. Allow the reading to stabilize before recording the viscosity value (in mPa·s or cP) and the torque percentage. The torque reading should ideally be within the manufacturer's recommended range (e.g., 10-90%).

• Data Collection: Record the viscosity, temperature, spindle number, rotational speed, and torque percentage for each measurement.

• Cleaning: After each measurement, raise the spindle and clean it thoroughly with a suitable solvent, followed by drying. Clean the sample cup.

Visualizations

Caption: Troubleshooting workflow for managing high viscosity of TEGMBE.

Caption: Factors influencing the viscosity of TEGMBE in experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. CAS Common Chemistry [commonchemistry.cas.org]

Technical Support Center: Preventing Peroxide Formation in Tetraethylene Glycol Monobutyl Ether

For researchers, scientists, and drug development professionals utilizing tetraethylene glycol monobutyl ether, the potential for peroxide formation presents a significant safety and experimental integrity concern. This technical support center provides essential guidance on understanding, preventing, detecting, and removing peroxides to ensure safe and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern with tetraethylene glycol monobutyl ether?

A1: Tetraethylene glycol monobutyl ether, like other ethers, can undergo auto-oxidation in the presence of oxygen, light, and heat. This process forms unstable peroxide compounds. These peroxides are a significant safety hazard as they can be shock-sensitive and may explode upon concentration (e.g., during distillation), heating, or mechanical shock.[1][2][3] From an experimental standpoint, peroxides can also act as unwanted initiators or inhibitors in chemical reactions, leading to unreliable and irreproducible results.

Q2: How can I prevent or minimize peroxide formation in my stored tetraethylene glycol monobutyl ether?

A2: Several preventative measures can be taken:

• Storage: Store the ether in a cool, dark, and well-ventilated area, away from heat and light sources.[3] Use tightly sealed, opaque containers to minimize exposure to air and light.

• Inert Atmosphere: Whenever feasible, store the container under an inert atmosphere, such as nitrogen or argon, to displace oxygen.

• Inhibitors: Purchase tetraethylene glycol monobutyl ether that contains an inhibitor, such as Butylated Hydroxytoluene (BHT). BHT acts as a free radical scavenger, significantly slowing the rate of peroxide formation.[4]

• Inventory Management: Date all containers upon receipt and upon opening. Use older stock first and purchase only the quantities needed for the short term to avoid prolonged storage.

Q3: What is a peroxide inhibitor and is it always effective?

A3: A peroxide inhibitor is an antioxidant compound, like BHT, added to ethers to quench the free radical chain reaction that leads to peroxide formation.[4] While highly effective, inhibitors are consumed over time. Their longevity is affected by factors such as heat, light, and the amount of oxygen exposure. Therefore, even inhibited ethers should be tested for peroxides periodically, especially if they have been stored for an extended period or under suboptimal conditions.

Q4: How often should I test my tetraethylene glycol monobutyl ether for peroxides?

A4: The frequency of testing depends on storage conditions and usage. A general guideline for ethers that are a peroxide hazard upon concentration is:

• Unopened Containers: Test or dispose of after 12 months from the date of receipt.

• Opened Containers: Test for peroxides at least every 6 to 12 months. It is critical to test before any distillation or evaporation process.[4]

Troubleshooting Guide

This guide addresses specific issues you might encounter related to peroxide formation.

Problem	Possible Cause	Solution
Uncertainty about the presence of peroxides in an old or undated container.	Prolonged or improper storage.	Do not open or move the container if you observe crystal formation around the cap or within the liquid. Contact your institution's Environmental Health and Safety (EHS) office immediately. If no crystals are visible, proceed with caution and test for peroxides using one of the methods described in the Experimental Protocols section.
A qualitative test indicates the presence of peroxides.	Auto-oxidation has occurred.	Quantify the peroxide level using a semi-quantitative method. Based on the concentration, decide on the appropriate course of action as outlined in the Peroxide Concentration Guidelines table.
Need to use uninhibited tetraethylene glycol monobutyl ether for an experiment.	The inhibitor interferes with the experimental chemistry.	Purchase only the amount of uninhibited ether required for immediate use. Store it under an inert atmosphere (e.g., nitrogen or argon) and use it as quickly as possible. Test for peroxides before each use.
Peroxide test is positive, and the ether needs to be purified.	Peroxide levels are above the acceptable limit for the intended application.	If the peroxide concentration is below 100 ppm, you can remove the peroxides using either the activated alumina (B75360) or ferrous sulfate (B86663) method detailed in the Experimental Protocols section.[4]

Peroxide Concentration Guidelines

Peroxide Concentration (ppm)	Hazard Level	Recommended Action
< 25	Low	Considered safe for general use.
25 - 100	Moderate	Do not distill or concentrate.[4] Consider peroxide removal before use.
> 100	High	Do not handle. Contact your EHS office for safe disposal.[1][4]

Data Presentation

Storage Condition	Inhibitor (BHT)	Expected Peroxide Level	Timeframe
Opened container, exposed to air and light	Absent	Can reach hundreds of ppm	Months
Opened container, exposed to air and light	Present	A few ppm to tens of ppm	Months
Sealed container, inert atmosphere, dark	Absent	Minimal increase	> 1 year
Sealed container, inert atmosphere, dark	Present	Negligible increase	> 1 year

Experimental Protocols

Protocol 1: Semi-Quantitative Peroxide Test (Test Strips)

This method provides a rapid and convenient way to estimate peroxide concentration.

• Materials:

  • Sample of tetraethylene glycol monobutyl ether

  • Peroxide test strips (e.g., from Millipore-Sigma, VWR, or Fisher)

  • Deionized water (if required by the strip manufacturer)

• Procedure:

  • Follow the manufacturer's instructions for the specific test strips being used.

  • Typically, this involves dipping the test strip into the ether for a specified time.

  • For some test strips designed for aqueous solutions, a drop of deionized water may need to be applied to the test pad after the ether has evaporated.

  • Compare the color change of the test strip to the provided color chart to determine the peroxide concentration in ppm.

Protocol 2: Peroxide Removal using Activated Alumina

This method is effective for removing hydroperoxides.

• Materials:

  • Peroxide-containing tetraethylene glycol monobutyl ether (<100 ppm)

  • Activated alumina (basic, chromatography grade)

  • Glass column

  • Glass wool or fritted disc

  • Collection flask

• Procedure:

  • Prepare a chromatography column by placing a small plug of glass wool or using a column with a fritted disc at the bottom.

  • Fill the column with activated alumina. A general guideline is to use approximately 100g of alumina for every 100mL of solvent to be purified.

  • Slowly pass the tetraethylene glycol monobutyl ether through the alumina column, collecting the purified ether in a clean, dry flask.

  • Test the purified ether for the presence of peroxides to confirm their removal.

  • Caution: The alumina will retain the peroxides. Before disposal, the alumina should be treated to destroy the peroxides by slurrying it with a dilute acidic solution of ferrous sulfate.

Protocol 3: Peroxide Removal using Ferrous Sulfate

This method involves the chemical reduction of peroxides.

• Materials:

  • Peroxide-containing tetraethylene glycol monobutyl ether (<100 ppm)

  • Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

  • Concentrated sulfuric acid

  • Deionized water

  • Separatory funnel

• Procedure:

  • Prepare a fresh ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 110 mL of deionized water and carefully adding 6 mL of concentrated sulfuric acid.

  • In a separatory funnel, wash the tetraethylene glycol monobutyl ether with an equal volume of the ferrous sulfate solution.

  • Shake the funnel gently, periodically venting to release any pressure.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Repeat the washing step two to three more times.

  • After the final wash, test the ether for the presence of peroxides to ensure their complete removal.

  • The ether may need to be dried using a suitable drying agent, such as anhydrous magnesium sulfate, to remove residual water.

Mandatory Visualizations

Mechanism of Peroxide Formation

Caption: Free radical mechanism of peroxide formation in ethers.

Experimental Workflow for Peroxide Testing and Removal

Caption: Decision workflow for handling tetraethylene glycol monobutyl ether.

Troubleshooting Logic for Peroxide Issues

Caption: Troubleshooting guide for suspected peroxide contamination.

References

• 1. Degradation of fenprostalene in polyethylene glycol 400 solution. | Semantic Scholar [semanticscholar.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. ehs.tcu.edu [ehs.tcu.edu]
• 4. researchgate.net [researchgate.net]

compatibility of 3,6,9,12-Tetraoxahexadecan-1-OL with different reagents

This technical support center provides guidance on the chemical compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3,6,9,12-Tetraoxahexadecan-1-ol and what are its common synonyms?

3,6,9,12-Tetraoxahexadecan-1-ol is a chemical compound with the formula C12H26O5. It is also commonly known by several synonyms, including Tetraethylene glycol monobutyl ether and Butoxytetraethylene glycol.

Q2: What are the general stability characteristics of 3,6,9,12-Tetraoxahexadecan-1-ol?

3,6,9,12-Tetraoxahexadecan-1-ol, as a polyethylene (B3416737) glycol (PEG) ether, is generally stable under normal laboratory conditions. However, it is susceptible to oxidative degradation, especially when exposed to strong oxidizing agents, elevated temperatures, and light.[1] For prolonged storage, it is advisable to keep it in a tightly sealed container, protected from light, and potentially under an inert atmosphere (e.g., argon) to minimize oxidation.[1]

Q3: Is 3,6,9,12-Tetraoxahexadecan-1-ol compatible with strong acids?

Based on the general behavior of polyethylene glycol ethers, 3,6,9,12-Tetraoxahexadecan-1-ol is expected to be generally resistant to non-oxidizing acids. However, strong oxidizing acids, such as nitric acid and sulfuric acid, can react with it, particularly at elevated temperatures.[2] This can lead to esterification and potential degradation of the polyether chain.

Q4: How does 3,6,9,12-Tetraoxahexadecan-1-ol behave in the presence of bases?

Polyethylene glycol ethers are generally stable in the presence of bases. Studies on similar compounds like ethylene (B1197577) glycol show that its reaction with strong bases like sodium hydroxide (B78521) in aqueous solutions is not significant.[3][4] Therefore, 3,6,9,12-Tetraoxahexadecan-1-ol is expected to be compatible with common basic solutions under typical experimental conditions.

Q5: What is the compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol with oxidizing agents?

A safety data sheet for 3,6,9,12-Tetraoxahexadecan-1-ol explicitly states that it reacts with strong oxidants. The ether linkages in the molecule are susceptible to oxidation, which can lead to the formation of aldehydes, carboxylates, and peroxides, and may cause chain cleavage.[1][5] Therefore, contact with strong oxidizing agents such as permanganates, dichromates, and peroxides should be avoided.

Q6: What solvents are compatible with 3,6,9,12-Tetraoxahexadecan-1-ol?

3,6,9,12-Tetraoxahexadecan-1-ol is soluble in water and many polar organic solvents. Its compatibility with a range of common laboratory solvents is generally good. However, as with any chemical, it is always recommended to perform a small-scale compatibility test before mixing large quantities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Discoloration or change in viscosity of the reagent when mixed with 3,6,9,12-Tetraoxahexadecan-1-ol.	This may indicate a chemical reaction or degradation. Polyethylene glycols and their ethers can undergo aging, which is accelerated by heat, light, and oxygen, leading to changes in their chemical properties.[1]	Immediately cease the experiment. Do not use the mixture. Review the compatibility of the reagent with polyethylene glycol ethers. Consider performing a compatibility test as outlined in the experimental protocols below.
Formation of a precipitate when mixing 3,6,9,12-Tetraoxahexadecan-1-ol with another substance.	This could be due to insolubility or a chemical reaction forming an insoluble product.	Verify the solubility of all components in the mixture. If solubility is not the issue, a chemical incompatibility is likely. The mixture should be handled as potentially hazardous waste.
Unexpected experimental results (e.g., altered reaction kinetics, side product formation).	The 3,6,9,12-Tetraoxahexadecan-1-ol may be reacting with one of the reagents, or impurities in the glycol ether could be interfering with the reaction. Aging of polyethylene glycols can lead to the formation of impurities like aldehydes and peroxides.[1]	Test the purity of the 3,6,9,12-Tetraoxahexadecan-1-ol. If possible, use a freshly opened or purified batch. Re-evaluate the compatibility of all reagents under the specific experimental conditions.

Chemical Compatibility Summary

The following table provides a qualitative summary of the compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol with different classes of reagents based on available data for this compound and structurally similar polyethylene glycol ethers.

Reagent Class	Compatibility	Notes
Non-oxidizing Acids (e.g., HCl, H3PO4)	Generally Good	Expected to be stable under normal conditions.
Oxidizing Acids (e.g., Nitric Acid, Sulfuric Acid)	Poor	Can undergo esterification and degradation, especially at elevated temperatures.[2]
Bases (e.g., NaOH, KOH)	Good	Generally stable in basic solutions.[3][4]
Strong Oxidizing Agents (e.g., KMnO4, K2Cr2O7, H2O2)	Poor	Reacts with strong oxidants, leading to degradation.
Reducing Agents (e.g., NaBH4, LiAlH4)	Generally Good	The ether and alcohol functional groups are generally stable to common reducing agents.
Organic Solvents (e.g., Alcohols, Ketones, Ethers)	Good	Generally soluble and stable in many common organic solvents.
Halogenating Agents	Poor	The hydroxyl group can be reactive towards halogenating agents.

Experimental Protocols

General Protocol for Chemical Compatibility Testing

This protocol is a general guideline adapted from the principles of ASTM D543 for testing the resistance of plastics to chemical reagents and can be applied to assess the compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol with a specific reagent.[6]

Objective: To visually and analytically assess the compatibility of 3,6,9,12-Tetraoxahexadecan-1-ol with a test reagent over a defined period.

Materials:

• 3,6,9,12-Tetraoxahexadecan-1-ol

• Test reagent

• Glass vials with inert caps (B75204) (e.g., PTFE-lined)

• Pipettes

• Analytical balance

• Optional: Spectrophotometer (UV-Vis, IR), Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Initial Characterization: Record the initial appearance (color, clarity) of both 3,6,9,12-Tetraoxahexadecan-1-ol and the test reagent. If quantitative analysis is planned, obtain initial analytical data (e.g., UV-Vis spectrum, IR spectrum, GC-MS chromatogram) of the pure substances.

• Mixing: In a clean glass vial, mix 3,6,9,12-Tetraoxahexadecan-1-ol and the test reagent in the desired ratio (e.g., 1:1 v/v or a ratio relevant to the intended application).

• Incubation: Seal the vial and store it under the desired experimental conditions (e.g., room temperature, elevated temperature). It is advisable to also prepare a control vial containing only 3,6,9,12-Tetraoxahexadecan-1-ol and another with only the test reagent to monitor any changes in the individual components over time.

• Observation: At regular intervals (e.g., 1 hour, 24 hours, 1 week), visually inspect the mixture for any changes, such as:

  • Color change

  • Formation of a precipitate or gas

  • Phase separation

  • Change in viscosity

• Analytical Assessment (Optional): After the observation period, analyze the mixture using appropriate analytical techniques to detect any new chemical species or changes in the concentration of the original components. This can provide more definitive evidence of a reaction.

• Reporting: Document all observations and analytical data. Conclude whether 3,6,9,12-Tetraoxahexadecan-1-ol is compatible with the test reagent under the tested conditions.

Diagrams

References

• 1. hamptonresearch.com [hamptonresearch.com]
• 2. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 3. quora.com [quora.com]
• 4. echemi.com [echemi.com]
• 5. mdpi.com [mdpi.com]
• 6. Chemical Compatibility ASTM D543 [intertek.com]

Reference Data & Comparative Studies

A Comparative Guide to Tetraethylene Glycol Monobutyl Ether and Polyethylene Glycol in Drug Delivery

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical determinant of a drug's therapeutic efficacy and safety profile. This guide provides an objective comparison between high molecular weight polyethylene (B3416737) glycol (PEG), a well-established polymer in drug delivery, and tetraethylene glycol monobutyl ether, a representative short-chain glycol ether, highlighting their distinct roles and properties supported by experimental data.

While both are polyether compounds, their applications in drug delivery are fundamentally different. High molecular weight PEG is a cornerstone of modern drug delivery, primarily used to enhance the pharmacokinetic properties of therapeutic agents through a process known as PEGylation.[1][2] In contrast, tetraethylene glycol monobutyl ether and similar short-chain glycol ethers are more commonly utilized as solvents or as building blocks for the synthesis of more complex drug delivery systems.[3][4]

Physicochemical Properties: A Tale of Two Ethers

The significant difference in molecular weight between tetraethylene glycol monobutyl ether and the PEGs typically used in drug delivery dictates their physical and chemical properties.

Property	Tetraethylene Glycol Monobutyl Ether	High Molecular Weight Polyethylene Glycol (PEG)
Molecular Formula	C₁₂H₂₆O₅[5]	H−(O−CH₂−CH₂)n−OH (n > 10)[6]
Average Molecular Weight	~250.33 g/mol [5]	2,000 - 40,000 g/mol []
Physical Form	Liquid at room temperature[8][9]	Waxy solid or liquid depending on MW[]
Primary Role in Drug Delivery	Solvent, capping agent, precursor for polymer synthesis[3][4]	Covalent modification of drugs (PEGylation), hydrogels, micelles[10][11]
Biocompatibility	Generally considered biocompatible, but less data available[12]	Extensively studied and considered biocompatible and non-toxic[13][14]
FDA Approval	Used as an inert ingredient in some pesticide formulations[15]	Approved for use in numerous pharmaceutical products[6][14]

Role and Performance in Drug Delivery

Polyethylene Glycol (PEG): The "Stealth" Polymer

PEGylation, the covalent attachment of PEG chains to a drug molecule, is a widely adopted strategy to improve the pharmacokinetics of therapeutics.[1] The hydrophilic and flexible nature of PEG chains creates a hydrodynamic shield around the drug, leading to several advantages:

• Prolonged Circulation Half-Life: The increased size of the PEG-drug conjugate reduces its renal clearance, leading to a longer presence in the bloodstream.[1]

• Reduced Immunogenicity: The PEG shield can mask the drug from the immune system, reducing the likelihood of an immune response.[2][16]

• Improved Stability: PEGylation can protect drugs from enzymatic degradation.[2]

• Enhanced Solubility: PEG can increase the solubility of hydrophobic drugs.[17]

However, PEGylation is not without its challenges. The "stealth" effect can sometimes lead to reduced cellular uptake of the drug.[18] Furthermore, the accumulation of non-biodegradable high molecular weight PEGs in the body and the potential for the generation of anti-PEG antibodies are areas of ongoing research and concern.[18][19]

Tetraethylene Glycol Monobutyl Ether: A Versatile Building Block

Tetraethylene glycol monobutyl ether and other short-chain glycol ethers are not typically used directly as drug carriers in the same manner as high molecular weight PEGs. Their primary utility lies in:

• Solvents in Formulations: Their ability to dissolve a range of molecules makes them useful as solvents in the preparation of drug formulations.[20]

• Nanoparticle Synthesis: They can act as solvents, reducing agents, and capping agents in the synthesis of nanoparticles, providing a hydrophilic surface.[3]

• Precursors for Functional Polymers: The terminal hydroxyl group can be modified to create more complex polymers with specific drug delivery functionalities.[3]

While providing a hydrophilic character, the short chain length of tetraethylene glycol monobutyl ether is insufficient to confer the same "stealth" properties as high molecular weight PEGs.

Experimental Protocols

1. Drug Loading and Encapsulation Efficiency in Polymeric Micelles

This protocol outlines a typical method for determining the amount of a hydrophobic drug successfully encapsulated within PEG-based polymeric micelles.

Methodology:

• Preparation of Drug-Loaded Micelles: A solution of a PEG-containing amphiphilic block copolymer (e.g., PEG-PLA) and a hydrophobic drug are dissolved in a common organic solvent. The solvent is then slowly evaporated while stirring, leading to the self-assembly of the polymer into micelles with the drug encapsulated in the hydrophobic core.

• Removal of Unencapsulated Drug: The micellar solution is centrifuged or dialyzed to remove any free, unencapsulated drug.

• Quantification of Encapsulated Drug: The micelles are disrupted using a suitable solvent to release the encapsulated drug. The amount of drug is then quantified using a technique such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculation:

  • Drug Loading (%) = (Mass of drug in micelles / Mass of polymer) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in micelles / Initial mass of drug used) x 100

2. In Vitro Drug Release Study

This protocol is used to assess the rate at which a drug is released from a PEG-based formulation over time.

Methodology:

• Preparation of the Release Medium: A buffer solution that mimics physiological conditions (e.g., phosphate-buffered saline, pH 7.4) is prepared.

• Sample Preparation: A known amount of the drug-loaded formulation (e.g., hydrogel, nanoparticles) is placed in a dialysis bag or a similar semi-permeable membrane.

• Release Study: The dialysis bag is immersed in the release medium at a constant temperature (e.g., 37°C) with gentle agitation.

• Sampling: At predetermined time intervals, aliquots of the release medium are withdrawn and replaced with fresh medium to maintain sink conditions.

• Quantification: The concentration of the released drug in the collected samples is determined using HPLC or UV-Vis spectrophotometry.

• Data Analysis: The cumulative percentage of drug released is plotted against time.

Visualizing the Concepts

PEGylation for Enhanced Drug Delivery

Caption: Workflow of PEGylation for improved drug pharmacokinetics.

Role of Tetraethylene Glycol Monobutyl Ether in Nanoparticle Formulation

Caption: Roles of TEGMBE in nanoparticle synthesis.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. dl.begellhouse.com [dl.begellhouse.com]
• 3. benchchem.com [benchchem.com]
• 4. 三甘醇单丁醚 technical, ~70% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Polyethylene glycol - Wikipedia [en.wikipedia.org]
• 8. Tetraethylene glycol butyl ether - Hazardous Agents | Haz-Map [haz-map.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. Overview of Polyethylene Glycol-based Materials with a Special Focus on Core-Shell Particles for Drug Delivery Applicat… [ouci.dntb.gov.ua]
• 11. Drug delivery systems based on polyethylene glycol hydrogels for enhanced bone regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pubs.universci.com [pubs.universci.com]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. epa.gov [epa.gov]
• 16. The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System [mdpi.com]
• 17. PEGylation in Pharmaceutical Development: Enhancing Drug Efficacy and Safety | MolecularCloud [molecularcloud.org]
• 18. Questioning the Use of PEGylation for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Poly(ethylene glycol) in drug delivery: pros and cons as well as potential alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

A Comparative Guide to Tetraethylene Glycol Monobutyl Ether and Other Glycol Ether Solvents for Researchers and Drug Development Professionals

In the landscape of scientific research and pharmaceutical development, the selection of an appropriate solvent is a pivotal decision that profoundly influences experimental outcomes, from reaction kinetics to the efficacy of final drug formulations. Glycol ethers, a versatile class of organic solvents, are distinguished by the presence of both ether and alcohol functionalities, granting them unique solvency characteristics.[1][2] This guide presents a comprehensive comparison of tetraethylene glycol monobutyl ether with other prevalent glycol ether solvents, supported by physicochemical data and established experimental protocols to empower informed decision-making.

Physicochemical Properties: A Foundation for Selection

The initial step in solvent selection involves a thorough evaluation of its physical and chemical properties. Key parameters such as boiling point, vapor pressure, viscosity, and solubility are critical determinants of a solvent's suitability for a specific application. Below is a comparative table summarizing the key physicochemical properties of tetraethylene glycol monobutyl ether and other selected glycol ethers.

Property	Tetraethylene Glycol Monobutyl Ether	Triethylene Glycol Monobutyl Ether	Diethylene Glycol Monobutyl Ether	Propylene (B89431) Glycol Monomethyl Ether
Molecular Formula	C12H26O5	C10H22O4	C8H18O3	C4H10O2
Molecular Weight ( g/mol )	250.33	206.28	162.23	90.12
Boiling Point (°C)	334.6	~271-278	230	120
Vapor Pressure (mmHg @ 25°C)	8.87 x 10⁻⁶	<0.01	0.02	8.1
Viscosity (cP @ 20°C)	Not Available	9.2	6.49	1.7
Hansen Solubility Parameters (MPa½)
δd (Dispersion)	Not Available	16.0	16.0	15.4
δp (Polar)	Not Available	5.1	7.0	4.5
δh (Hydrogen Bonding)	Not Available	12.3	10.6	9.4
Water Solubility	Miscible	Miscible	Miscible	Miscible

Performance in Key Applications

The utility of a solvent extends beyond its physical properties to its performance in specific applications relevant to research and drug development.

Reaction Solvent Performance

Glycol ethers are often employed as solvents in organic synthesis due to their ability to dissolve a wide range of reactants and their relatively high boiling points, which allow for a broad range of reaction temperatures.[2] Their ether linkages can solvate cations, which can be advantageous in certain reactions, such as nucleophilic substitutions (SN2). Polar aprotic solvents are generally favored for SN2 reactions as they solvate the cation of the nucleophile, leaving the anion more reactive.[3] While specific kinetic data directly comparing tetraethylene glycol monobutyl ether with other glycol ethers in SN2 reactions is scarce in the literature, the general principles of solvent effects in these reactions can be applied.

Solubility of Active Pharmaceutical Ingredients (APIs)

A critical function of solvents in drug development is the solubilization of APIs, particularly those with poor water solubility. The ether and alcohol groups in glycol ethers can effectively interact with a variety of functional groups present in drug molecules, enhancing their solubility. While comprehensive studies on the comparative solubility of a wide range of APIs in tetraethylene glycol monobutyl ether are limited, the principles of "like dissolves like" and Hansen Solubility Parameters (HSP) can be used for initial screening.[4][5] A smaller "distance" between the HSP of the API and the solvent suggests a higher likelihood of solubility.

Experimental Protocols

To facilitate the objective comparison of these solvents in a laboratory setting, detailed experimental protocols for key performance evaluations are provided below.

Experimental Protocol 1: Determination of API Solubility (Shake-Flask Method)

This method is a standard approach to determine the equilibrium solubility of a compound in a solvent.

Objective: To determine the saturation solubility of an API in various glycol ether solvents.

Materials:

• Active Pharmaceutical Ingredient (API)

• Tetraethylene glycol monobutyl ether and other glycol ether solvents

• Vials with sealed caps

• Constant temperature shaker bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of the API to a vial.

• Add a known volume of the selected glycol ether solvent.

• Seal the vial and place it in a constant temperature shaker bath.

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• After equilibration, centrifuge the sample to separate the undissolved solid.

• Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent to a concentration within the analytical range.

• Analyze the concentration of the dissolved API in the diluted sample using a validated HPLC or UV-Vis method.

• Calculate the solubility in mg/mL or other appropriate units.

Experimental Protocol 2: Evaluation of Solvent Effects on Reaction Kinetics (SN2 Reaction Example)

This protocol outlines a method to compare the effect of different glycol ether solvents on the rate of a model SN2 reaction.

Objective: To compare the rate constants of a model SN2 reaction in tetraethylene glycol monobutyl ether and other glycol ethers.

Materials:

• Alkyl halide (e.g., 1-bromobutane)

• Nucleophile (e.g., sodium iodide)

• Glycol ether solvents to be tested

• Thermostatted reaction vessel

• Analytical instrument for monitoring reactant or product concentration (e.g., Gas Chromatography (GC) or HPLC)

Procedure:

• Prepare solutions of the alkyl halide and the nucleophile in each of the glycol ether solvents to be tested.

• Equilibrate the reactant solutions and the reaction vessel to the desired reaction temperature.

• Initiate the reaction by mixing the reactant solutions in the reaction vessel.

• At timed intervals, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by rapid cooling or addition of a quenching agent).

• Analyze the concentration of a reactant or product in each aliquot using a suitable analytical method.

• Plot the concentration of the monitored species versus time.

• Determine the initial reaction rate from the slope of the concentration-time curve.

• Calculate the rate constant (k) for the reaction in each solvent using the appropriate rate law.

Safety and Toxicological Profile

A critical consideration in solvent selection is the toxicological profile. Glycol ethers are categorized into two main series: the E-series (ethylene glycol-based) and the P-series (propylene glycol-based).[6] The E-series glycol ethers, particularly those with shorter alkyl chains, can be metabolized to toxic alkoxyacetic acids, which have been associated with reproductive and developmental toxicity.[6][7] The P-series glycol ethers are generally considered to be less toxic as they are metabolized to propylene glycol and its conjugates, which are less harmful.[8]

Tetraethylene glycol monobutyl ether belongs to the E-series. While it has a higher molecular weight and lower volatility, which may reduce exposure risk, it is crucial to handle it with appropriate safety precautions, including the use of personal protective equipment and ensuring adequate ventilation. Always consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Visualizing Key Concepts

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: A logical workflow for the selection of a glycol ether solvent.

Caption: Comparative metabolic pathways of E-series and P-series glycol ethers.

Conclusion

Tetraethylene glycol monobutyl ether is a high-boiling, low-volatility solvent with good water miscibility, making it a potentially suitable candidate for various applications in research and drug development. Its performance, particularly in comparison to other glycol ethers, will be highly dependent on the specific requirements of the reaction or formulation. While direct comparative data is limited, the provided experimental protocols offer a framework for empirical evaluation. A crucial factor in its selection is the consideration of its toxicological profile as an E-series glycol ether. For applications where toxicity is a primary concern, P-series glycol ethers may present a safer alternative. Ultimately, a systematic evaluation of physicochemical properties, performance in relevant applications, and safety considerations will guide the selection of the most appropriate glycol ether solvent.

References

• 1. ecetoc.org [ecetoc.org]
• 2. Glycol Ethers Properties & Examples, Organic Solvents [merckmillipore.com]
• 3. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Alternatives for 3,6,9,12-Tetraoxahexadecan-1-ol in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate linkers and spacers is a critical aspect of modern organic synthesis, particularly in the fields of bioconjugation, drug delivery, and materials science. 3,6,9,12-Tetraoxahexadecan-1-ol, a monobutyl ether of tetraethylene glycol, is a classic example of a short-chain polyethylene (B3416737) glycol (PEG) derivative used for its hydrophilic and flexible properties. However, the growing concerns regarding the immunogenicity and potential for accelerated blood clearance associated with PEGylated compounds have spurred the development of viable alternatives. This guide provides an objective comparison of the performance of 3,6,9,12-Tetraoxahexadecan-1-ol and its alternatives, supported by experimental data and detailed methodologies.

Core Alternatives and Their Physicochemical Properties

Several classes of polymers have emerged as promising alternatives to PEG-based linkers, each with a unique set of properties. The primary alternatives include Polysarcosine (pSar), Polyglycerols (PG), Poly(2-oxazoline)s (POx), and Zwitterionic Polymers.

Table 1: Comparison of Physicochemical Properties of 3,6,9,12-Tetraoxahexadecan-1-ol and Its Alternatives

Property	3,6,9,12-Tetraoxahexadecan-1-ol (TEG derivative)	Polysarcosine (pSar)	Polyglycerols (PG)	Poly(2-oxazoline)s (POx)	Zwitterionic Polymers
Structure	Linear polyether	Polypeptoid (poly(N-methyl glycine))	Hyperbranched or linear polyether	Poly(N-acylethylenimine)	Polymer with equimolar cationic and anionic groups
Biocompatibility	Generally good, but concerns about immunogenicity exist	Excellent, considered non-immunogenic	Excellent, non-immunogenic	Good, generally considered non-immunogenic	Excellent, biomimetic
Biodegradability	Non-biodegradable	Biodegradable to natural metabolites	Biodegradable	Generally non-biodegradable	Varies with backbone
Hydrophilicity	High	High	Very High	Tunable (from hydrophilic to hydrophobic)	Extremely High
Solubility	High in aqueous and many organic solvents	High in aqueous solutions	High in aqueous solutions	Soluble in a wide range of solvents	High in aqueous solutions
Synthesis Complexity	Relatively straightforward	Can be complex, requires controlled polymerization	Can be synthesized in one step, but control of branching can be difficult	Controlled polymerization allows for defined structures	Synthesis can be challenging

Performance Comparison in Bioconjugation and Drug Delivery

The performance of these linkers is often evaluated in the context of their application in antibody-drug conjugates (ADCs) and other drug delivery systems, where they are crucial for improving the solubility, stability, and pharmacokinetic profile of the conjugate.

Table 2: Comparative Performance Data in Bioconjugation (ADC Models)

Performance Metric	PEG Linker (e.g., Tetraethylene Glycol derivative)	Polysarcosine (pSar) Linker	Key Findings & Citations
In Vitro Cytotoxicity (IC50)	Standard benchmark for in vitro potency.	Comparable or slightly higher potency in some studies.	pSar-conjugated ADCs maintain high cytotoxic activity.[1][2]
In Vivo Efficacy	Effective tumor growth inhibition, but can be limited by clearance.	Superior tumor growth inhibition in some preclinical models.	At a 3 mg/kg dose in a preclinical model, pSar-ADC showed significantly better tumor growth inhibition compared to PEG-ADC.
Pharmacokinetics (Clearance)	Clearance rate of 47.3 mL/day/kg in a specific study.	Slower clearance rate of 38.9 mL/day/kg in the same study.	pSar linkers demonstrate a "stealth" property that can lead to improved circulation times.
Immunogenicity	Can elicit anti-PEG antibodies, leading to reduced efficacy.	Considered non-immunogenic.	pSar's resemblance to natural polypeptides minimizes the risk of an immune response.[1][2]

Table 3: Comparative Performance of Polyglycerol and Zwitterionic Polymers

Performance Metric	PEG-based System	Polyglycerol (PG)-based System	Zwitterionic Polymer-based System	Key Findings & Citations
Cellular Uptake (SEDDS)	Lower uptake due to inert surface.	Threefold increased cellular uptake compared to PEG-SEDDS.	-	PG-surfactants enhance cellular interaction.[3]
Oral Bioavailability (SEDDS)	1.15 ± 0.35% for insulin (B600854) glargine.	2.13 ± 0.66% for insulin glargine (in combination with a zwitterionic surfactant).	-	PEG-free SEDDS with PG and zwitterionic surfactants improve oral delivery.[4]
Protein Adsorption	Standard for low protein adsorption.	-	Almost completely blocks protein adsorption.	Zwitterionic surfaces show excellent anti-fouling properties.[5][6]
Accelerated Blood Clearance (ABC)	ABC phenomenon observed upon repeated injection.	ABC phenomenon not induced.	-	PG is a promising alternative to avoid the ABC phenomenon.[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these alternative linkers in organic synthesis.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with a Hydrophilic Linker

This protocol outlines the general steps for incorporating a hydrophilic linker during Fmoc-based solid-phase peptide synthesis.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5 minutes, drain, and then treat again for 15 minutes to remove the Fmoc protecting group from the resin's linker.

• Washing: Wash the resin thoroughly with DMF (5 times) and dichloromethane (B109758) (DCM) (3 times).

• Linker Coupling:

  • Dissolve the Fmoc-protected hydrophilic linker (e.g., Fmoc-pSar-COOH, Fmoc-amino-PEG-acid) (3 equivalents) and a coupling agent such as HATU (3 equivalents) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to the solution.

  • Add the activated linker solution to the resin and shake for 2 hours at room temperature.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Fmoc Deprotection of the Linker: Repeat step 2 to remove the Fmoc group from the newly attached linker.

• Peptide Chain Elongation: Proceed with standard Fmoc-SPPS cycles of coupling and deprotection for each amino acid in the desired sequence.

• Cleavage and Deprotection: After synthesis is complete, wash the resin with DCM and dry it. Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

• Peptide Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge to collect the peptide, and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).[4][8]

Protocol 2: Conjugation of a Carboxylic Acid-Functionalized Poly(2-oxazoline) (POx) to a Thiol-Containing Molecule

This protocol describes the functionalization of a POx with a maleimide (B117702) group for subsequent conjugation to a thiol.

• Synthesis of Maleimide-Functionalized POx:

  • Perform cationic ring-opening polymerization (CROP) of a 2-oxazoline monomer (e.g., 2-ethyl-2-oxazoline) using an initiator containing a protected maleimide group (e.g., a furan-protected maleimide initiator).

  • After polymerization, deprotect the maleimide group by a retro-Diels-Alder reaction, typically by heating in a suitable solvent.

• Thiol-Maleimide Conjugation:

  • Dissolve the maleimide-functionalized POx and the thiol-containing molecule in a degassed buffer at pH 6.5-7.5 (e.g., phosphate-buffered saline with EDTA).

  • React the components at room temperature for 2 hours.

  • Purify the conjugate using size-exclusion chromatography (SEC) to remove unreacted starting materials.

Protocol 3: Surface Modification with Zwitterionic Polymers via Carbodiimide Coupling

This protocol outlines a method for grafting carboxyl-terminated zwitterionic polymers onto an amine-functionalized surface.[5][6]

• Surface Amination: Prepare a surface with primary amine groups. This can be achieved through various methods, such as plasma treatment or deposition of an amine-rich polymer like polyethyleneimine (PEI).

• Activation of Zwitterionic Polymer:

  • Dissolve the carboxyl-terminated zwitterionic polymer (e.g., poly(carboxybetaine methacrylate)) in a suitable buffer (e.g., MES buffer, pH 6.0).

  • Add N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to activate the carboxylic acid groups.

• Grafting to the Surface: Immerse the amine-functionalized surface in the activated zwitterionic polymer solution and react for several hours at room temperature.

• Washing: Thoroughly wash the surface with water and a suitable buffer to remove any non-covalently bound polymer.

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and the mechanisms of action where these linkers are employed.

General workflow for Solid-Phase Peptide Synthesis with a hydrophilic linker.

Simplified signaling pathway for an Antibody-Drug Conjugate (ADC).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. Surface conjugation of zwitterionic polymers to inhibit cell adhesion and protein adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Linkers, resins, and general procedures for solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Tetraethylene Glycol Monobutyl Ether vs. Crown Ethers as Phase Transfer Catalysts

For researchers, scientists, and drug development professionals seeking efficient and practical catalytic systems, the choice of a phase transfer catalyst (PTC) is critical. This guide provides an objective comparison of the efficacy of tetraethylene glycol monobutyl ether, a readily available and cost-effective glyme, against the well-established but more expensive crown ethers in facilitating phase transfer reactions.

This comparison is centered around the Williamson ether synthesis, a cornerstone of organic synthesis, specifically the O-alkylation of 2-naphthol (B1666908) with benzyl (B1604629) chloride to produce benzyl 2-naphthyl ether. By examining experimental data and detailed protocols, this guide aims to equip researchers with the necessary information to make an informed decision for their specific synthetic needs.

At a Glance: Performance Comparison

Catalyst	Typical Reaction Conditions	Reaction Time	Yield	Key Advantages	Key Disadvantages
Tetraethylene Glycol Monobutyl Ether	Toluene (B28343), NaOH (solid), 110°C	5 hours	~90%	Low cost, low toxicity, good thermal stability	May require higher temperatures or longer reaction times compared to crown ethers
18-Crown-6 (B118740)	Dichloromethane (B109758)/aq. NaOH, reflux	3 hours	95%	High catalytic activity, can often be used under milder conditions	High cost, potential toxicity

Delving into the Mechanism: How They Work

Both tetraethylene glycol monobutyl ether and crown ethers function by complexing with a cation (typically an alkali metal from the inorganic base) and transporting it into the organic phase. This "cation transport" brings the accompanying anion (the nucleophile) into the organic phase, where it is desolvated and highly reactive towards the organic substrate.

Tetraethylene Glycol Monobutyl Ether: As an acyclic polyether, it wraps around the cation in a helical conformation. The oxygen atoms coordinate with the cation, while the butyl group enhances its lipophilicity, facilitating its solubility in the organic phase.

Crown Ethers: These are cyclic polyethers with a central cavity that is size-specific for certain cations. For instance, 18-crown-6 has a cavity size that is ideal for complexing with the potassium ion (K⁺). This strong and selective binding leads to a highly stable lipophilic complex.

Experimental Protocols: A Standardized Approach

To allow for a more direct comparison, the following standardized experimental protocols for the synthesis of benzyl 2-naphthyl ether are provided. These protocols are based on established methodologies and can be used to evaluate the performance of each catalyst in a controlled laboratory setting.

Synthesis of Benzyl 2-Naphthyl Ether using Tetraethylene Glycol Monobutyl Ether

Materials:

• 2-Naphthol

• Benzyl chloride

• Sodium hydroxide (B78521) (pellets)

• Tetraethylene glycol monobutyl ether

• Toluene

• Ethanol (B145695)

• Deionized water

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a thermometer, add 2-naphthol (e.g., 0.1 mol), powdered sodium hydroxide (0.15 mol), and toluene (100 mL).

• Catalyst Addition: Add tetraethylene glycol monobutyl ether (e.g., 0.01 mol, 10 mol%).

• Addition of Alkylating Agent: While stirring the mixture, add benzyl chloride (0.11 mol) dropwise over 15 minutes.

• Reaction: Heat the reaction mixture to 110°C and maintain vigorous stirring for 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 100 mL of deionized water to dissolve the inorganic salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it twice with 50 mL of 5% aqueous sodium hydroxide solution, followed by two washes with 50 mL of deionized water.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude product from ethanol to obtain pure benzyl 2-naphthyl ether.

Synthesis of Benzyl 2-Naphthyl Ether using 18-Crown-6

Materials:

• 2-Naphthol

• Benzyl chloride

• Potassium hydroxide (pellets)

• 18-Crown-6

• Dichloromethane

• Deionized water

• Ethanol

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve 2-naphthol (e.g., 0.1 mol) and 18-crown-6 (e.g., 0.005 mol, 5 mol%) in 100 mL of dichloromethane.

• Base Addition: Prepare a 50% (w/v) aqueous solution of potassium hydroxide. Add this solution to the dropping funnel.

• Addition of Alkylating Agent: Add benzyl chloride (0.11 mol) to the reaction flask.

• Reaction: While stirring vigorously, add the potassium hydroxide solution dropwise over 30 minutes. Heat the mixture to reflux and maintain for 3 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. Add 50 mL of deionized water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it twice with 50 mL of deionized water.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the dichloromethane under reduced pressure.

• Purification: Recrystallize the crude product from ethanol to obtain pure benzyl 2-naphthyl ether.

Visualizing the Catalytic Cycle

The following diagrams, generated using Graphviz, illustrate the catalytic cycle of phase transfer catalysis for both tetraethylene glycol monobutyl ether and 18-crown-6 in the Williamson ether synthesis.

Tetraethylene Glycol Ethers in Nanoparticle Formulation: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical determinant in the formulation of effective and safe nanoparticle-based therapeutics. Tetraethylene glycol (TEG) and its ether derivatives have emerged as versatile molecules in this field, acting as solvents, reducing agents, and stabilizing ligands. This guide provides a comparative analysis of tetraethylene glycol, tetraethylene glycol monomethyl ether (m-TEG), and tetraethylene glycol dimethyl ether (dm-TEG) in the context of nanoparticle formulation, supported by experimental data and detailed protocols.

Performance Comparison of Tetraethylene Glycol Ethers

The choice of a tetraethylene glycol ether for nanoparticle formulation significantly influences the physicochemical properties and, consequently, the in vitro and in vivo performance of the resulting nanoparticles. While direct comparative studies under identical conditions are limited, the available data allows for a qualitative and semi-quantitative assessment of their respective advantages and disadvantages.

Key performance indicators for nanoparticles include their size (hydrodynamic diameter), polydispersity index (PDI), drug loading content (DLC), and drug loading efficiency (DLE). The following table summarizes typical values reported for nanoparticles formulated with different tetraethylene glycol ethers, although it is important to note that these values can vary significantly based on the nanoparticle core material, drug, and specific formulation process.

Nanoparticle Formulation	Drug	Drug Loading Content (DLC) (%)	Drug Loading Efficiency (DLE) (%)	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Key Characteristics
Poly(tetraethylene glycol)-based disulfide nanoparticles	Docetaxel (B913)	12%	78.7%	~150	< 0.2	pH and redox-responsive, sustained release over 48h.[1]
mPEG-PLA Nanoparticles	Docetaxel	1.47%	62.22%	264.3	-	Biphasic release, sustained up to 190h.[1]
PLA-PEG Nanoparticles	Docetaxel	8.17 ± 0.35%	91.83 ± 1.28%	205 ± 8.1	-	Slower release than commercial formulation.[1]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles using Tetraethylene Glycol Monomethyl Ether (m-TEG)

This protocol describes a polyol synthesis method where m-TEG acts as a solvent, reducing agent, and capping agent.[2]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraethylene glycol monomethyl ether (m-TEG)

• Deionized water

• Ethanol (B145695)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Syringe

• Centrifuge

Procedure:

• Reaction Setup: Add 20 mL of m-TEG to a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer.

• Heating: Heat the m-TEG to 120°C with vigorous stirring.

• Precursor Injection: Rapidly inject 1 mL of a 10 mM aqueous solution of HAuCl₄·3H₂O into the hot m-TEG.

• Reaction: The solution's color will change from yellow to ruby red, indicating the formation of gold nanoparticles. Maintain the reaction temperature at 120°C for 30-60 minutes to ensure the completion of the reaction and stabilization of the nanoparticles.

• Cooling: Allow the solution to cool to room temperature.

• Purification: Purify the gold nanoparticles by repeated centrifugation (e.g., 12,000 rpm for 20 minutes) and resuspension in ethanol or deionized water to remove excess m-TEG and unreacted precursors.

• Storage: Store the purified nanoparticle suspension at 4°C.

Protocol 2: Formulation of Docetaxel-Loaded Poly(tetraethylene glycol)-based Disulfide Nanoparticles

This protocol outlines the nanoprecipitation method for formulating drug-loaded polymeric nanoparticles.[1]

Materials:

• Disulfide-containing poly(tetraethylene glycol) polymer

• Docetaxel (DTX)

• Suitable organic solvent (e.g., acetone, acetonitrile)

• Deionized water

• Dialysis membrane (MWCO 3500 Da)

Procedure:

• Dissolution: Dissolve the synthesized disulfide-containing poly(tetraethylene glycol) polymer and docetaxel in an appropriate organic solvent.

• Nanoprecipitation: Add the organic solution dropwise to deionized water under vigorous stirring.

• Solvent Evaporation: Continue stirring for several hours to allow for the evaporation of the organic solvent and the stabilization of the nanoparticles.

• Purification: Dialyze the nanoparticle suspension against deionized water for 48 hours using a dialysis membrane to remove the unloaded drug and any remaining organic solvent.

• Lyophilization: Lyophilize the purified nanoparticles for long-term storage.

Visualizing Experimental Workflows and Biological Interactions

Diagrams created using Graphviz (DOT language) can effectively illustrate complex processes in nanoparticle formulation and their subsequent biological interactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Validating the Purity of Synthesized 3,6,9,12-Tetraoxahexadecan-1-OL Derivatives: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step to ensure the reliability and reproducibility of experimental results. This guide provides an objective comparison of key analytical techniques for validating the purity of 3,6,9,12-Tetraoxahexadecan-1-OL and its derivatives. The performance of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) are compared, with supporting experimental data and detailed methodologies.

Quantitative Purity Analysis: A Side-by-Side Comparison

The following table summarizes the quantitative performance of HPLC, Quantitative ¹H NMR (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity analysis of a representative 3,6,9,12-Tetraoxahexadecan-1-OL derivative.

Analytical Method	Parameter	Result	Key Advantages	Limitations
HPLC with ELSD	Oligomer Purity	98.5%	High resolution of oligomers, sensitive to a wide range of non-volatile impurities.[1][2]	Detector dependent; RI detection is not suitable for gradient elution.[1]
Quantitative ¹H NMR (qNMR)	Purity (vs. internal standard)	99.2%	Provides detailed structural information, direct and simple method for determining substitution.[3]	May not be sensitive enough for trace impurities.[4]
LC-MS	Impurity Identification	Impurities at m/z X, Y, Z identified	High sensitivity and selectivity for impurity identification.[5][6][7]	Quantitative accuracy can be challenging without certified standards for each impurity.[7]

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a powerful technique for separating and quantifying components in a mixture. For polyethylene (B3416737) glycol (PEG) derivatives like 3,6,9,12-Tetraoxahexadecan-1-OL, which lack a strong UV chromophore, detection is often achieved with an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector.[1] Reversed-phase HPLC is commonly employed to separate oligomers based on their hydrophobicity.[1][2]

Experimental Protocol: HPLC with ELSD

This protocol is a representative method for the purity analysis of a 3,6,9,12-Tetraoxahexadecan-1-OL derivative.

• Instrumentation: A standard HPLC system equipped with an ELSD.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution: A linear gradient from 30% B to 90% B over 20 minutes, followed by a 5-minute hold at 90% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• ELSD Settings:

  • Nebulizer Temperature: 30 °C

  • Evaporator Temperature: 50 °C

  • Gas Flow: 1.5 L/min

• Sample Preparation: Dissolve 10 mg of the sample in 1 mL of the initial mobile phase composition.

• Injection Volume: 10 µL.

Workflow for HPLC Purity Analysis

Workflow for HPLC purity analysis of a 3,6,9,12-Tetraoxahexadecan-1-OL derivative.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about a molecule and can be used for quantitative analysis (qNMR) to determine purity against a certified internal standard. For PEG derivatives, ¹H NMR spectra in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) are particularly useful as they show a distinct triplet for the terminal hydroxyl protons, which is well-separated from the main polymer backbone resonance.[3][8]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

This protocol outlines a general procedure for determining the purity of a 3,6,9,12-Tetraoxahexadecan-1-OL derivative using qNMR.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Internal Standard: A certified internal standard with a known purity and a resonance that does not overlap with the analyte signals (e.g., maleic acid).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3,6,9,12-Tetraoxahexadecan-1-OL derivative into an NMR tube.

  • Accurately weigh approximately 5 mg of the internal standard and add it to the same NMR tube.

  • Add approximately 0.75 mL of DMSO-d₆ to the NMR tube and dissolve the sample and standard completely.

• NMR Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 of the protons being quantified (typically 30-60 seconds to ensure full relaxation).

  • Number of Scans: 8 or more to achieve an adequate signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate the characteristic signal of the analyte and the signal of the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / W_analyte) * (W_standard / MW_standard) * P_standard Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, W = weight, and P_standard = purity of the internal standard.

Logical Flow for qNMR Purity Determination

Logical flow for determining purity using quantitative NMR (qNMR).

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the molecular weight of the main component and to identify potential impurities. When coupled with HPLC (LC-MS), it allows for the separation of components before their introduction into the mass spectrometer, providing both retention time and mass-to-charge ratio information for each component.[5][6]

Experimental Protocol: LC-MS for Impurity Profiling

This is a representative protocol for identifying impurities in a 3,6,9,12-Tetraoxahexadecan-1-OL derivative.

• LC System: A standard HPLC or UHPLC system.

  • Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient to resolve impurities from the main peak.

  • Flow Rate: 0.3 mL/min.

• MS System: An electrospray ionization (ESI) mass spectrometer.

  • Ionization Mode: Positive ion mode.

  • Scan Range: m/z 100 - 1000.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

• Data Analysis: The mass spectra of the main peak and any impurity peaks are analyzed to determine their molecular weights and propose potential structures.

Signaling Pathway for Impurity Identification by LC-MS

Conceptual pathway for impurity identification using LC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. organic chemistry - Detecting impurities in polyethylene glycol 3350 - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. Identification and quantitation of trace impurities in fatty alcohol ethoxylates using HPLC and MALDI-TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and quantification of polyethylene glycol types in polyethylene glycol methyl ether and polyethylene glycol vinyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Environmental Impact Assessment of Tetraethylene Glycol Monobutyl Ether and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in research and development, with significant implications for experimental outcomes, safety, and environmental impact. This guide provides a comparative environmental assessment of tetraethylene glycol monobutyl ether against five common laboratory solvents: ethanol (B145695), acetone, isopropanol, n-hexane, and toluene. By presenting key environmental indicators, this document aims to facilitate informed, data-driven decisions in solvent selection, aligning with the principles of green chemistry.

Quantitative Environmental Impact Data

The following table summarizes the key environmental hazard data for tetraethylene glycol monobutyl ether and the selected alternative solvents. This allows for a direct comparison of their potential impact on aquatic ecosystems, their persistence in the environment, and their contribution to air pollution.

Solvent	Ready Biodegradability (% Degradation in 28 days, OECD 301F or equivalent)	Aquatic Toxicity - Fish (LC50, 96h, mg/L)	Aquatic Toxicity - Invertebrates (EC50, 48h, Daphnia magna, mg/L)	Aquatic Toxicity - Algae (EC50, 72-96h, mg/L)	Volatile Organic Compound (VOC) Content (g/L)
Tetraethylene Glycol Monobutyl Ether	Data not readily available; generally considered biodegradable	>1,000 (Salmo salar)[1]	Data not readily available	Data not readily available	~0 (low vapor pressure)
Ethanol	Readily biodegradable[2]	13,000 (Oncorhynchus mykiss)[3]	12,340[4]	5,000 (Scenedesmus subspicatus)	790
Acetone	Readily biodegradable[5]	5,540 (Oncorhynchus mykiss)[5]	8,800[5]	>100 (Pseudokirchneriella subcapitata)[6]	791 (EPA-Exempt in the US)[7][8]
Isopropanol	Readily biodegradable	9,640 (Pimephales promelas)[2][4][9][10][11][12][13][14]	13,299[4][10][11][13][14]	>1,000 (Desmodesmus subspicatus)[9]	785
n-Hexane	Readily biodegradable (98% in 28 days)[15]	2.5 (Pimephales promelas)[16][17]	21.85[1]	Data not readily available	660[1]
Toluene	Readily biodegradable	28 (Oncorhynchus mykiss)	11.5[18]	12.5 (Pseudokirchneriella subcapitata)[18]	867

Experimental Protocols

The data presented in the table above are derived from standardized ecotoxicological and chemical analysis tests. The following are detailed summaries of the methodologies for the key experiments cited.

Ready Biodegradability - OECD 301F (Manometric Respirometry Test)

This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms under aerobic conditions.

• Principle: A known volume of a mineral medium containing the test substance at a specific concentration is inoculated with microorganisms from a mixed source, such as activated sludge from a wastewater treatment plant. The consumption of oxygen by the microbial population during the degradation of the test substance is measured over a 28-day period in a closed respirometer. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

• Test System: Closed flasks containing the test substance, mineral medium, and a microbial inoculum.

• Inoculum: Activated sludge from a domestic wastewater treatment plant is commonly used.

• Test Duration: 28 days.

• Endpoint: The percentage of biodegradation is calculated based on oxygen consumption. A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.

Aquatic Toxicity - OECD 203 (Fish, Acute Toxicity Test)

This test determines the concentration of a substance that is lethal to 50% of a test fish population over a short exposure period.

• Principle: Fish are exposed to the test substance in a range of concentrations for a 96-hour period. Mortalities are recorded at 24, 48, 72, and 96 hours.

• Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and Fathead Minnow (Pimephales promelas).

• Test Concentrations: A geometric series of at least five concentrations is used.

• Test Duration: 96 hours.

• Endpoint: The median lethal concentration (LC50), which is the concentration estimated to cause mortality in 50% of the test fish, is calculated.

Aquatic Toxicity - OECD 202 (Daphnia sp., Acute Immobilisation Test)

This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia magna.

• Principle: Young daphnids (less than 24 hours old) are exposed to the test substance at various concentrations for 48 hours. The number of daphnids that become immobilized (unable to swim) is recorded.

• Test Organism: Daphnia magna.

• Test Concentrations: At least five concentrations in a geometric series are tested.

• Test Duration: 48 hours.

• Endpoint: The median effective concentration (EC50), the concentration that causes immobilization in 50% of the daphnids, is determined.

Aquatic Toxicity - OECD 201 (Freshwater Alga and Cyanobacteria, Growth Inhibition Test)

This test evaluates the effect of a substance on the growth of freshwater algae.

• Principle: Exponentially growing cultures of a selected algal species are exposed to different concentrations of the test substance over a 72-hour period. The inhibition of growth is measured by the reduction in algal biomass or growth rate compared to control cultures.

• Test Organism: Commonly used species include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.

• Test Concentrations: A minimum of five concentrations in a geometric series are typically used.

• Test Duration: 72 hours.

• Endpoint: The concentration that causes a 50% reduction in the growth rate (ErC50) is determined.

Volatile Organic Compound (VOC) Content - EPA Method 24

This method is used to determine the amount of volatile organic compounds in coatings, inks, and related materials.

• Principle: The volatile content of a sample is determined by measuring the weight loss of the sample after heating it in an oven at a specific temperature for a defined period. The non-volatile portion (solids) remains. The water content is determined separately (e.g., by Karl Fischer titration). The VOC content is then calculated by subtracting the water content and any exempt compounds from the total volatile content.

• Procedure: A weighed amount of the sample is placed in an aluminum dish and heated in an oven at 110°C for 60 minutes. The weight loss is used to calculate the percentage of volatile content.

• Calculation: VOC content (in g/L) is typically calculated based on the weight of volatiles per unit volume of the coating, less water and exempt compounds.

Visualizations

The following diagrams illustrate the logical flow of a comparative environmental impact assessment and a typical experimental workflow for determining biodegradability.

Comparative Environmental Assessment Workflow

OECD 301F Biodegradability Test Workflow

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Registration Dossier - ECHA [echa.europa.eu]
• 5. fishersci.com [fishersci.com]
• 6. savogran.com [savogran.com]
• 7. Registration Dossier - ECHA [echa.europa.eu]
• 8. Comparison of ethanol toxicity to Daphnia magna and Ceriodaphnia dubia tested at two different temperatures: static acute toxicity test results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 11. researchgate.net [researchgate.net]
• 12. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 13. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 14. monumentchemical.com [monumentchemical.com]
• 15. www2.gov.bc.ca [www2.gov.bc.ca]
• 16. Substance Information - ECHA [echa.europa.eu]
• 17. chemview.epa.gov [chemview.epa.gov]
• 18. fishersci.com [fishersci.com]

Unveiling the Industrial Workhorse: A Cost-Benefit Analysis of 3,6,9,12-Tetraoxahexadecan-1-OL

For researchers, scientists, and drug development professionals navigating the complex landscape of industrial process chemicals, the selection of optimal components is paramount. This guide provides a comprehensive cost-benefit analysis of 3,6,9,12-Tetraoxahexadecan-1-OL, also known as tetraethylene glycol monobutyl ether, a versatile compound utilized across various industrial applications. We delve into its performance as a corrosion inhibitor, solvent, and functional fluid, offering a comparative look at its alternatives, supported by available data and experimental protocols.

Executive Summary

3,6,9,12-Tetraoxahexadecan-1-OL, a member of the ethylene (B1197577) glycol ether family, presents a unique combination of properties including high solvency, a high boiling point, and water miscibility. These characteristics make it a valuable ingredient in formulations for corrosion inhibition, industrial cleaning, and as a component in hydraulic and functional fluids. However, a thorough cost-benefit analysis requires a careful examination of its performance against viable alternatives, considering not only efficacy but also cost, toxicity, and environmental impact. This guide aims to provide a foundational understanding to aid in this critical selection process.

Performance as a Corrosion Inhibitor

Glycol ethers, including 3,6,9,12-Tetraoxahexadecan-1-OL, can contribute to corrosion inhibition by forming a protective film on metal surfaces or by acting as a solvent for other inhibitory compounds.

Comparative Analysis:

While specific experimental data on the corrosion inhibition efficiency of 3,6,9,12-Tetraoxahexadecan-1-OL is limited in publicly available literature, polyethylene (B3416737) glycols (PEGs) in general have been shown to be effective corrosion inhibitors for carbon steel in acidic environments. The efficiency of PEGs is influenced by their molecular weight and concentration.

Alternatives in the realm of corrosion inhibitors are vast and include inorganic compounds, other organic molecules, and mixed-type inhibitors. A direct performance and cost comparison is highly dependent on the specific metal to be protected and the corrosive environment.

Experimental Protocol: Weight Loss Method for Corrosion Inhibition Efficiency

A common method to evaluate the performance of a corrosion inhibitor is the weight loss method, based on ASTM G31 standards.

• Coupon Preparation: Metal coupons of a standardized size are cleaned, degreased, and weighed accurately.

• Immersion: The coupons are immersed in a corrosive solution (e.g., 1M HCl) with and without the inhibitor at a specified concentration and temperature for a defined period.

• Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to remove corrosion products, dried, and weighed again.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant, W is the weight loss in grams, A is the area of the coupon in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100

Performance as an Industrial Solvent

The dual functionality of an ether and an alcohol group gives 3,6,9,12-Tetraoxahexadecan-1-OL excellent solvency for a wide range of substances, including resins, oils, and greases. This makes it a valuable component in industrial cleaning formulations and coatings.

Comparative Analysis:

The solvent market offers a plethora of alternatives, each with its own strengths and weaknesses. Propylene (B89431) glycol ethers (P-series) are often considered as direct replacements for ethylene glycol ethers (E-series) due to their lower toxicity profiles.

Solvent	Key Properties	Advantages	Disadvantages
3,6,9,12-Tetraoxahexadecan-1-OL (E-series)	High boiling point, good solvency for polar & non-polar substances, water-miscible.	Effective in heavy-duty cleaning and as a coalescing agent in coatings.	Potential for higher toxicity compared to P-series ethers.
Propylene Glycol n-Butyl Ether (P-series)	Lower toxicity, good solvency, moderate evaporation rate.	Safer alternative to E-series, effective in a variety of cleaning and coating applications.	May have slightly different solvency characteristics requiring formulation adjustments.
Acetone	High volatility, strong solvency for many plastics and resins.	Fast-drying, effective degreaser.	Highly flammable, can damage certain plastics.
Isopropyl Alcohol (IPA)	Moderate volatility, good solvency for oils and some resins.	Relatively low toxicity, effective disinfectant.	Less effective on heavy greases compared to other solvents.
Toluene (B28343)	Strong solvency for non-polar compounds.	Excellent for dissolving resins and in paint formulations.	Higher toxicity and environmental concerns.

Experimental Protocol: Determination of Solvency Power (Kauri-Butanol Value)

The Kauri-Butanol (KB) value is a measure of the solvency power of a hydrocarbon solvent, determined by ASTM D1133.

• Preparation of Kauri-Butanol Solution: A standardized solution of kauri resin in n-butanol is prepared.

• Titration: The solvent being tested is titrated into the Kauri-Butanol solution until a defined turbidity is reached.

• Calculation: The KB value is calculated from the volume of solvent required to reach the endpoint. A higher KB value indicates greater solvency power.

Performance in Functional and Hydraulic Fluids

In functional fluids, such as hydraulic fluids and brake fluids, glycol ethers contribute to lubricity, viscosity stability, and a high boiling point. Triethylene glycol monobutyl ether, a related compound, is noted for its role in high-boiling hydraulic brake fluids, where it helps prevent vapor lock.[1]

Comparative Analysis:

The performance of a hydraulic fluid is a complex interplay of the base stock and a variety of additives. While 3,6,9,12-Tetraoxahexadecan-1-OL can be a component, it competes with a wide range of other base oils and additives.

Component Type	Examples	Function	Considerations
Base Oils	Mineral oils, Synthetic hydrocarbons (PAOs), Glycols	Provide the bulk of the fluid and primary lubrication.	Mineral oils are cost-effective but have a lower performance range. Synthetics offer better thermal stability and longevity at a higher cost.
Anti-wear Additives	Zinc dialkyldithiophosphates (ZDDPs)	Form a protective film on metal surfaces to reduce wear.	ZDDPs are cost-effective and widely used, but there is a move towards zinc-free alternatives for environmental reasons.
Viscosity Index Improvers	Polymers	Reduce the change in viscosity with temperature.	Shear stability of the polymer is a critical performance factor.
Corrosion Inhibitors	Various organic and inorganic compounds	Protect metal surfaces from corrosion.	Must be compatible with other fluid components and elastomers.

Experimental Protocol: Viscosity Index Determination

The viscosity index (VI) is a measure of the change in viscosity of a fluid with temperature, calculated according to ASTM D2270.

• Kinematic Viscosity Measurement: The kinematic viscosity of the fluid is measured at two different temperatures, typically 40°C and 100°C, using a calibrated viscometer.

• Calculation: The VI is calculated using a formula that compares the viscosity of the test fluid to that of two reference oils. A higher VI indicates a smaller change in viscosity with temperature.

Cost Analysis

A precise cost comparison is challenging due to fluctuations in market prices, order volumes, and supplier negotiations. However, based on available data from various suppliers, a general price range can be established.

Chemical	Estimated Price Range (per Liter)	Notes
3,6,9,12-Tetraoxahexadecan-1-OL	Inquire with suppliers for bulk pricing.	Price can vary significantly based on purity and quantity.
Triethylene Glycol Monobutyl Ether	₹ 225	Price from an Indian supplier.[2]
Ethylene Glycol Monobutyl Ether	₹ 126	Price from an Indian supplier.
Propylene Glycol n-Butyl Ether	~$24 - $30 (converted from USD)	Price for smaller quantities from US suppliers.[3][4]

It is crucial to note that for industrial applications, bulk pricing will be significantly different. The cost of alternatives like acetone, IPA, and toluene will also vary based on grade and market conditions.

Logical Workflow for Chemical Selection

The selection of an appropriate industrial chemical involves a multi-step process that balances performance, cost, and safety.

Caption: A logical workflow for the selection of an industrial chemical.

Conclusion

3,6,9,12-Tetraoxahexadecan-1-OL is a versatile and effective chemical for a range of industrial applications. Its high solvency and boiling point make it a strong candidate for use as a solvent and in functional fluids. However, the growing emphasis on environmental health and safety has led to the increased adoption of less toxic alternatives, such as propylene glycol ethers.

A definitive cost-benefit analysis hinges on the specific requirements of the application. While P-series glycol ethers may come at a premium, the long-term benefits of reduced toxicity and potentially lower regulatory burdens can outweigh the initial cost difference. For applications where the specific performance characteristics of 3,6,9,12-Tetraoxahexadecan-1-OL are critical and exposure can be well-controlled, it remains a viable option.

Ultimately, the choice requires a holistic evaluation of performance data, cost-in-use, and the broader environmental and safety profile of each potential candidate. It is recommended that researchers and professionals conduct their own in-house testing under conditions that mimic their specific industrial processes to make the most informed decision.

References

• 1. ecolink.com [ecolink.com]
• 2. m.indiamart.com [m.indiamart.com]
• 3. Mono Propylene Glycol Normal Butyl Ether (Mono Dipropylene Glycol n-Butyl Ether) – Chemical.net [chemical.net]
• 4. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

A Comparative Guide to Nanoparticles Synthesized Using Tetraethylene Glycol Monobutyl Ether and its Alternatives for Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of nanoparticles synthesized using tetraethylene glycol monobutyl ether and its analogues with alternative nanoparticle formulations. The information presented is collated from various studies to offer a broad perspective on their physicochemical characteristics, drug delivery performance, and biological interactions. This document is intended to assist researchers in selecting appropriate formulation strategies for their specific therapeutic applications.

Physicochemical Characterization

The physicochemical properties of nanoparticles are critical determinants of their in vivo fate and efficacy. Tetraethylene glycol monobutyl ether and its derivatives, as part of the broader family of polyethylene (B3416737) glycol (PEG) compounds, are utilized in nanoparticle synthesis to impart "stealth" characteristics, enhancing stability and biocompatibility. Below is a comparative summary of the physicochemical properties of nanoparticles prepared with tetraethylene glycol ethers and other common surfactants.

Nanoparticle Formulation	Core Material	Stabilizer/Surfactant	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
TEG-Analog Based	Iron Oxide	Triethylene Glycol Monobutyl Ether	~8.3	Not Reported	Not Reported
Gold	Thiol-terminated Tetraethylene Glycol	~4.8 (core)	Monodisperse	Not Reported
PLA-PEG	Tetraethylene Glycol Monomethyl Ether	~150	< 0.2	Not Reported
Alternative Formulations
PLGA	Pluronic F127	~250	< 0.3	Negative
PLGA	Polyvinyl Alcohol (PVA)	~250	Not Reported	Negative
Polystyrene	Sodium Dodecyl Sulfate (SDS)	~50-100	Not Reported	Negative
PLGA	Chitosan	~250-400	> 0.3	Positive

Note: Data is compiled from multiple sources and experimental conditions may vary. Direct comparison should be made with caution. The use of tetraethylene glycol ethers generally results in nanoparticles with a near-neutral surface charge and a narrow size distribution, which is desirable for in vivo applications.

Drug Loading and In Vitro Release Performance

The efficiency of drug encapsulation and the subsequent release profile are key performance indicators for a nanoparticle-based drug delivery system. PEGylation, achieved through the use of tetraethylene glycol ethers, can influence both of these parameters.

Drug Loading Capacity and Efficiency

Nanoparticle Formulation	Drug	Drug Loading Capacity (DLC) (%)	Drug Loading Efficiency (DLE) (%)
TEG-Analog Based
Poly(tetraethylene glycol)-based	Docetaxel	12	78.7
mPEG-PLA	Docetaxel	1.47	62.22
PLA-PEG	Docetaxel	8.17	91.83
Alternative Formulations
PLGA-PEG (15% PEG)	Doxorubicin (B1662922)	~2.9	Not Reported
Chitosan-coated MgFe₂O₄	Doxorubicin	Not Reported	84.28
PVA-coated MgFe₂O₄	Doxorubicin	Not Reported	59.49
PEG-coated MgFe₂O₄	Doxorubicin	Not Reported	Not Reported

Observations: The drug loading capacity and efficiency are highly dependent on the drug, the polymer matrix, and the synthesis method. While a direct comparison is challenging due to the variability in systems, nanoparticles formulated with PEGylated polymers, such as those synthesized using tetraethylene glycol ethers, can achieve high drug loading efficiencies.

In Vitro Drug Release Profiles

The presence of a hydrophilic PEG layer on the nanoparticle surface, provided by tetraethylene glycol ethers, typically modulates the drug release kinetics. This is often characterized by a reduction in the initial burst release and a more sustained release profile over time.

A comparative analysis of doxorubicin release from PLGA-PEG nanoparticles with varying PEG content demonstrates that a higher PEG percentage leads to a faster and more complete drug release. This is attributed to the increased hydrophilicity and water uptake of the polymer matrix, which facilitates drug diffusion.[1]

For instance, in one study, the amount of doxorubicin released from PLGA nanoparticles after 60 days was approximately 45%, whereas for PLGA-PEG nanoparticles with 15% PEG content, it was 92%.[1] This highlights the significant role of the PEG component in controlling the drug release profile.

Experimental Protocols

Synthesis of Drug-Loaded PLA-PEG Nanoparticles

This protocol describes a common method for preparing drug-loaded nanoparticles using a pre-formed PLA-PEG block copolymer, which can be synthesized using tetraethylene glycol monobutyl ether as the hydrophilic block initiator.

Materials:

• PLA-PEG block copolymer

• Drug of interest

• Dichloromethane (DCM) or other suitable organic solvent

• Polyvinyl alcohol (PVA) or other suitable surfactant

• Deionized water

Procedure:

• Oil Phase Preparation: Dissolve the PLA-PEG copolymer and the drug in the organic solvent (e.g., DCM).

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant (e.g., 1% w/v PVA).

• Emulsification: Add the oil phase to the aqueous phase and emulsify using a high-speed homogenizer or sonicator.

• Solvent Evaporation: Stir the resulting oil-in-water emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of nanoparticles.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the nanoparticles multiple times with deionized water to remove any residual surfactant and unloaded drug.

• Lyophilization: Resuspend the purified nanoparticles in a small amount of deionized water containing a cryoprotectant (e.g., trehalose) and freeze-dry for long-term storage.

In Vitro Drug Release Study

Materials:

• Drug-loaded nanoparticles

• Phosphate-buffered saline (PBS) at desired pH (e.g., 7.4 and 5.5)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

• Shaking incubator or water bath

Procedure:

• Disperse a known amount of drug-loaded nanoparticles in a specific volume of PBS.

• Transfer the nanoparticle suspension into a dialysis bag and seal it.

• Immerse the dialysis bag in a larger volume of PBS (the release medium) at 37°C with gentle shaking.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh PBS to maintain sink conditions.

• Quantify the amount of drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the cumulative percentage of drug released over time.

Visualizations

Experimental Workflow for Nanoparticle Synthesis and Characterization

Caption: Workflow for the synthesis, purification, and characterization of drug-loaded nanoparticles.

Cellular Uptake and Intracellular Drug Release Pathway

Caption: Simplified pathway of nanoparticle cellular uptake and intracellular drug release.

References

• 1. Impact of PEG Content on Doxorubicin Release from PLGA-co-PEG Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,6,9,12-Tetraoxahexadecan-1-ol: A Guide for Laboratory Professionals

The proper disposal of 3,6,9,12-Tetraoxahexadecan-1-ol is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed procedures for the safe handling and disposal of this chemical, tailored for researchers, scientists, and drug development professionals. While this substance is generally considered non-hazardous, it can cause eye irritation, necessitating careful handling.[1][2]

Key Safety and Handling Information

Before handling 3,6,9,12-Tetraoxahexadecan-1-ol, it is essential to be familiar with its safety profile and the necessary personal protective equipment (PPE).

Hazard Classification & Precautionary Statements	Personal Protective Equipment (PPE)
Signal Word: Warning[1]	Gloves: Inspect gloves prior to use and use proper removal techniques.[1]
P264: Wash hands thoroughly after handling.[1]	Eye/Face Protection: Wear safety glasses or goggles.[1]
P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]	Protective Clothing: Wear appropriate lab coat or other protective clothing.[1]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
P337+P313: If eye irritation persists: Get medical advice/attention.[1]

Experimental Protocols: Accidental Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following step-by-step procedures should be followed to ensure safety and environmental protection.

Accidental Release Measures

• Ensure Adequate Ventilation: Immediately ventilate the area of the spill to disperse any vapors.

• Evacuate Personnel: If the spill is large, evacuate personnel to a safe area.

• Don Protective Gear: Do not attempt to clean up a spill without the appropriate personal protective equipment, including gloves, eye protection, and protective clothing.[1]

• Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Ensure the chemical does not enter drains or rivers.[1]

• Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to absorb the spilled liquid.

• Collect and Transfer: Carefully collect the absorbed material and transfer it to a closable, labeled salvage container for disposal.[1]

Disposal Protocol

The disposal of 3,6,9,12-Tetraoxahexadecan-1-ol and its contaminated materials must be conducted in accordance with all local, regional, national, and international regulations.[3][4]

• Containerize Waste: Place the chemical waste and any contaminated materials (e.g., absorbent materials, gloves) into a clearly labeled, closable container.

• Consult Local Regulations: Contact your institution's environmental health and safety (EHS) office or a licensed professional waste disposal service to determine the specific disposal requirements in your area.

• Arrange for Professional Disposal: Do not dispose of this chemical down the drain or in regular trash. Arrange for its collection and disposal by a licensed hazardous waste management company.

• Dispose of Contaminated PPE: Dispose of contaminated gloves and other protective gear after use in accordance with applicable laws and good laboratory practices.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3,6,9,12-Tetraoxahexadecan-1-ol.

Caption: Disposal workflow for 3,6,9,12-Tetraoxahexadecan-1-ol.

References

• 1. nextsds.com [nextsds.com]
• 2. 3,6,9,12-Tetraoxahexadecan-1-ol | C12H26O5 | CID 73791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. buyat.ppg.com [buyat.ppg.com]
• 4. buyat.ppg.com [buyat.ppg.com]

Essential Safety and Operational Guide for 3,6,9,12-Tetraoxahexadecan-1-OL

This guide provides immediate, essential safety and logistical information for handling 3,6,9,12-Tetraoxahexadecan-1-OL in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,6,9,12-Tetraoxahexadecan-1-OL is provided in the table below. This substance is a colorless liquid.[1]

Property	Value
Molecular Formula	C12H26O5[1]
Molecular Weight	250.33 g/mol [1]
Physical Form	Liquid[2]
Boiling Point	189-194 °C (at 0.17 Torr)[3]
Density	1.003 g/mL

Personal Protective Equipment (PPE)

When handling 3,6,9,12-Tetraoxahexadecan-1-OL, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specific Recommendations
Eye and Face Protection	Wear safety glasses with side-shields or chemical goggles. A face shield may be appropriate for splash hazards.[2]
Hand Protection	Handle with chemical-resistant gloves. Inspect gloves prior to use and use proper glove removal technique to avoid skin contact.[2]
Skin and Body Protection	Wear a lab coat or other protective clothing to prevent skin contact.[2]
Respiratory Protection	If risk assessment indicates a need for respiratory protection, use a full-face particle respirator (type N100) or a P3 (EN 143) respirator cartridge as a backup to engineering controls. For sole protection, a full-face supplied air respirator is recommended.[2]

Operational Plan: Handling and Storage

Adherence to the following procedural steps is critical for the safe handling and storage of 3,6,9,12-Tetraoxahexadecan-1-OL.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 3,6,9,12-Tetraoxahexadecan-1-OL.

Step-by-Step Handling Protocol:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[2]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]

• Aerosol Prevention: Avoid the formation of dust and aerosols during handling.

• Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[2]

Storage Procedures:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed when not in use.

Disposal Plan

Proper disposal of 3,6,9,12-Tetraoxahexadecan-1-OL and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Management Workflow

Caption: Disposal workflow for 3,6,9,12-Tetraoxahexadecan-1-OL waste.

Step-by-Step Disposal Protocol:

• Waste Collection: Collect all waste material, including any contaminated items (e.g., gloves, absorbent pads), in a designated and properly labeled, leak-proof container.[4]

• Hazardous Waste: Treat this chemical as hazardous waste. Do not dispose of it down the drain or in the regular trash.[4]

• Container Rinsing: If the original container is to be disposed of, it must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[4]

• Professional Disposal: Arrange for the disposal of the chemical waste through a licensed and approved hazardous waste disposal company, following all local, state, and federal regulations.

References

• 1. 3,6,9,12-Tetraoxahexadecan-1-ol | C12H26O5 | CID 73791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. 3,6,9,12-tetraoxahexadecan-1-ol CAS#: 1559-34-8 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]